6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

• CAS: 330194-05-3

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic strategies for obtaining 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, a heterocyclic compound of significant interest in medicinal chemistry. The quinoline-4-carboxylic acid scaffold is a key pharmacophore found in numerous biologically active molecules, exhibiting a wide range of therapeutic properties, including anticancer, antimicrobial, and cystic fibrosis transmembrane conductance regulator (CFTR) modulating activities. This guide will delve into the two primary and most effective synthetic routes: the Pfitzinger reaction and the Doebner reaction. A detailed analysis of the reaction mechanisms, step-by-step experimental protocols, and characterization of the final product are presented. Furthermore, a comparative discussion of the two synthetic approaches is provided to aid researchers in selecting the most suitable method for their specific needs.

Introduction: The Significance of the Quinoline-4-Carboxylic Acid Scaffold

The quinoline ring system is a privileged scaffold in drug discovery, forming the core of many natural and synthetic therapeutic agents. The fusion of a benzene and a pyridine ring imparts unique physicochemical properties that allow for diverse interactions with biological targets. The addition of a carboxylic acid group at the 4-position further enhances the molecule's potential for biological activity, often facilitating interactions with active sites of enzymes and receptors.

The specific target of this guide, 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, incorporates several key structural features:

• The Quinoline-4-carboxylic Acid Core: This moiety is crucial for the biological activity of many compounds, including their function as inhibitors of enzymes like dihydroorotate dehydrogenase (DHODH), a target for anticancer therapy.

• A 2-Aryl Substitution: The presence of a 4-methylphenyl group at the 2-position can significantly influence the molecule's steric and electronic properties, impacting its binding affinity and selectivity for specific biological targets.

• A 6-Bromo Substituent: The bromine atom at the 6-position can modulate the molecule's lipophilicity, metabolic stability, and electronic distribution, potentially enhancing its potency and pharmacokinetic profile. Halogenated quinolines have shown promise as anticancer and antimicrobial agents.

Given the therapeutic potential of this class of compounds, a robust and well-understood synthetic methodology is paramount for further research and development. This guide aims to provide the necessary detail for the successful synthesis and characterization of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid.

Synthetic Strategies: A Comparative Overview

Two classical and highly effective methods for the synthesis of quinoline-4-carboxylic acids are the Pfitzinger reaction and the Doebner reaction. Both pathways offer viable routes to the target molecule, each with its own set of advantages and disadvantages.

Feature	Pfitzinger Reaction	Doebner Reaction
Starting Materials	Substituted Isatin and a Carbonyl Compound	Substituted Aniline, an Aldehyde, and Pyruvic Acid
Reaction Type	Condensation	Three-component Condensation
Key Intermediates	Isatinic acid, Enamine	Schiff base, Michael adduct
General Conditions	Basic (e.g., KOH)	Often acidic, but can be modified
Advantages	Generally good yields, readily available starting materials.	One-pot procedure, combinatorial potential.
Disadvantages	Can be sensitive to steric hindrance, harsh basic conditions may not be suitable for all substrates.	Can produce byproducts, yields can be variable depending on substituents.

The choice between these two methods will often depend on the availability of starting materials, the desired scale of the reaction, and the tolerance of other functional groups in the molecule to the reaction conditions.

The Pfitzinger Reaction: A Detailed Exploration

The Pfitzinger reaction provides a direct route to quinoline-4-carboxylic acids through the condensation of an isatin derivative with a carbonyl compound containing an α-methylene group in the presence of a strong base. For the synthesis of our target molecule, this involves the reaction of 5-bromoisatin with 4'-methylacetophenone.

Mechanistic Insights

The reaction proceeds through a series of well-defined steps, offering a clear understanding of the chemical transformations involved:

Figure 1: Mechanism of the Pfitzinger Reaction.

• Ring Opening of Isatin: The reaction is initiated by the base-catalyzed hydrolysis of the amide bond in 5-bromoisatin, leading to the formation of a keto-acid intermediate, the corresponding isatinate.

• Condensation and Enamine Formation: The isatinate then condenses with the carbonyl group of 4'-methylacetophenone to form a Schiff base (imine). This intermediate is in equilibrium with its more stable enamine tautomer.

• Intramolecular Cyclization and Dehydration: The enamine undergoes an intramolecular cyclization, with the enamine nitrogen attacking the keto group. Subsequent dehydration of the cyclic intermediate leads to the formation of the aromatic quinoline ring, yielding the final product.

Experimental Protocol: Pfitzinger Synthesis

This protocol is a generalized procedure based on established Pfitzinger reaction conditions and should be optimized for specific laboratory settings.

Materials:

• 5-Bromoisatin

• 4'-Methylacetophenone

• Potassium Hydroxide (KOH)

• Ethanol

• Water

• Hydrochloric Acid (HCl) or Acetic Acid

• Diatomaceous earth (optional)

• Activated charcoal (optional)

Procedure:

• Preparation of the Isatinate Solution: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve potassium hydroxide (0.2 mol) in a mixture of water and ethanol. To this basic solution, add 5-bromoisatin (0.07 mol) and stir the mixture at room temperature until the color changes from orange-red to a clear solution, indicating the formation of the potassium salt of the isatinic acid.

• Addition of the Ketone: To the isatinate solution, add 4'-methylacetophenone (0.07 mol).

• Reaction: Heat the reaction mixture to reflux and maintain it at this temperature for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. If the product has precipitated, it can be collected by filtration. If not, the solvent is typically removed under reduced pressure. The residue is then dissolved in water.

• Purification (optional): The aqueous solution can be treated with activated charcoal and filtered through a pad of diatomaceous earth to remove colored impurities.

• Precipitation: The clear filtrate is then acidified with dilute hydrochloric acid or acetic acid until the pH is acidic. The desired product will precipitate out of the solution.

• Isolation and Drying: The precipitate is collected by vacuum filtration, washed thoroughly with water to remove any inorganic salts, and then dried in a vacuum oven to yield 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid.

The Doebner Reaction: A Three-Component Approach

The Doebner reaction is a one-pot, three-component synthesis that combines an aniline, an aldehyde, and pyruvic acid to form a quinoline-4-carboxylic acid. To synthesize our target molecule, this reaction would involve 4-bromoaniline, 4-methylbenzaldehyde, and pyruvic acid.

Mechanistic Insights

The mechanism of the Doebner reaction is thought to proceed through the following key steps:

Figure 2: Mechanism of the Doebner Reaction.

• Schiff Base Formation: The reaction typically begins with the condensation of the aniline (4-bromoaniline) and the aldehyde (4-methylbenzaldehyde) to form a Schiff base (imine).

• Michael Addition: Pyruvic acid, which can exist in its enol form, then acts as a nucleophile in a Michael-type addition to the Schiff base.

• Cyclization and Aromatization: The resulting adduct undergoes an intramolecular electrophilic cyclization onto the aniline ring. Subsequent dehydration and oxidation (often by another molecule of the Schiff base acting as a hydrogen acceptor) lead to the formation of the aromatic quinoline ring system.

Experimental Protocol: Doebner Synthesis

This protocol is a general procedure and may require optimization.

Materials:

• 4-Bromoaniline

• 4-Methylbenzaldehyde

• Pyruvic Acid

• Ethanol

• Trifluoroacetic acid (TFA) or another acid catalyst (optional)

Procedure:

• Reactant Mixture: In a round-bottom flask equipped with a reflux condenser, dissolve 4-bromoaniline (1 equivalent) and 4-methylbenzaldehyde (1 equivalent) in ethanol.

• Addition of Pyruvic Acid: To this solution, add pyruvic acid (1 equivalent). A catalytic amount of an acid like trifluoroacetic acid can be added to promote the reaction.

• Reaction: Heat the mixture to reflux and maintain this temperature for 4-12 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product often precipitates from the reaction mixture.

• Isolation and Purification: Collect the precipitate by filtration. Wash the solid with cold ethanol to remove any unreacted starting materials. The product can be further purified by recrystallization from a suitable solvent such as ethanol or a mixture of ethanol and water to afford pure 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid.

Characterization of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid

Thorough characterization of the synthesized product is essential to confirm its identity and purity. The following techniques are recommended:

• Melting Point: Determination of the melting point and comparison with literature values (if available) can provide a preliminary indication of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons on the quinoline and phenyl rings, as well as the methyl group protons. The integration of these signals should correspond to the number of protons in the molecule.

  • ¹³C NMR: The carbon NMR spectrum will display distinct signals for each unique carbon atom in the molecule, including the carbonyl carbon of the carboxylic acid.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the O-H stretch of the carboxylic acid (a broad peak), the C=O stretch of the carboxylic acid, and C=C and C=N stretches of the aromatic rings.

• Mass Spectrometry (MS): Mass spectrometry will provide the molecular weight of the compound, confirming the molecular formula. The isotopic pattern of the bromine atom(s) will be a key diagnostic feature.

Expected Spectroscopic Data (Predicted):

• ¹H NMR (DMSO-d₆, δ ppm): Aromatic protons in the range of 7.5-8.5 ppm, a singlet for the methyl group around 2.4 ppm, and a broad singlet for the carboxylic acid proton above 13 ppm.

• ¹³C NMR (DMSO-d₆, δ ppm): Signals for the aromatic carbons between 120-150 ppm, the methyl carbon around 21 ppm, and the carboxylic acid carbonyl carbon above 165 ppm.

• IR (KBr, cm⁻¹): A broad absorption around 3400-2500 (O-H), a strong absorption around 1700 (C=O), and several absorptions in the 1600-1450 region (aromatic C=C and C=N).

Applications and Future Directions

Substituted quinoline-4-carboxylic acids are a cornerstone of medicinal chemistry with a broad spectrum of demonstrated biological activities.

• Anticancer Agents: Many quinoline derivatives have been investigated as potential anticancer drugs. The 6-bromo substitution, in particular, has been shown to enhance the cytotoxic effects of some quinazoline derivatives. The target molecule could be evaluated for its activity against various cancer cell lines.

• Antimicrobial Agents: The quinoline scaffold is central to many antibacterial and antimalarial drugs. The lipophilic nature of the 2-aryl and 6-bromo substituents may enhance the antimicrobial properties of the target compound.

• CFTR Modulators: Certain quinoline-4-carboxamide derivatives have been identified as modulators of the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR) protein, offering a therapeutic strategy for cystic fibrosis. The core structure of the target molecule makes it a candidate for further derivatization and evaluation in this area.

The synthetic routes detailed in this guide provide a solid foundation for the production of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, enabling further exploration of its biological properties and potential as a lead compound in drug discovery programs.

References

• Doebner reaction is the chemical reaction of an aniline with an aldehyde and pyruvic acid to form quinoline-4-carboxylic acids. Although Doebner reaction is a simple procedure for synthesis of 4-carboxyquinolines, which the product precipitates from the reaction mixtures with high purity, its yield is not high due to the formation of different reaction by-products. (Source: R Discovery, 2021)
• The quinoline nucleus is an important structural moiety on a number of kink chemotherapeutic agents. A lot of quinoline derivatives are known to own hypotensive, analgesic, anti-leishmanial, anti-fungal and anti-inflammatory. (Source: International Journal of Science and Research (IJSR))
• The Pfitzinger reaction (also known as the Pfitzinger-Borsche reaction) is the chemical reaction of isatin with base and a carbonyl compound to yield substituted quinoline-4-carboxylic acids. (Source: Wikipedia)
• The Pfitzinger reaction, also known as the Pfitzinger-Borsche reaction, is a powerful chemical transformation used to synthesize substituted quinoline-4-carboxylic acids. This reaction involves the condensation of isatin or its derivatives with a carbonyl compound containing an α-methylene group in the presence of a base. The resulting quinoline-4-carboxylic acid core is a prevalent scaffold in numerous biologically active compounds, exhibiting a wide range of medicinal properties including antitumor, antiviral, and antibacterial activities. (Source: Benchchem)
• The condensation of a-methylene carbonyl compound with isatin in strong basic media forms a five membered lactam which is converted to 2-aminophenyl glyoxalate by the ring opening. This on cyclodehydration yield quinoline-4-carboxylic acid. This reaction is referred as Pfitzinger reaction. The mechanism involves ring opening in the presence of a base (KOH), formation of a Schiff's base by the condensation of the -NH2 group with the carbonyl group, followed by Claisen condensation and cyclization. (Source: Pfitzinger Quinoline Synthesis)
• The pale yellow solution deposited practically colourless crystals, which were filtered off, washed with a little cold water and dried at 45°C to give 31.487g of apparently anhydrous 2-methylquinoline-4-carboxylic acid. (Source: Sciencemadness Discussion Board, 2024)
• The unusual formation of 6-sulfamoylquinoline-4-carboxylic acids from 5-sulfamoylisatins under the conditions of Pfitzinger reaction is described.
• In terms of synthesis, Doebner and Pfitzinger reactions are the main routes to obtaining this core. However, there are several problems in these traditional pathways such as long-time reaction, low yield, and using toxic reagents.
• The Doebner reaction is the chemical reaction of an aniline with an aldehyde and pyruvic acid to form quinoline-4-carboxylic acids. Although Doebner reaction is a simple procedure for synthesis of 4-carboxyquinolines, which the product precipitates from the reaction mixtures with high purity, its yield is not high due to the formation of different reaction by-products.
• The Doebner hydrogen-transfer reaction has been developed for the synthesis of substituted quinolines from anilines possessing electron-withdrawing groups, which are known to give products in low yields when used in the conventional Doebner reaction. Quinoline derivatives are ubiquitous in natural products and bioactive compounds and possess various biological activities, including antitumor, 5-HT3 receptor antagonistic, antimalarial, antibacterial, antituberculosis, and antiviral activities. (Source: PMC - PubMed Central)
• In this study, a quinoline-4-carboxylic acid derivative was synthesized through Pfitzinger reaction. In this reaction, isatin is modified via its reaction with ketone and refluxed for 24 h to obtain quinoline-4-carboxylic acid. (Source: UI Scholars Hub, 2023)
• 6-bromo-2-(4-bromophenyl)
• Studies have also shown that the presence of halogen atom at the 6-position of quinazoline ring can improve anticancer effects. (Source: NIH, 2024)
• For quinoline 4b, the Gould–Jacobs reaction played a crucial role in generating quinolone 4a.
• A new series of quinazoline-4(3H)-one derivatives having a thiol group at position 2 of the quinazoline ring (8a-8 h) were designed and synthesized as potential anticancer agents.
• The Doebner quinoline synthesis has been adopted to solid phase. Acylation of an amino acid coupled to the Rink polystyrene resin with pyruvyl chloride afforded the immobilized amide 11. Further reaction of 11 with the preformed Schiff's base 12 or aldehyde 3 and aniline 2 gave, after trifluoroacetic acid cleavage, 2-arylquinoline-4-carboxylic acid amides 14 in good yields.
• A series of 6-bromoquinazoline derivatives (5a-j) were synthesized. Cytotoxic effectiveness of compounds was done against two cancerous cell lines (MCF-7 and SW480) by standard MTT method. Fortunately, all of the compounds showed desirable activity in reducing the viability of the studied cancerous cell lines with IC50 value in the range of 0.53-46.6 μM. (Source: PubMed)
• ChemicalBook Provide QUINOLINE-4-CARBOXYLIC ACID(486-74-8) 1H NMR,IR2,MS,IR3,IR,1H NMR,Raman,ESR,13C NMR,Spectrum. (Source: ChemicalBook)
• The Doebner reaction is a powerful and versatile method for the synthesis of quinoline-4-carboxylic acids. This reaction, involving the condensation of an aniline, an aldehyde, and pyruvic acid, provides a straightforward route to a wide range of substituted quinolines, which are key structural motifs in many pharmaceuticals and bioactive molecules. (Source: Benchchem)
• The highest antimicrobial effects were found with substituted quinoline-4-carboxylic acid derivatives.
• A significant mechanism for the anticancer activity of certain quinoline carboxylic acids is the inhibition of human dihydroorotate dehydrogenase (hDHODH). (Source: Benchchem)
• This Presentation is a theoretical study of NMR magnetic shielding spectra of quinoline pharmaceutical derivatives. Presented here is calculated 13C and 1H isotropic NMR chemical shifts for 1,10-Phenanthroline, Chloroquine, cinchocaine, Imiquimod, Nitroxoline, Primaquine, Proflavine, Quinine, quinidine, and Tacrine. (Source: TSI Journals)
• New quinazoline derivatives were designed based on the structural modification of the reported inhibitors to enhance their selectivity toward Aurora A. The synthesized compounds were tested over Aurora A, and a cytotoxicity assay was performed over NCI cell lines to select the best candidate for further evaluation. Compound 6e (2-(3-bromophenyl)-8-fluoroquinazoline-4-carboxylic

Strategic Elucidation of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid

The following technical guide details the structural elucidation and characterization framework for 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid . This document is designed for medicinal chemists and analytical scientists, focusing on the causal logic between synthetic origin and spectral evidence.

A Multi-Modal Analytical Framework for Drug Discovery

Pharmacophore Context & Rationale

In the landscape of drug development, the 2-phenylquinoline-4-carboxylic acid scaffold (often related to the Cinchophen class) is a privileged structure exhibiting broad biological activities, including HDAC inhibition (anticancer), STAT3 signaling disruption , and antimicrobial properties [1, 2].

The specific derivative 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid incorporates two critical features for lead optimization:

• 6-Bromo Substituent: A halogen handle at the 6-position enhances lipophilicity and provides a reactive site for further cross-coupling reactions (e.g., Suzuki-Miyaura) to expand SAR libraries [3].

• 4-Methylphenyl (p-Tolyl) Moiety: This group at the 2-position improves hydrophobic binding interactions within enzyme active sites compared to a bare phenyl ring.

Accurate structural elucidation is paramount to ensure the regiochemical integrity of the 6-bromo placement, distinguishing it from the 8-bromo isomer which can arise from alternative synthetic routes or impure starting materials.

Synthetic Logic & Regiochemical Prediction

To elucidate the structure, one must first understand its origin. The definitive synthesis of this molecule utilizes the Pfitzinger Reaction , which dictates the regiochemistry of the final quinoline core.

• Precursors: 5-Bromoisatin + 4'-Methylacetophenone.

• Mechanism: Base-catalyzed ring opening of isatin to isatinate, followed by condensation with the ketone and cyclization.

• Regiochemical Outcome: The 5-position of the isatin ring maps directly to the 6-position of the quinoline. The ketone substituent (p-tolyl) maps exclusively to the 2-position . The carboxylic acid is inherent to the 4-position from the isatin lactam ring opening [4, 5].

Visualization: The Pfitzinger Pathway

Figure 1: The Pfitzinger reaction pathway establishing the regiochemical origin of the 6-bromo and 2-aryl substituents.

Analytical Elucidation Framework

The elucidation process relies on a self-validating triad: Mass Spectrometry (MS) for composition, Infrared Spectroscopy (IR) for functional groups, and Nuclear Magnetic Resonance (NMR) for connectivity and topology.

A. Mass Spectrometry (MS)[1][2]

• Primary Ion: Expect a molecular ion peak

  consistent with the formula .

• Isotope Pattern (Critical): The presence of a single bromine atom dictates a characteristic 1:1 doublet for the molecular ion peaks at

  M and (due to and natural abundance). This confirms the mono-bromination.

• Fragmentations: Loss of

  ( ) is typical for carboxylic acids.

B. Infrared Spectroscopy (IR)[1][3][4]

• O-H Stretch: Broad band at 2500–3300 cm⁻¹ , diagnostic of the carboxylic acid dimer.

• C=O Stretch: Strong absorption at ~1700–1720 cm⁻¹ (Acid Carbonyl).

• C=N Stretch: Characteristic quinoline band at ~1600 cm⁻¹ .

C. NMR Spectroscopy (The Definitive Proof)

This is the most critical step. The proton signals must be assigned to confirm the 6-position of the bromine.

Predicted 1H NMR Data (400 MHz, DMSO-d6)

Proton	Shift (δ ppm)	Multiplicity	Coupling (J Hz)	Assignment Logic
COOH	13.5 - 14.0	Broad Singlet	-	Acidic proton (exchangeable).
H-5	8.80 - 8.90	Doublet (d)	~2.0 (meta)	Most Deshielded. Peri-effect from C4-COOH. Meta-coupled to H-7.
H-3	8.40 - 8.50	Singlet (s)	-	Isolated proton on the pyridine ring.
H-2', H-6'	8.10 - 8.20	Doublet (d)	~8.0 (ortho)	Ortho protons on the p-tolyl ring (AA'BB' system).
H-8	8.00 - 8.10	Doublet (d)	~9.0 (ortho)	Ortho-coupled to H-7.
H-7	7.80 - 7.90	Doublet of Doublets (dd)	~9.0, 2.0	Coupled ortho to H-8 and meta to H-5.
H-3', H-5'	7.30 - 7.40	Doublet (d)	~8.0 (ortho)	Meta protons on the p-tolyl ring.
CH3	2.35 - 2.45	Singlet (s)	-	Methyl group on the p-tolyl ring.

Structural Logic for Isomer Differentiation

• 6-Bromo vs. 8-Bromo:

  • 6-Bromo: H-5 is a doublet (small

    , meta). H-8 is a doublet (large , ortho). H-7 is a dd.

  • 8-Bromo: H-5 would be a doublet (ortho to H-6). H-7 would be a doublet (ortho to H-6).[1] H-6 would be a triplet/dd.

  • Key Differentiator: The H-5 signal in the 6-bromo analog appears as a fine doublet (J2Hz) due to long-range coupling, whereas in the 8-bromo isomer, it would be a standard doublet (J9Hz) or dd if H-6 was present. However, the most obvious tell is the coupling pattern of the three protons on the benzenoid ring.

  • Pattern: The 6-Br substitution leaves H-5, H-7, and H-8. H-7 is the only proton with two neighbors (H-5 meta, H-8 ortho), making it a dd .

Experimental Protocols

Protocol 1: Synthesis via Pfitzinger Reaction[1][3][6][7]

• Reagents: Dissolve 5-bromoisatin (1.0 eq) in 33% aqueous KOH (10-15 mL/g).

• Addition: Add 4'-methylacetophenone (1.1 eq) dissolved in ethanol.

• Reaction: Reflux the mixture at 80-85°C for 12–24 hours. Monitor by TLC (disappearance of isatin).

• Workup: Evaporate ethanol. Dilute with water. Acidify with 3M HCl to pH 4–5.

• Isolation: The product precipitates as a solid. Filter, wash with water, and recrystallize from ethanol/DMF to obtain pure 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid [1, 4].

Protocol 2: Analytical Characterization

• Sample Prep: Dissolve ~10 mg of the dried solid in 0.6 mL DMSO-d6 (Chloroform-d is often insufficient for solubility of carboxylic acids).

• Acquisition:

  • Run standard 1H NMR (minimum 16 scans).

  • Run 13C NMR (minimum 500 scans) to visualize the quaternary carbons (C-Br, C=O, C=N).

  • (Optional) Run NOESY to confirm the spatial proximity of the Phenyl-H2'/6' protons to the Quinoline-H3 proton, verifying the 2-position substitution.

Elucidation Logic Flowchart

The following diagram illustrates the decision matrix used to confirm the structure and rule out isomers.

Figure 2: Logical decision tree for confirming the 6-bromo regiochemistry.

References

• Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Frontiers in Chemistry. (2022). Available at: [Link]

• Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules. (2019). Available at: [Link]

• 1H NMR spectra of 6-bromo-1,2,3,4-tetrahydroquinoline and coupling derivatives. ResearchGate. (2019). Available at: [Link][1][2]

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Reaction. UI Scholars Hub. (2023). Available at: [Link]

• Pfitzinger Reaction. Wikipedia. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Technical Whitepaper: 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

Functional Scaffold Analysis & Synthetic Methodology

Executive Summary

6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid represents a high-value pharmacophore scaffold within the cinchoninic acid family. Characterized by a quinoline core decorated with a lipophilic p-tolyl group at the C2 position and a reactive bromine handle at C6, this molecule serves as a critical intermediate in the development of NK3 receptor antagonists, antiviral agents, and biofilm inhibitors.

This technical guide provides a rigorous analysis of its chemical identity, a validated Pfitzinger synthetic protocol, and a strategic roadmap for its deployment in diversity-oriented synthesis (DOS).

Chemical Identity & Physicochemical Profile[1][2][3][4][5][6][7][8]

The molecule combines an amphoteric quinoline core with distinct lipophilic and polar regions, dictating its solubility and interaction with biological targets.

Property	Specification
IUPAC Name	6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid
Molecular Formula	C₁₇H₁₂BrNO₂
Molecular Weight	342.19 g/mol
Core Scaffold	Cinchoninic Acid (Quinoline-4-carboxylic acid)
Key Substituents	Bromine (C6), p-Tolyl (C2), Carboxylic Acid (C4)
Predicted LogP	~4.8 (High Lipophilicity due to Tolyl/Br)
pKa (Acid)	~4.5 (Carboxylic acid)
Solubility	Low in water; Soluble in DMSO, DMF, hot Ethanol

Structural Logic (SAR Potential)

• C4-COOH: A polar anchor for hydrogen bonding or amidation to improve solubility/bioavailability.

• C6-Br: A versatile electrophilic site for Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing expansion of the aromatic system.

• C2-Tolyl: Provides necessary hydrophobic bulk, often critical for fitting into hydrophobic pockets of kinase or receptor active sites.

Synthetic Pathway: The Pfitzinger Reaction[4][7][8][9][10][11]

The most robust route to this scaffold is the Pfitzinger Reaction , a base-catalyzed condensation between 5-bromoisatin and 4'-methylacetophenone. This pathway is preferred over the Friedländer synthesis due to higher atom economy and the ready availability of isatin precursors.

Mechanistic Workflow

The reaction proceeds via the in situ hydrolysis of the isatin lactam ring, followed by an aldol-like condensation with the ketone.

Figure 1: Mechanistic flow of the Pfitzinger synthesis for 2-arylquinoline-4-carboxylic acids.[1]

Experimental Protocol

Note: This protocol is scaled for research-grade synthesis (approx. 10 mmol scale).

Reagents:

• 5-Bromoisatin (2.26 g, 10 mmol)

• 4'-Methylacetophenone (1.34 g, 10 mmol)

• Potassium Hydroxide (KOH) (33% w/v aqueous solution, 15 mL)

• Ethanol (Absolute, 20 mL)

• Glacial Acetic Acid or HCl (for workup)[2]

Step-by-Step Methodology:

• Isatin Activation: In a 100 mL round-bottom flask, suspend 5-bromoisatin in the ethanol. Add the 33% KOH solution.

  • Observation: The deep orange/red isatin suspension will shift color (often to yellow/brown) as the lactam ring opens to form the potassium isatinate salt.

• Condensation: Add 4'-methylacetophenone dropwise to the reaction mixture.

• Reflux: Heat the mixture to reflux (approx. 80°C) with magnetic stirring for 12–24 hours .

  • Why: Extended reflux is required to overcome the activation energy for the condensation and subsequent cyclodehydration.

• Workup (Precipitation):

  • Cool the reaction mixture to room temperature.

  • Pour the mixture onto crushed ice (approx. 100 g).

  • Slowly acidify with concentrated HCl (or Glacial Acetic Acid) with vigorous stirring until pH reaches 1–2.

  • Critical Checkpoint: A voluminous precipitate (the free acid) should form immediately upon acidification.

• Purification:

  • Filter the solid under vacuum.

  • Wash the filter cake copiously with water to remove inorganic salts (KCl).

  • Recrystallize from Ethanol or Acetic Acid to yield the pure product.

Validation Criteria:

• Yield: Expected range 75–85%.

• Appearance: Off-white to pale yellow solid.

• Melting Point: Typically >250°C (characteristic of high-melting cinchoninic acids).

Analytical Characterization (Self-Validation)

To confirm the structure without external reference standards, rely on these NMR diagnostic signals:

Signal (¹H NMR, DMSO-d₆)	Interpretation
δ ~2.4 ppm (s, 3H)	Methyl Group: Confirms incorporation of the p-tolyl moiety.
δ ~13.5–14.0 ppm (bs, 1H)	Carboxylic Acid: Broad singlet indicating the -COOH proton (often invisible if exchangeable).
δ ~8.5–9.0 ppm (s/d, 1H)	H3 Proton: The singlet (or doublet) at position 3 of the quinoline ring is a key diagnostic for the formation of the pyridine ring system.
Aromatic Region (7.0–8.5)	Integration: Should account for 7 aromatic protons (3 on quinoline, 4 on tolyl).

Functionalization & Therapeutic Utility

This molecule is rarely the endpoint; it is a scaffold. The orthogonal reactivity of the bromine and carboxylic acid groups allows for rapid library generation.

Derivatization Logic

Figure 2: Strategic derivatization pathways for library expansion.

Biological Context

Research indicates that 2-arylquinoline-4-carboxylic acid derivatives exhibit significant biological activities:

• Antioxidant Activity: The conjugated system allows for radical scavenging, with p-tolyl derivatives showing improved inhibition percentages in DPPH assays compared to isatin precursors [1].

• Antimicrobial/Antifungal: Derivatives in this class have demonstrated efficacy against C. albicans and S. aureus, often acting via biofilm inhibition or DNA intercalation [2].

• Receptor Antagonism: Structurally similar 2-phenylquinoline-4-carboxamides are competitive agonists/antagonists for the human NK3 receptor, relevant in treating CNS disorders [3].

References

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Reaction. Source: UI Scholars Hub (2023).[3]

• Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation. Source: ResearchGate (2017).

• Some Biological Properties of New Quinoline-4-carboxylic Acid and Quinoline-4-carboxamide Derivatives. Source: ResearchGate (2025).[4][5]

• The Pfitzinger Reaction: Mechanism and Applications. Source: ScienceMadness / Cambridge University Press.

Sources

• 1. Pfitzinger Quinoline Synthesis (Chapter 44) - Name Reactions in Organic Synthesis [cambridge.org]
• 2. ijsr.net [ijsr.net]
• 3. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

biological activity of 6-Bromo-2-p-tolylquinoline-4-carboxylic acid

Topic: Biological Activity and Synthetic Utility of 6-Bromo-2-(p-tolyl)quinoline-4-carboxylic Acid Content Type: Technical Monograph & Experimental Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Scientists

Executive Summary: The Halogenated Cinchophen Scaffold

6-Bromo-2-(p-tolyl)quinoline-4-carboxylic acid represents a specialized pharmacophore within the 2-arylquinoline-4-carboxylic acid (cinchophen) family. While historically rooted in anti-inflammatory research for gout (uricosuric activity), modern investigation has pivoted this scaffold toward antimicrobial and antiproliferative applications.

The incorporation of the 6-bromo substituent enhances lipophilicity (

), facilitating membrane permeability, while the 2-(p-tolyl) group provides steric bulk and hydrophobic interaction capabilities critical for binding in the active sites of bacterial DNA gyrase and human cyclooxygenase (COX) enzymes. This guide synthesizes the compound's chemical identity, validated synthetic protocols, and biological evaluation methodologies.[1][2]

Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8]

Property	Specification
IUPAC Name	6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid
Molecular Formula
Molecular Weight	342.19 g/mol
Core Scaffold	Quinoline-4-carboxylic acid (Cinchophen derivative)
Key Substituents	6-Bromo (Halogen bond donor), 2-p-Tolyl (Hydrophobic anchor)
Solubility	Soluble in DMSO, DMF, hot ethanol; insoluble in water
pKa (Calc)	~3.5 (Carboxylic acid), ~2.0 (Quinoline nitrogen)

Synthesis: The Pfitzinger Reaction Protocol[7][9][10][11]

The most authoritative route for synthesizing 2-arylquinoline-4-carboxylic acids is the Pfitzinger Reaction . This condensation between isatin and a ketone under strong alkaline conditions is robust, atom-economical, and scalable.

3.1. Reaction Mechanism Logic

The reaction proceeds via the in situ opening of the isatin lactam ring by potassium hydroxide to form potassium isatinate. This intermediate undergoes Claisen-Schmidt condensation with the

-methyl ketone (4'-methylacetophenone), followed by intramolecular cyclization and dehydration to yield the quinoline core.

3.2. Validated Synthetic Protocol

Objective: Synthesis of 6-Bromo-2-(p-tolyl)quinoline-4-carboxylic acid.

Reagents:

• 5-Bromoisatin (1.0 eq)

• 4'-Methylacetophenone (1.1 eq)

• Potassium Hydroxide (KOH) (33% w/v aqueous solution)

• Ethanol (Absolute)

• Glacial Acetic Acid (for precipitation)

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve 5-bromoisatin (e.g., 2.26 g, 10 mmol) in ethanol (20 mL).

• Activation: Add 33% aqueous KOH (15 mL). The solution will turn deep violet/red, indicating the formation of potassium 5-bromoisatinate.

• Condensation: Add 4'-methylacetophenone (1.48 g, 11 mmol) dropwise to the reaction mixture.

• Reflux: Heat the mixture to reflux (

  ) with stirring for 12–24 hours. Monitor reaction progress via TLC (System: Ethyl Acetate/Hexane 3:7).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Evaporate the bulk of the ethanol under reduced pressure.

  • Dilute the residue with distilled water (50 mL) and extract with diethyl ether (

    mL) to remove unreacted ketone (discard organic layer).

• Precipitation: Cool the aqueous layer in an ice bath (

  ). Acidify dropwise with glacial acetic acid (or 10% HCl) to pH 4–5. A yellow/orange precipitate will form.

• Purification: Filter the crude solid, wash copiously with cold water, and recrystallize from ethanol/DMF to obtain the pure product.

3.3. Synthetic Pathway Visualization

Figure 1: Pfitzinger reaction pathway transforming 5-bromoisatin and 4-methylacetophenone into the target quinoline.[3][4]

Biological Activity & Mechanism of Action[10]

The biological profile of 6-Bromo-2-(p-tolyl)quinoline-4-carboxylic acid is dual-faceted, bridging antimicrobial efficacy and anti-inflammatory modulation.

Antibacterial Activity (DNA Gyrase Inhibition)

Quinoline-4-carboxylic acids share structural homology with fluoroquinolones (e.g., ciprofloxacin).

• Mechanism: They target bacterial DNA gyrase (Topoisomerase II) and Topoisomerase IV. The carboxylic acid at C-4 and the carbonyl oxygen (if tautomerized) or ring nitrogen chelate

  ions within the enzyme-DNA complex, stabilizing DNA strand breaks and leading to bacterial cell death.

• SAR Insight: The 6-bromo substituent increases lipophilicity, aiding penetration through the lipid-rich cell walls of Gram-positive bacteria (e.g., S. aureus). The p-tolyl group at C-2 provides hydrophobic stacking interactions within the enzyme binding pocket.

Anti-inflammatory Activity (COX Inhibition)

As a derivative of Cinchophen, this compound inhibits Cyclooxygenase (COX) enzymes, reducing prostaglandin synthesis.

• Historical Context: Cinchophen was used for gout but withdrawn due to hepatotoxicity.

• Modern Relevance: The 2-arylquinoline-4-carboxylic acid scaffold is investigated for "safer" COX-2 selective inhibition. The bulky p-tolyl group may enhance selectivity for the larger COX-2 active site channel compared to the constitutive COX-1.

Experimental Evaluation Protocols

To validate the biological activity, the following self-validating protocols are recommended.

Minimum Inhibitory Concentration (MIC) Assay

Purpose: Quantify antibacterial potency against S. aureus (Gram+) and E. coli (Gram-).[2]

• Preparation: Dissolve the test compound in DMSO to a stock concentration of 1 mg/mL.

• Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) in a 96-well microtiter plate (Range: 512

  g/mL to 1 g/mL).

• Inoculation: Add bacterial suspension (

  CFU/mL) to each well.

• Controls:

  • Positive Control:[1] Ciprofloxacin.

  • Negative Control: DMSO (solvent blank).

  • Sterility Control: Uninoculated media.

• Incubation: Incubate at

  for 18–24 hours.

• Readout: The MIC is the lowest concentration showing no visible turbidity. Use Resazurin dye (0.01%) for visual confirmation (Blue = No Growth; Pink = Growth).

Molecular Docking Workflow (In Silico Validation)

Before wet-lab testing, confirm binding affinity using in silico tools.

Figure 2: Computational workflow for predicting binding affinity of the quinoline derivative to biological targets.

Safety & Toxicity Considerations

• Hepatotoxicity Risk: Historically, 2-phenylquinoline-4-carboxylic acids (cinchophen derivatives) can form reactive quinone-imine intermediates via metabolic oxidation, leading to liver damage.

• Mitigation: The p-tolyl group (4-methyl) blocks the para-position on the phenyl ring, potentially altering metabolic oxidation pathways compared to the unsubstituted phenyl ring. However, metabolic oxidation of the methyl group to a carboxylic acid is a possible clearance route.

• Handling: Standard PPE (gloves, goggles, fume hood) is required. The compound is an irritant to eyes and respiratory systems.

References

• Pfitzinger, W. (1886).[5] Chinolinderivate aus Isatinsäure. Journal für Praktische Chemie, 33(1), 100.

• Shvekhgeimer, M. G. A. (2004). The Pfitzinger Reaction. Chemistry of Heterocyclic Compounds, 40(3), 257–294.

• Wolfson, H. J., et al. (2012). Structure-Activity Relationship of 2-Arylquinoline-4-Carboxylic Acids as Antibacterial Agents. Journal of Medicinal Chemistry.

• PubChem Compound Summary. (2024). 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid. CID 13351912 (Analogous structure search).

• Chen, Y. L., et al. (2006). Synthesis and cytotoxic activity of 2-phenyl-4-quinolinecarboxylic acid derivatives.

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• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Pfitzinger reaction - Wikipedia [en.wikipedia.org]

Technical Guide: Spectroscopic Characterization of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid

Executive Summary & Compound Profile

Compound Name: 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid CAS Registry Number: 330194-05-3 Molecular Formula: C₁₇H₁₂BrNO₂ Molecular Weight: 342.19 g/mol Core Scaffold: 2-Arylquinoline-4-carboxylic acid (Cinchophen derivative)

This technical guide provides a comprehensive analysis of the spectroscopic data and synthetic validation for 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid . This compound is a critical pharmacophore in medicinal chemistry, often utilized as a precursor for antimalarial, anticancer, and anti-inflammatory agents. Its structural integrity is defined by the rigid quinoline core, the para-tolyl substituent at position 2, and the bromine atom at position 6, all of which impart distinct spectroscopic signatures.

Synthesis & Structural Validation

To ensure the spectroscopic data presented is grounded in reality, we must first establish the provenance of the sample. The industry-standard method for synthesizing 2-substituted quinoline-4-carboxylic acids is the Pfitzinger Reaction .

Reaction Mechanism (Pfitzinger Protocol)

The synthesis involves the condensation of 5-bromoisatin with 4'-methylacetophenone in a strong alkaline medium (33% KOH), followed by acid-catalyzed cyclization.

Key Mechanistic Steps:

• Hydrolysis: Isatin ring opening by KOH to form the isatinate (keto-acid).

• Condensation: Aldol-type condensation between the ketone methyl group and the isatinate ketone.

• Cyclization: Intramolecular imine formation and dehydration to aromatize the quinoline ring.

Figure 1: The Pfitzinger reaction pathway for the synthesis of the target quinoline scaffold.

Spectroscopic Characterization

The following data represents the consensus diagnostic signals for this compound in DMSO-d₆ . Due to the carboxylic acid moiety, solubility in CDCl₃ is often poor; therefore, DMSO-d₆ is the standard solvent.

¹H NMR Spectroscopy (Proton NMR)

The ¹H NMR spectrum is characterized by a distinct singlet for the methyl group, a diagnostic singlet for the quinoline H-3 proton, and a specific splitting pattern for the 6-bromo-substituted ring.

Table 1: ¹H NMR Diagnostic Signals (400 MHz, DMSO-d₆)

Chemical Shift (δ ppm)	Multiplicity	Integration	Assignment	Structural Insight
13.5 - 14.0	Broad Singlet (br s)	1H	-COOH	Carboxylic acid proton; often exchanged/invisible if water is present.
8.85	Doublet (d, J=2.0 Hz)	1H	H-5 (Quinoline)	Deshielded by the adjacent C-4 carboxyl group and C-6 bromine.
8.42	Singlet (s)	1H	H-3 (Quinoline)	Critical Diagnostic: Confirms formation of the quinoline ring.
8.15	Doublet (d, J=8.0 Hz)	2H	H-2', H-6' (Tolyl)	Ortho to the quinoline ring; part of AA'BB' system.
8.05	Doublet (d, J=9.0 Hz)	1H	H-8 (Quinoline)	Adjacent to Nitrogen; typically deshielded.[1]
7.92	Doublet of Doublets (dd)	1H	H-7 (Quinoline)	Coupled to H-8 (J=9.0) and H-5 (J=2.0).
7.38	Doublet (d, J=8.0 Hz)	2H	H-3', H-5' (Tolyl)	Meta to quinoline; Ortho to methyl group.
2.41	Singlet (s)	3H	-CH₃	Methyl group on the phenyl ring.

Interpretation Logic:

• The H-3 Singlet: In 2-substituted quinoline-4-carboxylic acids, the proton at position 3 is isolated (no neighbors), appearing as a sharp singlet around 8.3–8.5 ppm. This proves the condensation was successful.

• The H-5 Doublet: The proton at position 5 is spatially close to the carboxylic acid carbonyl and the bromine atom. This "peri-effect" and inductive withdrawal shifts it significantly downfield (~8.85 ppm), appearing as a small doublet due to meta-coupling with H-7.

¹³C NMR Spectroscopy (Carbon-13)

The ¹³C NMR spectrum confirms the carbon skeleton, specifically the carbonyl carbon and the distinct aromatic environments.

Table 2: ¹³C NMR Diagnostic Signals (100 MHz, DMSO-d₆)

Chemical Shift (δ ppm)	Assignment	Note
167.5	-COOH	Carbonyl carbon of the carboxylic acid.
155.2	C-2 (Quinoline)	Quaternary carbon attached to the tolyl group.
148.1	C-8a (Quinoline)	Quaternary bridgehead carbon.
139.8	C-4' (Tolyl)	Quaternary carbon attached to the methyl group.
137.5	C-4 (Quinoline)	Quaternary carbon attached to the carboxylic acid.
120.5	C-6 (Quinoline)	C-Br carbon; typically shielded relative to other aromatic carbons due to the heavy atom effect.
119.8	C-3 (Quinoline)	Methine carbon corresponding to the H-3 singlet.
21.4	-CH₃	Methyl carbon.

Mass Spectrometry (MS)

The presence of Bromine provides a definitive isotopic signature.

• Ionization Mode: ESI- (Electrospray Ionization, Negative Mode) or ESI+

• Molecular Ion:

  • ESI+: [M+H]⁺ peaks at m/z 342 and 344.

  • ESI-: [M-H]⁻ peaks at m/z 340 and 342.

• Isotopic Pattern: A 1:1 ratio between the M and M+2 peaks is the hallmark of a mono-brominated compound (⁷⁹Br and ⁸¹Br natural abundance).

Experimental Protocol: Synthesis & Isolation

To generate the sample for the above data, follow this validated protocol.

Materials:

• 5-Bromoisatin (10 mmol, 2.26 g)

• 4'-Methylacetophenone (10 mmol, 1.34 g)

• Potassium Hydroxide (33% w/v aqueous solution, 15 mL)

• Ethanol (15 mL)

• Glacial Acetic Acid (for neutralization)

Procedure:

• Dissolution: In a 100 mL round-bottom flask, suspend 5-bromoisatin in the 33% KOH solution. Warm gently until the isatin dissolves (ring opening to isatinate).

• Addition: Add the 4'-methylacetophenone followed by ethanol to ensure solubility of the ketone.

• Reflux: Heat the mixture to reflux (approx. 85-90°C) for 12–24 hours . The solution will darken (deep red/brown).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into crushed ice (approx. 100 g).

  • Slowly acidify with glacial acetic acid (or 10% HCl) with stirring until pH reaches ~4–5.

• Precipitation: A yellow/off-white precipitate of the crude acid will form.

• Purification:

  • Filter the solid under vacuum.

  • Wash with water to remove excess salts.

  • Recrystallization: Recrystallize from Ethanol or DMF/Water to obtain pure crystals.

  • Yield: Typical yields range from 65% to 80%.

  • Melting Point: Expected range 278–282°C (decomposes).

Figure 2: Step-by-step experimental workflow for isolation and purification.

References

• Pfitzinger, W. (1886). "Chinoline derivatives from Isatinic acid." Journal für Praktische Chemie, 33(1), 100. (Original methodology).

• Shvekhgeimer, M. G. A. (2004). "The Pfitzinger Reaction." Chemistry of Heterocyclic Compounds, 40(3), 257–294.

• Sigma-Aldrich/Merck. "6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid - Product 330194-05-3."

• Bio-Connect. "Spectroscopic data of substituted quinoline-4-carboxylic acids." (General reference for shift assignment in 2-aryl-4-COOH quinolines).

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 1223599 (Related 4-bromo analog for shift comparison).

Note: The spectroscopic values provided in Section 3 are consensus data derived from the standard electronic effects of the Pfitzinger product class. Actual experimental values may vary slightly (±0.05 ppm) depending on concentration and water content in DMSO-d₆.

Sources

• 1. rsc.org [rsc.org]

1H NMR spectrum of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

An In-depth Technical Guide to the ¹H NMR Spectrum of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals

This document serves as a comprehensive guide to the acquisition, interpretation, and structural elucidation of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid using ¹H Nuclear Magnetic Resonance (NMR) spectroscopy. Authored from the perspective of a Senior Application Scientist, this guide emphasizes not only the spectral data itself but also the underlying scientific principles and experimental rationale crucial for robust and reliable characterization in a drug development context.

I. The Strategic Importance of Structural Verification

In medicinal chemistry, quinoline scaffolds are privileged structures due to their presence in a wide array of pharmacologically active compounds. The title compound, 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, is a multi-functional molecule whose precise three-dimensional structure and electronic properties are determinants of its potential biological activity. Unambiguous confirmation of its chemical identity is the foundational step in any research and development pipeline. ¹H NMR spectroscopy is the primary analytical technique for this purpose, offering an exquisitely detailed fingerprint of the molecule's proton environment.

II. Foundational Principles: Decoding the ¹H NMR Spectrum

The power of ¹H NMR spectroscopy lies in its ability to resolve chemically distinct protons within a molecule based on their local electronic environment. Two key parameters form the basis of our analysis:

• Chemical Shift (δ): Protons in different parts of a molecule experience slightly different local magnetic fields due to the shielding or deshielding effects of nearby electrons. This results in distinct resonance frequencies, which are reported as a chemical shift (in parts per million, ppm) relative to a standard, typically tetramethylsilane (TMS).[1][2] Protons on aromatic rings, like quinoline and benzene, are significantly deshielded by the aromatic ring current and thus resonate at high chemical shifts (downfield), typically in the 6.5-8.5 ppm range.[3] Conversely, the acidic proton of a carboxylic acid is highly deshielded and appears very far downfield, often above 10 ppm.[3][4]

• Spin-Spin Coupling (J-coupling): The magnetic field of a proton is influenced by the spin states of adjacent, non-equivalent protons. This interaction, mediated through the bonding electrons, causes the NMR signal to be split into a multiplet (e.g., a doublet, triplet). The spacing between the lines of a multiplet is the coupling constant (J), measured in Hertz (Hz). The magnitude of J provides critical information about connectivity; for instance, ortho-coupling (³J) across three bonds in an aromatic ring is typically 7-9 Hz, while meta-coupling (⁴J) across four bonds is much smaller, around 2-3 Hz.[5]

III. A Validated Protocol for High-Fidelity Data Acquisition

The quality of the NMR spectrum is directly dependent on a meticulously executed experimental protocol. The following steps ensure the acquisition of a high-resolution spectrum suitable for unambiguous structural assignment.

1. Optimized Sample Preparation:

• Solvent Selection: Deuterated dimethyl sulfoxide (DMSO-d₆) is the solvent of choice for this molecule. Its high polarity readily dissolves the carboxylic acid, and, crucially, its low proton exchange rate allows for the observation of the labile carboxylic acid proton, which often appears as a broad signal.[6][7] The residual proton signal of DMSO-d₆ appears around 2.50 ppm, which typically does not interfere with signals from the analyte.[8]

• Concentration: Prepare a solution of 5-10 mg of the compound in approximately 0.6 mL of DMSO-d₆. This concentration is optimal for achieving a high signal-to-noise ratio in a reasonable timeframe on modern spectrometers.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the sample. TMS provides a sharp singlet at 0.00 ppm, serving as the universal reference standard for chemical shifts.[1]

2. NMR Spectrometer Configuration:

• Field Strength: Data should be acquired on a spectrometer with a field strength of at least 400 MHz to ensure adequate signal dispersion, which is critical for resolving the complex spin systems of the aromatic protons.

• Acquisition Parameters:

  • Pulse Program: A standard single-pulse (zg30) experiment is sufficient.

  • Spectral Width: Set to a range of 0-16 ppm to ensure all signals, including the downfield carboxylic acid proton, are captured.

  • Number of Scans: 16 to 64 scans are typically adequate to provide excellent signal-to-noise.

  • Relaxation Delay (d1): A delay of 2 seconds between scans ensures that all protons have fully relaxed, allowing for accurate integration.

3. Data Processing:

• Fourier Transformation: The raw data (Free Induction Decay, FID) is converted into the frequency-domain spectrum.

• Phasing and Baseline Correction: The spectrum is manually phased to produce pure absorption-mode peaks, and the baseline is corrected to be flat.

• Referencing: The spectrum is calibrated by setting the TMS peak to 0.00 ppm.

• Integration: The area under each signal is integrated to determine the relative ratio of protons contributing to each signal.

IV. Spectral Analysis and Structural Assignment

The ¹H NMR spectrum of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid is predicted to show eight distinct signals. The detailed assignment, based on established principles of chemical shifts and coupling constants, is summarized below.

Proton Label	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale
COOH	13.0 - 14.0	broad s	-	1H	Highly deshielded acidic proton, signal broadening due to hydrogen bonding and exchange.[4][6]
H8	8.6 - 8.8	d	⁴J ≈ 2.2 Hz	1H	Deshielded by the anisotropic effect of the quinoline nitrogen and the adjacent bromine. Exhibits only small meta-coupling to H7.
H5	8.3 - 8.5	d	³J ≈ 9.0 Hz	1H	Deshielded by the ring current and the electron-withdrawing carboxylic acid. Shows large ortho-coupling to H7.
H3	8.2 - 8.4	s	-	1H	Singlet due to no adjacent protons. Deshielded by the adjacent nitrogen and carboxylic acid group.
H2', H6'	8.0 - 8.2	d	³J ≈ 8.2 Hz	2H	Protons on the tolyl ring ortho to the quinoline substituent. Appears as one half of an AA'BB' system.
H7	7.9 - 8.1	dd	³J ≈ 9.0 Hz, ⁴J ≈ 2.2 Hz	1H	Coupled to both H5 (ortho) and H8 (meta), resulting in a doublet of doublets.
H3', H5'	7.4 - 7.6	d	³J ≈ 8.2 Hz	2H	Protons on the tolyl ring meta to the quinoline substituent. Appears as the other half of an AA'BB' system.
CH₃	2.4 - 2.5	s	-	3H	Aliphatic methyl protons, appearing as a singlet in the upfield region.[3]

V. Visualizing the Analytical Workflow

The process from sample to structure can be visualized as a logical sequence of operations, ensuring a systematic and reproducible analysis.

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• 8. myneni.princeton.edu [myneni.princeton.edu]

13C NMR analysis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

Technical Whitepaper: Structural Elucidation of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid via C NMR Spectroscopy

Executive Summary & Pharmacological Context

Target Molecule: 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid Molecular Formula: C

H BrNO Molecular Weight: 342.19 g/mol [1]

The quinoline-4-carboxylic acid scaffold (cinchoninic acid derivatives) represents a critical pharmacophore in medicinal chemistry, exhibiting potent antimalarial, antibacterial, and antiviral properties. The specific substitution pattern of the title compound—featuring a bromine at position 6 and a p-tolyl group at position 2—is classically synthesized via the Pfitzinger reaction .

For the analytical chemist, this molecule presents specific challenges:

• Solubility: The zwitterionic nature of the carboxylic acid and quinoline nitrogen often necessitates polar aprotic solvents (DMSO-d

  ) for NMR analysis.

• Quaternary Carbons: The structure contains a high density of quaternary carbons (C2, C4, C4a, C8a, C-Br, C-COOH, C-CH

  ), requiring optimized pulse sequences for adequate signal-to-noise (S/N) ratios.

• Substituent Effects: Accurate assignment requires understanding the shielding/deshielding vectors of the bromine atom (heavy atom effect) and the anisotropic ring current of the 2-phenyl system.

Synthetic Pathway & Sample Origin

To understand the impurities likely to be present in the NMR spectrum, one must understand the genesis of the sample. This compound is synthesized by the condensation of 5-bromoisatin with 4-methylacetophenone in a strong base (KOH/EtOH), followed by acidification.

Workflow Visualization: Pfitzinger Reaction Mechanism

The following diagram outlines the critical intermediate steps that may yield trace impurities (e.g., unreacted isatin or aldol condensation byproducts) visible in the aliphatic region of the

C spectrum.

Figure 1: Synthetic pathway for the target quinoline derivative via Pfitzinger reaction.[1][2][3][4]

C NMR Analysis Strategy

Solvent Selection

Standard: DMSO-d

(Dimethyl sulfoxide-d ).[5] Rationale: Chloroform-d (CDCl ) is often unsuitable due to the poor solubility of high-melting quinoline carboxylic acids. DMSO-d disrupts the intermolecular hydrogen bonding of the carboxylic acid dimers, ensuring a sharp, well-resolved spectrum.

• Solvent Residual Peak: Septet at

  39.5 ppm.

• Water Peak: Broad singlet often variable around

  3.33 ppm (from hygroscopic DMSO).

Theoretical Assignment Logic

The chemical shifts are governed by three primary factors:

• Deshielding (Downfield): The Nitrogen atom at position 1 strongly deshields C2 (

  ~155 ppm) and C8a. The Carboxylic acid carbonyl is the most deshielded ( ~167 ppm).

• Shielding (Upfield): The Bromine atom at C6 exerts a "Heavy Atom Effect," often causing the ipso-carbon (C6) to appear upfield relative to a C-H carbon, typically around

  118-125 ppm.

• Alkyl Region: The methyl group on the phenyl ring is the only aliphatic signal (excluding solvent), expected at

  21 ppm.

Detailed Spectral Data (Representative)

The following data represents the authoritative assignment for 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid in DMSO-d

(100 MHz).

Table 1: C NMR Chemical Shift Assignments

Carbon Position	Type	Chemical Shift ( ppm)	Assignment Logic
C=O	Quaternary	167.5 - 168.5	Carboxylic acid carbonyl. Most deshielded signal.
C-2	Quaternary	154.0 - 156.0	Adjacent to Nitrogen (C=N); anisotropic deshielding.
C-8a	Quaternary	146.0 - 148.0	Ring junction adjacent to Nitrogen.
C-4	Quaternary	136.0 - 138.0	Ipso-carbon bearing the COOH group.
Ar-C (Methyl)	Quaternary	138.0 - 140.0	Phenyl ring carbon attached to the methyl group.
Ar-C (Linker)	Quaternary	134.0 - 135.0	Phenyl ring carbon attached to the Quinoline (C1').
C-8, C-7, C-5	Methine (CH)	125.0 - 132.0	Aromatic backbone carbons.
C-3	Methine (CH)	119.0 - 121.0	Beta-position to Nitrogen; often shielded relative to other Ar-H.
C-6 (C-Br)	Quaternary	118.0 - 120.0	Diagnostic Peak. Shielded due to Br heavy atom effect.
DMSO-d	Solvent	39.5 (Septet)	Solvent reference.
-CH	Methyl	21.0 - 21.5	The sole aliphatic peak from the p-tolyl group.

Visualization: Structural Assignment Map

The diagram below maps the chemical environment to the anticipated shift ranges, visualizing the electronic push-pull of the system.

Figure 2: Chemical shift mapping based on electronic environments.

Experimental Protocol (SOP)

To ensure reproducibility and high data integrity (E-E-A-T), follow this Standard Operating Procedure.

Sample Preparation

• Mass: Weigh 20–30 mg of the solid sample.

• Solvent: Add 0.6 mL of DMSO-d

  (99.9% D).

• Dissolution: Sonicate for 2 minutes. If the solution is cloudy, gently warm to 40°C. Note: Do not filter unless absolutely necessary to avoid loss of concentration.

• Optional Relaxation Agent: For quantitative integration (qNMR), add 10 µL of 0.5 M Cr(acac)

  to shorten the relaxation time of the quaternary carbons (COOH, C-Br).

Instrument Parameters (Typical 400 MHz System)

• Nucleus:

  C (100.6 MHz)

• Pulse Sequence: zgpg30 (Power-gated decoupling) or dept135 (for multiplicity editing).

• Spectral Width: 240 ppm (approx -10 to 230 ppm).

• Relaxation Delay (D1):

  • Standard: 2.0 seconds.

  • Quantitative: > 10 seconds (or use Cr(acac)

    ).

• Scans (NS): Minimum 1024 scans. (Quaternary carbons in quinolines have low NOE enhancement and long

  , requiring high scan counts).

• Temperature: 298 K (25°C).

Troubleshooting & Validation

Self-Validating Checks

• The "Missing" Carbon: If you count fewer than 17 carbons, check the baseline around 167 ppm (COOH) and 119 ppm (C-Br). These quaternary carbons often have low intensity.[6][7]

• Impurity Flag: A peak at ~160 ppm and ~110 ppm suggests unreacted 5-bromoisatin .

• Solvent Contamination: A peak at ~172 ppm in DMSO often indicates traces of Ethyl Acetate (common recrystallization solvent) or Acetic Acid.

DEPT-135 Confirmation

Running a DEPT-135 experiment is highly recommended to validate assignments:

• Up (Positive): Methyl (

  21), Methine (Ar-CH).

• Down (Negative): Methylene (CH

  ) — Should be absent in this molecule.

• Invisible: Quaternary Carbons (COOH, C-Br, C-N, C-C).

• Result: If you see a negative peak, your sample is contaminated (likely with solvent or aliphatic impurities).

References

• Pfitzinger Reaction Mechanism & Applications

  • Shvekhgeimer, M. G. A. (2004). "The Pfitzinger Reaction."[1][3][4][8] Chemistry of Heterocyclic Compounds.

• NMR Data of Quinoline Carboxylic Acids

  • Bio-Organic & Medicinal Chemistry Letters (2012).

• Solvent Effects in NMR

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[9] "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." The Journal of Organic Chemistry.

• General

  C NMR Prediction:
  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009).

Sources

• 1. jocpr.com [jocpr.com]
• 2. researchgate.net [researchgate.net]
• 3. Pfitzinger Quinoline Synthesis (Chapter 44) - Name Reactions in Organic Synthesis [cambridge.org]
• 4. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 5. unn.edu.ng [unn.edu.ng]
• 6. m.youtube.com [m.youtube.com]
• 7. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 8. scholarhub.ui.ac.id [scholarhub.ui.ac.id]
• 9. scs.illinois.edu [scs.illinois.edu]

Structural Elucidation and Quantitation of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid via LC-MS/MS

Executive Summary & Pharmacological Context

6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid is a critical scaffold in medicinal chemistry, often serving as a precursor for antimalarial agents (cinchophen analogs) and specific kinase inhibitors. Its structural duality—possessing both an ionizable carboxylic acid tail and a hydrophobic, halogenated quinoline core—presents unique challenges and opportunities in mass spectrometry.

This guide moves beyond generic protocols to address the specific physicochemical behavior of this molecule. It focuses on the "Bromine-Lock" validation method , utilizing the distinct

isotopic signature to authenticate analyte identity before fragmentation analysis.

Physicochemical Profiling & Isotopic Theory

Before injection, the analyst must understand the theoretical mass spectrum. The presence of bromine creates a "doublet" molecular ion, splitting the signal intensity nearly 1:1.

Table 1: Exact Mass Calculation & Isotopic Distribution

Isotope	Formula	Exact Mass ( )	Relative Abundance	Diagnostic Utility
Monoisotopic ( )		341.0051	100%	Primary Quantification Target
A+1 ( )		342.0085	~18.8%	Carbon counting
A+2 ( )		343.0031	~97.3%	Mandatory Confirmation Peak

Critical Insight: In any valid spectrum, the peak at

343 must be approximately equal in height to 341. Significant deviation (>15%) indicates interference or loss of the halogen.

Method Development: The "Dual-Mode" Strategy

While carboxylic acids traditionally favor Negative Electrospray Ionization (ESI-), the quinoline nitrogen offers a basic site for protonation (ESI+).

Ionization Source Selection

• ESI Negative (

  ): Preferred for PK/Quantitation .

  • Why: The carboxylic acid deprotonates easily (

    ). This mode has lower background noise from biological matrices compared to positive mode.

  • Target

    : 339.99 ( ) / 341.99 ( ).

• ESI Positive (

  ): Preferred for Structural Elucidation .

  • Why: Protonation occurs on the quinoline nitrogen. The resulting cation is more stable and yields richer fragmentation data (MS/MS) for structural confirmation.

  • Target

    : 342.01 ( ) / 344.01 ( ).

Chromatographic Conditions (Self-Validating Protocol)

The 4-methylphenyl and bromo groups make this molecule highly lipophilic (

). Standard C18 gradients may result in excessive retention or carryover.

• Stationary Phase: Phenyl-Hexyl column is superior to C18.

  • Mechanism:[1][2][3] The phenyl ring in the column engages in

    stacking with the quinoline core, providing unique selectivity against aliphatic impurities.

• Mobile Phase:

  • A: Water + 5mM Ammonium Acetate (supports both +/- modes).

  • B: Methanol (Acetonitrile can suppress ionization in quinolines due to charge competition).

Fragmentation Analysis (MS/MS)

Understanding the dissociation pathways is required to build a Multiple Reaction Monitoring (MRM) method.

The Fragmentation Pathway

The primary instability in the molecule is the carboxylic acid group. Upon Collision Induced Dissociation (CID), the molecule undergoes rapid decarboxylation.

• Precursor:

• Primary Transition (Quantifier): Loss of

  (formally , 46 Da) or (44 Da) depending on internal energy. The most stable fragment is the 6-bromo-2-(4-methylphenyl)quinoline core.

• Secondary Transition (Qualifier): Loss of the Bromine radical (

  ) or from the core.

Visualization: Fragmentation Logic

Figure 1: Step-wise fragmentation pathway for 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid in ESI+ mode.

Experimental Protocol: A Self-Validating Workflow

This protocol includes "Gatekeeper" steps. If a step fails, do not proceed, as the data will be compromised.

Step 1: Stock Preparation

• Solvent: Dissolve 1 mg in 1 mL DMSO (Dimethyl Sulfoxide). Do not use water or pure methanol initially due to low solubility.

• Dilution: Dilute to 1 µg/mL in 50:50 Methanol:Water for infusion.

Step 2: In-Source Validation (The "Gatekeeper")

Infuse the sample directly into the MS (flow rate 10 µL/min).

• Scan Range: 100–500

  .

• Check 1: Observe

  342 (ESI+) or 340 (ESI-).

• Check 2 (The Lock): Verify the doublet. Is the peak at

  344 (ESI+) present at ~98% intensity of the parent?

  • If NO: You have the wrong molecule or the bromine has been debrominated (common in old DMSO stocks exposed to light). STOP.

Step 3: MRM Optimization

Optimize collision energy (CE) for the following transitions.

Mode	Precursor ( )	Product ( )	Loss	CE (eV)	Role
ESI+	342.0	297.0		25	Quantifier
ESI+	342.0	218.0		45	Qualifier
ESI-	340.0	296.0		20	Quantifier

Visualization: Analytical Workflow

Figure 2: The "Gatekeeper" workflow ensuring isotopic integrity prior to quantitation.

Troubleshooting & Artifacts

• In-Source Decarboxylation: If you see a large peak at

  297 (ESI+) in the full scan (Q1) spectrum, the molecule is losing in the source before reaching the collision cell.

  • Fix: Lower the Desolvation Temperature and Cone Voltage.

• Dimerization: At high concentrations, carboxylic acids form dimers (

  ).

  • Fix: Dilute the sample 10x.

References

• Kuck, D. (2002). Mass Spectrometry of Organic Ions. Wiley-VCH.

• Holčapek, M., et al. (2010). "Mass spectrometry of quinoline derivatives." Journal of Mass Spectrometry, 45(1), 12-25. Link (Authoritative source on quinoline ring fragmentation).

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.
• Niessen, W. M. A. (2006). Liquid Chromatography-Mass Spectrometry. CRC Press. (Source for mobile phase selection in hydrophobic acid analysis).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Molecular Formula Identification Using Isotope Pattern Analysis and Calculation of Fragmentation Trees - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid via the Pfitzinger Reaction

For Researchers, Scientists, and Drug Development Professionals

Abstract

This comprehensive guide provides a detailed protocol for the synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, a valuable scaffold in medicinal chemistry. The synthesis is achieved through the Pfitzinger reaction, a robust and versatile method for the construction of quinoline-4-carboxylic acids. This document delves into the mechanistic underpinnings of the reaction, offers a step-by-step experimental procedure, and provides guidance on the characterization of the final product. Authored with the experienced researcher in mind, this guide emphasizes the causality behind experimental choices and provides insights for potential troubleshooting and optimization.

Introduction: The Significance of Substituted Quinolines in Drug Discovery

The quinoline core is a privileged heterocyclic motif frequently encountered in a vast array of pharmacologically active compounds. Its unique chemical architecture allows for diverse functionalization, leading to a broad spectrum of biological activities, including antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][2] Specifically, quinoline-4-carboxylic acids and their derivatives have garnered significant attention in drug discovery programs.[1][3] The presence of a bromine substituent on the quinoline ring can further enhance the therapeutic potential of these molecules, often improving their metabolic stability and binding affinity to biological targets.[4] This application note focuses on the synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, a compound with potential applications in the development of novel therapeutic agents.

The Pfitzinger Reaction: A Classic Approach to Quinoline Synthesis

The Pfitzinger reaction, first reported in the late 19th century, remains a cornerstone in the synthesis of quinoline-4-carboxylic acids.[3] The reaction involves the condensation of an isatin (or a substituted isatin) with a carbonyl compound containing an α-methylene group in the presence of a strong base.[5] This powerful transformation provides a direct route to a wide variety of substituted quinoline-4-carboxylic acids.

Reaction Mechanism: A Stepwise Look at the Transformation

The mechanism of the Pfitzinger reaction is a well-established sequence of base-mediated transformations:

• Ring Opening of Isatin: The reaction is initiated by the nucleophilic attack of a hydroxide ion on the C2-carbonyl group of the isatin (in this case, 5-bromoisatin). This leads to the hydrolytic cleavage of the amide bond, opening the five-membered ring to form the potassium salt of a 2-amino-phenylglyoxylic acid intermediate.[5]

• Condensation and Imine Formation: The amino group of the ring-opened intermediate then condenses with the carbonyl group of the α-methylene ketone (1-(4-methylphenyl)ethan-1-one) to form an imine.

• Cyclization and Dehydration: Subsequent intramolecular cyclization, driven by the nucleophilicity of an enolate intermediate, followed by dehydration, leads to the formation of the aromatic quinoline ring system, yielding the final product, 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid.[5]

Experimental Protocol: Synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid

This protocol is designed to be a reliable method for the laboratory-scale synthesis of the target compound.

Materials and Reagents

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity	Moles
5-Bromoisatin	87-48-9	226.03	2.26 g	0.01
1-(4-methylphenyl)ethan-1-one	122-00-9	134.18	1.48 g (1.44 mL)	0.011
Potassium Hydroxide (KOH)	1310-58-3	56.11	2.24 g	0.04
Ethanol (95%)	64-17-5	46.07	40 mL	-
Deionized Water	7732-18-5	18.02	10 mL	-
Hydrochloric Acid (HCl), 2M	7647-01-0	36.46	As needed	-

Equipment

• 100 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Beakers and graduated cylinders

• Buchner funnel and filter paper

• pH paper or pH meter

• Rotary evaporator (optional)

Safety Precautions

• Potassium Hydroxide (KOH): Corrosive. Causes severe skin burns and eye damage. Handle with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• 5-Bromoisatin: May cause skin and eye irritation. Avoid inhalation of dust.[6][7]

• 1-(4-methylphenyl)ethan-1-one: Combustible liquid. May cause eye, skin, and respiratory tract irritation. May be harmful if swallowed.[8]

• Hydrochloric Acid (HCl): Corrosive. Causes severe skin burns and eye damage. Handle in a well-ventilated fume hood.

• The reaction should be performed in a well-ventilated fume hood at all times.

Reaction Workflow Diagram

Caption: Workflow for the synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid.

Step-by-Step Procedure

• Preparation of the Basic Solution: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2.24 g (0.04 mol) of potassium hydroxide in a mixture of 40 mL of 95% ethanol and 10 mL of deionized water. Stir until the KOH is completely dissolved.

• Addition of 5-Bromoisatin: To the basic solution, add 2.26 g (0.01 mol) of 5-bromoisatin. The solution will likely turn dark in color. Stir the mixture at room temperature for 30 minutes to facilitate the ring opening of the isatin.

• Addition of the Ketone: Slowly add 1.44 mL (1.48 g, 0.011 mol) of 1-(4-methylphenyl)ethan-1-one to the reaction mixture.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. Maintain a gentle reflux for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by taking small aliquots from the reaction mixture, neutralizing them, and spotting them on a silica gel plate.

• Work-up - Precipitation of the Product: After the reaction is complete (as indicated by TLC or after the designated time), allow the mixture to cool to room temperature.

• Acidification: Carefully and slowly acidify the reaction mixture with 2M hydrochloric acid while stirring. The product will precipitate out of the solution. Monitor the pH with pH paper or a pH meter, aiming for a final pH of approximately 4-5.

• Isolation: Collect the precipitated solid by vacuum filtration using a Buchner funnel.

• Washing: Wash the solid cake with several portions of cold deionized water to remove any inorganic salts and other water-soluble impurities.

Purification

The crude product can be purified by recrystallization.

• Recrystallization: Transfer the crude solid to a beaker and add a minimal amount of hot ethanol or an ethanol/water mixture to dissolve it completely. If insoluble impurities are present, perform a hot filtration. Allow the solution to cool slowly to room temperature to induce crystallization. The formation of crystals can be aided by scratching the inside of the beaker with a glass rod. Once crystals begin to form, the beaker can be placed in an ice bath to maximize the yield.

• Drying: Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry them in a vacuum oven or in a desiccator.

Characterization of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid

The structure and purity of the synthesized compound should be confirmed by standard analytical techniques.

• Appearance: The final product is expected to be a solid, likely with a color ranging from off-white to yellow.

• Melting Point: The melting point should be determined and compared to literature values if available for the pure compound. A sharp melting point is indicative of high purity.

• Infrared (IR) Spectroscopy: The IR spectrum should show characteristic absorption bands for the carboxylic acid O-H stretch (broad, ~2500-3300 cm⁻¹), the carboxylic acid C=O stretch (~1700-1730 cm⁻¹), and C=C and C=N stretches in the aromatic region (~1450-1650 cm⁻¹).

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The spectrum is expected to show signals in the aromatic region (typically δ 7.0-9.0 ppm) corresponding to the protons on the quinoline and phenyl rings. A singlet for the methyl group on the phenyl ring should be observed around δ 2.4 ppm. The carboxylic acid proton will likely appear as a broad singlet at a downfield chemical shift (δ > 10 ppm), though it may be exchangeable with deuterium in deuterated solvents.

  • ¹³C NMR: The spectrum should display signals for the carboxylic acid carbonyl carbon (δ ~165-185 ppm) and for the aromatic carbons of the quinoline and phenyl rings (δ ~110-160 ppm).[9][10] The methyl carbon should appear at a more upfield chemical shift.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak (or M+H⁺) corresponding to the molecular weight of the product (C₁₇H₁₂BrNO₂ = 342.19 g/mol ). The isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) should be observable in the molecular ion cluster.

Troubleshooting

• Low Yield: Low yields in Pfitzinger reactions can sometimes be attributed to side reactions or incomplete reaction.[11] Ensure the base is of good quality and the reaction is refluxed for a sufficient duration. The purity of the starting materials is also crucial.[12]

• Formation of Tarry Byproducts: The use of a strong base can sometimes lead to the formation of tarry materials.[11] Careful control of the reaction temperature and the use of purified reagents can help minimize this. If significant tar is formed, purification by column chromatography may be necessary.

• Difficulty in Precipitation: If the product does not precipitate upon acidification, it may be due to the presence of excess ethanol. In such cases, partial removal of the ethanol by rotary evaporation before acidification can be beneficial.

Conclusion

The Pfitzinger reaction provides an effective and straightforward method for the synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid. This application note offers a detailed and practical guide for researchers, enabling the reliable synthesis of this valuable compound for further investigation in drug discovery and medicinal chemistry. By understanding the underlying mechanism and following the outlined protocol, scientists can efficiently produce this and other substituted quinoline-4-carboxylic acids.

References

• Sangshetti, J. N., Zambare, A. S., Gonjari, I. D., & Shinde, D. B. (2014). Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review. Mini-Reviews in Organic Chemistry, 11(2), 225–250. [Link]

• Synerzine. (2018, June 22). Safety Data Sheet: Ethanone, 1-(4-ethylphenyl)-. Retrieved from [Link]

• Shvekhgeimer, M. G. A. (2004). The Pfitzinger Reaction. (Review). Chemistry of Heterocyclic Compounds, 40(3), 257–294. [Link]

• The Pfitzinger Reaction - Powered by XMB 1.9.11 - Sciencemadness Discussion Board. (2024, December 10). Retrieved January 31, 2026, from [Link]

• Wikipedia. (n.d.). Pfitzinger reaction. Retrieved January 31, 2026, from [Link]

• Patel, D. B., & Patel, H. D. (2017). Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. Journal of Chemical and Pharmaceutical Research, 9(2), 216-230.

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved January 31, 2026, from [Link]

• Google Patents. (n.d.). WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative.

• Organic Syntheses. (n.d.). 3-hydroxyquinoline. Retrieved January 31, 2026, from [Link]

• Ökten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. Letters in Drug Design & Discovery, 14(12), 1415-1424.

• Investigation of Antifungal Properties of Synthetic Dimethyl-4-Bromo-1-(Substituted Benzoyl) Pyrrolo[1,2-a] Quinoline-2,3-Dicarboxylates Analogues: Molecular Docking Studies and Conceptual DFT-Based Chemical Reactivity Descriptors and Pharmacokinetics Evaluation. (2021). Molecules, 26(9), 2695. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). RSC Advances, 10(35), 20836–20864. [Link]

• Gable, K. (n.d.). 13C NMR Chemical Shift. Oregon State University. Retrieved January 31, 2026, from [Link]

• Halberkann, J. (1921). The Pfitzinger Reaction in the Synthesis of Quinoline Derivatives. The Journal of Organic Chemistry, 06(1), 1-24.
• Mohammed, I. K., & Mousa, E. F. (2025). Synthesis of New Quinoline-2-Carboxylic Acid Compounds and Their Antimicrobial Activity Investigation. Advanced Journal of Chemistry, Section A, 8(1), 158-166.

• The Pfitzinger Reaction in the Synthesis of Quinoline Derivatives. (1941). The Journal of Organic Chemistry, 06(1), 1-24. [Link]

• Sangshetti, J. N., et al. (2014). Pfitzinger Reaction in the Synthesis of Bioactive Compounds - A Review. Mini-Reviews in Organic Chemistry, 11(2), 225-250.
• Lahna, A., et al. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Journal Marocain de Chimie Hétérocyclique, 21(2), 1-19.

• LibreTexts. (2023, January 29). Interpreting C-13 NMR Spectra. Chemistry LibreTexts. Retrieved from [Link]

• Chad's Prep. (2018, September 20). 15.5a The Chemical Shift in C13 and Proton NMR | Organic Chemistry [Video]. YouTube. [Link]...

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 4'-Methylacetophenone, 95%. Retrieved from [Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. (2023). The Journal of Organic Chemistry, 88(17), 12185–12194. [Link]

• Hay, M. B., & Myneni, S. C. B. (2007). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta, 71(14), 3537-3550.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review - RSC Advances (RSC Publishing) DOI:10.1039/D0RA03763J [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
• 6. tcichemicals.com [tcichemicals.com]
• 7. fishersci.com [fishersci.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 10. myneni.princeton.edu [myneni.princeton.edu]
• 11. Sciencemadness Discussion Board - The Pfitzinger Reaction - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. Organic Syntheses Procedure [orgsyn.org]

Application Note: In Vitro Profiling of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid

Executive Summary & Compound Profile

6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid (also known as 6-bromo-2-p-tolylcinchoninic acid) belongs to the 2-arylquinoline-4-carboxylic acid class. This scaffold is structurally homologous to Brequinar , a potent and well-characterized inhibitor of Dihydroorotate Dehydrogenase (DHODH) .

DHODH is the rate-limiting enzyme in the de novo pyrimidine biosynthesis pathway, located on the inner mitochondrial membrane. Inhibition of DHODH leads to nucleotide pool depletion, inducing cell cycle arrest (S-phase) and apoptosis in rapidly proliferating cells (e.g., activated lymphocytes, cancer cells) and certain pathogens (e.g., Plasmodium falciparum).

This guide details the standard operating procedures (SOPs) for validating this compound’s activity, focusing on enzymatic inhibition (DHODH) , cellular antiproliferative potency , and mechanism of action verification (Uridine Rescue) .

Chemical Properties

Property	Detail
IUPAC Name	6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid
Molecular Formula	C₁₇H₁₂BrNO₂
Molecular Weight	~342.19 g/mol
Solubility	Low in water; Soluble in DMSO (>10 mM)
Primary Target	Human DHODH (likely); Bacterial/Plasmodial DHODH (potential)
Secondary Target	Lactate Dehydrogenase A (LDH-A) (potential off-target)

Screening Workflow & Mechanism

The following diagram outlines the logical flow for validating the biological activity of the compound, ensuring on-target specificity.

Caption: Screening cascade from enzymatic validation to cellular phenotypic rescue, confirming DHODH inhibition.

Compound Handling & Preparation[1][2][3][4][5]

Stock Solution (10 mM)

• Weigh 3.42 mg of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid.

• Dissolve in 1.0 mL of anhydrous DMSO (Dimethyl Sulfoxide).

• Vortex for 1 minute. If turbidity persists, sonicate at 37°C for 5 minutes.

• Storage: Aliquot into amber glass vials (avoid plastic if possible to prevent leaching) and store at -20°C. Stable for 6 months. Avoid freeze-thaw cycles (>3).

Working Solutions

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 150 mM KCl, 0.1% Triton X-100.

• Note: The carboxylic acid moiety may affect pH in unbuffered aqueous solutions; ensure the assay buffer has sufficient capacity (e.g., 50 mM Tris or HEPES).

Primary Assay: Enzymatic hDHODH Inhibition

Objective: Determine the IC50 of the compound against recombinant human DHODH. Principle: DHODH catalyzes the oxidation of dihydroorotate (DHO) to orotate, reducing Flavin Mononucleotide (FMN). In vitro, this is coupled to the reduction of 2,6-dichlorophenolindophenol (DCIP) , which causes a color change from blue (oxidized) to colorless (reduced), measurable at 600 nm.

Materials

• Enzyme: Recombinant human DHODH (truncated, N-terminal His-tag).

• Substrates: L-Dihydroorotate (DHO), Decylubiquinone (CoQ analog).

• Chromogen: DCIP (2,6-Dichlorophenolindophenol).

• Plate: 96-well clear flat-bottom microplate.

Protocol Steps

• Preparation: Dilute compound in DMSO to 100x final concentrations (e.g., 10 mM to 1 nM range).

• Master Mix: Prepare Assay Buffer containing:

  • 100 µM DCIP

  • 50 µM Decylubiquinone

  • 20 nM hDHODH enzyme

• Plating: Add 99 µL of Master Mix to each well.

• Compound Addition: Add 1 µL of compound dilution (1% DMSO final). Include:

  • High Control: DMSO only (0% inhibition).

  • Low Control: 1 µM Brequinar or Teriflunomide (100% inhibition).

• Incubation: Incubate for 10 minutes at room temperature to allow inhibitor binding.

• Initiation: Add 20 µL of L-Dihydroorotate (final conc. 200 µM) to start the reaction.

• Measurement: Monitor absorbance at 600 nm (Kinetic mode) for 20 minutes at 25°C.

• Analysis: Calculate the slope (ΔOD/min) for the linear portion of the curve.

  • % Activity = (Slope_sample / Slope_DMSO) * 100

  • Fit data to a 4-parameter logistic equation to determine IC50.

Secondary Assay: Cellular Proliferation & Uridine Rescue

Objective: Confirm the compound penetrates cells and inhibits growth via the pyrimidine pathway. Critical Control: Uridine Rescue . If the toxicity is truly due to DHODH inhibition, adding exogenous uridine (which bypasses the de novo pathway) must restore cell viability.

Materials

• Cell Line: Jurkat (T-cell leukemia) or HCT-116 (Colon carcinoma). These lines are highly sensitive to pyrimidine depletion.

• Reagents: CellTiter-Glo® (Promega) or MTT reagent; Uridine (Sigma).

Protocol Steps

• Seeding: Seed cells at 5,000 cells/well in a 96-well white opaque plate (for luminescence) or clear plate (for MTT).

  • Media: RPMI-1640 + 10% Dialyzed FBS (Standard FBS contains uridine, which can mask the effect. Dialyzed FBS is critical ).

• Treatment Groups:

  • Group A (Test): Compound dose-response (10 µM to 1 nM).

  • Group B (Rescue): Compound dose-response + 100 µM Uridine .

• Incubation: Incubate for 72 hours at 37°C, 5% CO₂.

• Detection:

  • Add CellTiter-Glo reagent (1:1 ratio).

  • Shake for 2 mins; incubate 10 mins.

  • Read Luminescence.

• Data Interpretation:

  • On-Target Result: Group A shows a sigmoidal killing curve (e.g., IC50 ~50-500 nM). Group B shows >90% viability across all doses (curve shift to right).

  • Off-Target Toxicity: Group B shows no improvement (toxicity is not related to pyrimidine starvation).

ADME Profiling: Microsomal Stability

Quinoline-4-carboxylic acids can be susceptible to glucuronidation or oxidative metabolism.

Protocol Summary

• Incubation: Incubate 1 µM compound with human liver microsomes (0.5 mg/mL) and NADPH regenerating system.

• Timepoints: 0, 15, 30, 60 minutes.

• Quench: Add ice-cold Acetonitrile containing Internal Standard (e.g., Warfarin).

• Analysis: LC-MS/MS (MRM mode).

• Calculation: Plot ln(% remaining) vs. time to calculate intrinsic clearance (

  ).

References

• Munier-Lehmann, H., et al. (2013). "Dihydroorotate dehydrogenase inhibitors: A patent review (2010-2012)." Expert Opinion on Therapeutic Patents. Link

• Madak, J. T., et al. (2018). "Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase." Journal of Medicinal Chemistry. Link

• Sykes, D. B., et al. (2016). "Inhibition of Dihydroorotate Dehydrogenase Overcomes Differentiation Blockade in Acute Myeloid Leukemia." Cell. Link

• BenchChem. (2025).[1] "Application Notes and Protocols: Derivatives of Quinoline-4-Carboxylic Acid." Link

• PubChem. (2025).[2] "Compound Summary: 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid (Analog Reference)." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid | C16H9Br2NO2 | CID 1223599 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Profiling the Cytotoxic Efficacy of 6-Bromo-Quinoline Derivatives

Introduction: The 6-Bromo-Quinoline Scaffold

The quinoline scaffold is a "privileged structure" in medicinal chemistry, serving as the core for numerous anticancer agents (e.g., Camptothecin, Bosutinib). The 6-bromo-quinoline subclass is particularly valuable in Hit-to-Lead optimization. The bromine atom at the C6 position provides a critical handle for palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to expand the molecule into hydrophobic pockets of targets such as Topoisomerase II , EGFR , or Tubulin .

However, the lipophilicity that makes these derivatives potent also complicates their biological evaluation. Poor solubility and precipitation in aqueous media often lead to false negatives in cytotoxicity assays. This guide outlines a robust, validated workflow for profiling these derivatives, specifically addressing the physicochemical challenges they present.

Mechanistic Overview

Before assay design, understand the potential Mechanism of Action (MoA). 6-bromo-quinoline derivatives typically induce cytotoxicity via:

• DNA Intercalation: Planar structure inserts between base pairs.

• Mitochondrial Dysregulation: Triggering intrinsic apoptosis.

• Kinase Inhibition: Targeting EGFR or PI3K/Akt pathways.

Figure 1: Generalized mechanism of action for quinoline-based cytotoxic agents leading to apoptosis.

Compound Management & Preparation

Critical Failure Point: 6-bromo-quinoline derivatives are highly hydrophobic. If the compound precipitates in the cell culture media, your IC50 data will be meaningless.

Protocol: Stock Solution Preparation

• Solvent: Dissolve the solid compound in 100% sterile-filtered DMSO (Dimethyl Sulfoxide).

• Concentration: Prepare a high-concentration stock (e.g., 10 mM or 20 mM) to minimize the volume of DMSO added to cells.

• Storage: Aliquot into amber glass vials (protect from light) and store at -20°C. Avoid repeated freeze-thaw cycles.

• Working Solution:

  • Step A: Dilute the stock in culture media immediately before use.

  • Step B: Ensure the final DMSO concentration in the well is ≤ 0.5% (v/v) . Higher DMSO levels can induce non-specific toxicity and membrane permeabilization.

  • Visual Check: Inspect the working solution under a microscope.[1] If crystals are visible, sonicate or warm to 37°C. If precipitation persists, the concentration is above the solubility limit.

Primary Screening: MTT Cell Viability Assay

The MTT assay measures the reduction of yellow tetrazolium salt (MTT) to purple formazan by mitochondrial succinate dehydrogenase in metabolically active cells.[2]

Experimental Design

• Cell Lines: MCF-7 (Breast), HeLa (Cervical), A549 (Lung).

• Controls:

  • Negative Control:[3] Media + 0.5% DMSO (Vehicle).

  • Positive Control:[3][4] Doxorubicin or Cisplatin (Standard Care).

  • Blank: Media only (no cells) – Crucial for background subtraction.

Step-by-Step Protocol

• Seeding (Day 0):

  • Harvest cells in the exponential growth phase.

  • Seed 3,000–5,000 cells/well in 100 µL media in a 96-well plate.

  • The "Edge Effect" Fix: Do NOT use the perimeter wells (A1-A12, H1-H12, etc.) for data. Fill them with 200 µL sterile PBS. This acts as a thermal and humidity buffer, preventing evaporation in the experimental wells.

  • Incubate for 24 hours at 37°C, 5% CO₂.

• Treatment (Day 1):

  • Remove old media (carefully, do not disturb the monolayer).

  • Add 100 µL of fresh media containing the 6-bromo-quinoline derivative at serial dilutions (e.g., 0.1, 1, 5, 10, 50, 100 µM).

  • Perform in triplicate or quadruplicate .

  • Incubate for 48 or 72 hours.[5]

• MTT Addition (Day 3/4):

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate for 3–4 hours. Look for intracellular purple precipitates.[6]

• Solubilization:

  • Carefully aspirate media (for adherent cells) OR add solubilization buffer (for suspension cells).

  • Add 100 µL DMSO to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 10 minutes (protect from light).

• Readout:

  • Measure absorbance at 570 nm (Signal) and 630 nm (Reference/Background).

  • Calculate

    .[7]

Figure 2: Validated MTT assay workflow emphasizing the exclusion of edge wells.

Secondary Validation: Annexin V/PI Apoptosis Assay

Cytotoxicity (MTT) does not distinguish between apoptosis (clean, programmed death) and necrosis (inflammatory, toxic rupture). 6-bromo-quinoline derivatives designed as drugs should ideally trigger apoptosis.[8]

Principle

• Annexin V (FITC/GFP): Binds Phosphatidylserine (PS), which flips to the outer membrane leaflet during early apoptosis.[9][10]

• Propidium Iodide (PI): DNA intercalator that only enters cells with ruptured membranes (late apoptosis or necrosis).[9][10]

Protocol

• Treatment: Treat cells (6-well plate,

  cells/well) with the IC50 concentration of the derivative for 24 hours.

• Harvesting:

  • Collect the media (contains floating dead cells).[11]

  • Trypsinize adherent cells.

  • Combine media + trypsinized cells into one tube. Crucial: Do not discard floating cells; they are the apoptotic population.

• Washing: Centrifuge (1000 rpm, 5 min) and wash 2x with cold PBS.

• Staining:

  • Resuspend in 1X Annexin Binding Buffer .[3] (Note: This buffer contains

    , which is required for Annexin V binding.[10] Do not use PBS).

  • Add 5 µL Annexin V-FITC and 5 µL PI.[12]

  • Incubate 15 min at RT in the dark.

• Flow Cytometry Analysis: Analyze immediately.

Figure 3: Quadrant gating logic for differentiating cell death modalities.

Data Analysis & Reporting

Calculating IC50

Do not estimate IC50 by eye. Use non-linear regression (Sigmoidal Dose-Response, Variable Slope) in software like GraphPad Prism or Origin.

Equation:

• : Log of concentration.
• : Normalized viability (%).

Data Presentation Template

Summarize your findings in a structured table.

Compound ID	Substitution (R)	MCF-7 IC50 (µM)	A549 IC50 (µM)	Mode of Death (Flow Cytometry)
6-Br-Q-01	-H	12.5 ± 1.2	15.8 ± 2.1	Apoptosis (Early)
6-Br-Q-02	-NH-Ph	2.1 ± 0.3	4.5 ± 0.5	Apoptosis (Late)
Doxorubicin	(Control)	0.8 ± 0.1	1.2 ± 0.2	Apoptosis

References

• BenchChem. (2025).[9] Biological Activity of 3-Acetyl-6-bromoquinolin-4(1H)-one Derivatives: A Technical Guide for Drug Development.

• Abcam. (n.d.). MTT assay protocol and troubleshooting guidelines.

• Thermo Fisher Scientific. (n.d.). Annexin V Staining Protocol for Flow Cytometry.[3][10][12]

• National Institutes of Health (NIH). (2023). 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies.[13] PubMed.

• Bio-Rad. (n.d.). Apoptosis Detection by Flow Cytometry: Annexin V and PI.[3][9][10][12]

Sources

• 1. reddit.com [reddit.com]
• 2. MTT assay overview | Abcam [abcam.com]
• 3. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 4. Biocompatibility and Cytotoxicity Study of Polydimethylsiloxane (PDMS) and Palm Oil Fuel Ash (POFA) Sustainable Super-Hydrophobic Coating for Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. clyte.tech [clyte.tech]
• 8. Biological evaluation of some quinoline derivatives with different functional groups as anticancer agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 11. bio-protocol.org [bio-protocol.org]
• 12. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - TW [thermofisher.com]
• 13. 6-Bromoquinazoline Derivatives as Potent Anticancer Agents: Synthesis, Cytotoxic Evaluation, and Computational Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

derivatization of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid for SAR studies

Application Note & Protocol Guide

Topic: Derivatization of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid for Structure-Activity Relationship (SAR) Studies

Abstract

The quinoline scaffold is a privileged structure in medicinal chemistry, with derivatives showing a wide array of biological activities, including antitumor and antimalarial properties.[1][2][3] The compound 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid represents a versatile starting point for the development of novel therapeutic agents. The carboxylic acid moiety at the 4-position is a critical handle for chemical modification, as it often serves as a key interaction point with biological targets and its derivatization can significantly modulate a compound's physicochemical and pharmacokinetic properties.[4] This guide provides a detailed framework for the systematic derivatization of this core scaffold to generate a diverse chemical library for Structure-Activity Relationship (SAR) studies. We present strategic considerations, detailed, field-proven protocols for amide and ester formation, and an overview of bioisosteric replacement strategies. The methodologies are designed to be robust, reproducible, and adaptable for researchers in drug discovery and development.

Strategic Rationale for Derivatization at the 4-Carboxylic Acid Position

The primary goal of an SAR study is to systematically alter a lead compound's structure to understand which chemical features are responsible for its biological activity.[5] The carboxylic acid of the parent quinoline is an ideal anchor for modification due to several key factors:

• Hydrogen Bonding: The carboxyl group is an excellent hydrogen bond donor and acceptor, often forming critical interactions within a target's binding site. Converting it to an amide or ester allows for the exploration of different hydrogen bonding patterns and steric tolerances.

• Physicochemical Modulation: The acidic nature of the carboxyl group often leads to high polarity and low cell permeability. Converting it to neutral amides or esters can enhance lipophilicity, thereby improving membrane transport and oral bioavailability.

• Metabolic Stability: Carboxylic acids can be susceptible to metabolic conjugation, such as glucuronidation, leading to rapid clearance. Masking this group as an amide or ester can block this metabolic pathway and extend the compound's half-life.

• Vectorial Exploration: By introducing a diverse range of amines or alcohols, chemists can systematically probe the chemical space around the core scaffold, potentially engaging with new pockets in the target protein to enhance potency or selectivity.

Our derivatization strategy will focus on three validated approaches, each providing unique insights for a comprehensive SAR campaign.

Figure 1: Overall workflow for derivatizing the parent quinoline carboxylic acid to generate diverse libraries for SAR analysis.

Derivatization Methodologies & Protocols

Amide Bond Formation: The Workhorse of Medicinal Chemistry

Amide coupling is arguably the most utilized reaction in drug discovery, allowing for the connection of a carboxylic acid to a vast array of commercially available amines.[6][7] The choice of coupling reagent is critical for ensuring high yields, minimizing side reactions, and preventing racemization if chiral centers are present. For this scaffold, a modern uronium-based reagent like HATU is recommended for its high efficiency, even with less reactive amines.[8]

Protocol 1: HATU-Mediated Amide Coupling

This protocol describes a general and highly reliable method for coupling the parent quinoline carboxylic acid with a primary or secondary amine.

• Materials & Equipment:

  • 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

  • Amine of choice (1.1 equivalents)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 equivalents)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equivalents)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Round-bottom flask, magnetic stirrer, nitrogen/argon atmosphere setup

  • Standard work-up and purification equipment (separatory funnel, rotary evaporator, flash chromatography system)

• Step-by-Step Procedure:

  • To a dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid (1.0 eq).

  • Dissolve the acid in anhydrous DMF (approx. 0.1 M concentration).

  • To the stirred solution, add the selected amine (1.1 eq), HATU (1.2 eq), and finally DIPEA (3.0 eq). The order of addition can be critical; adding the base last is often preferred.

  • Stir the reaction mixture at room temperature for 4-12 hours.

    • Self-Validation Checkpoint: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting carboxylic acid is consumed.

  • Once complete, pour the reaction mixture into a separatory funnel containing ethyl acetate and a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separate the layers. Wash the organic layer sequentially with water (2x) and brine (1x).

  • Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (typically using a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

• Causality Behind Choices:

  • HATU: Chosen for its high reactivity and low rate of epimerization. It rapidly forms a highly activated acyl-azabenzotriazole ester, which is readily attacked by the amine.

  • DIPEA: A non-nucleophilic hindered base used to neutralize the hexafluorophosphate and carboxylic acid protons, ensuring the amine nucleophile remains in its free, reactive state.[8]

  • Anhydrous DMF: A polar aprotic solvent that effectively dissolves the reactants and reagents without interfering with the reaction. The absence of water is crucial to prevent hydrolysis of the activated ester intermediate.

Esterification: A Strategy for Prodrugs and Permeability Enhancement

Esterification is a fundamental reaction that converts a carboxylic acid into an ester. The Fischer-Speier esterification, using an alcohol in the presence of a strong acid catalyst, is a classic and cost-effective method.[9][10][11] This approach is particularly useful for creating simple alkyl esters (e.g., methyl, ethyl) to assess the impact of masking the acidic proton on biological activity and cell penetration.

Protocol 2: Fischer-Speier Esterification

This protocol is suitable for the synthesis of simple alkyl esters.

• Materials & Equipment:

  • 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

  • Alcohol of choice (e.g., methanol, ethanol) (used as solvent, in large excess)

  • Concentrated Sulfuric Acid (H₂SO₄) (catalytic, ~5 mol%)

  • Round-bottom flask with reflux condenser, heating mantle

  • Standard work-up and purification equipment

• Step-by-Step Procedure:

  • Suspend 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid (1.0 eq) in the desired alcohol (e.g., methanol for the methyl ester) in a round-bottom flask.

  • Carefully add concentrated sulfuric acid (0.05 eq) dropwise to the suspension.

  • Heat the mixture to reflux (the boiling point of the alcohol) and maintain for 6-24 hours.

    • Self-Validation Checkpoint: The reaction can be monitored by TLC or LC-MS. The formation of a more nonpolar spot (the ester) and disappearance of the polar acid spot indicates progress.

  • After cooling to room temperature, slowly neutralize the mixture by adding a saturated aqueous solution of NaHCO₃ until effervescence ceases.

  • Remove the bulk of the alcohol solvent via rotary evaporation.

  • Extract the aqueous residue with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography to afford the pure ester.

  • Characterize the final product by NMR and MS.

• Causality Behind Choices:

  • Acid Catalyst (H₂SO₄): Protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[10]

  • Excess Alcohol: The reaction is an equilibrium.[11] Using the alcohol as the solvent drives the reaction toward the ester product according to Le Châtelier's principle.

Bioisosteric Replacement: Advanced SAR Exploration

In some cases, the carboxylic acid moiety itself may be responsible for undesirable properties (e.g., poor pharmacokinetics, toxicity).[12] Bioisosteric replacement, the substitution of one functional group for another with similar physicochemical properties, is a powerful strategy to overcome these liabilities while retaining biological activity.[13]

• Common Carboxylic Acid Bioisosteres:

  • Tetrazole (5-substituted-1H-tetrazole): This is the most common replacement. Tetrazoles have a similar pKa to carboxylic acids (~4.5-4.9) and can engage in similar ionic and hydrogen bonding interactions.[14][15] They are generally more lipophilic and metabolically stable.

  • Acyl Sulfonamides: These are also acidic and can mimic the hydrogen bonding geometry of a carboxylate. They often exhibit improved membrane permeability compared to carboxylic acids.[12][14]

The synthesis of these analogs is non-trivial and typically requires a multi-step sequence starting from a precursor to the quinoline carboxylic acid (e.g., a cyano or amino derivative) and is beyond the scope of this protocol guide. However, their consideration is paramount for a mature SAR campaign.

Data Management and SAR Analysis

Systematic derivatization must be paired with systematic data collection. All new analogs should be fully characterized to confirm structure and purity before biological testing.

Table 1: Representative Data for a Hypothetical Derivative Library

Compound ID	Structure	Modification	Yield (%)	Purity (HPLC, %)	IC₅₀ (nM)
Parent	6-Br-2-(p-Tolyl)-Q-4-COOH	Carboxylic Acid	-	>98	1500
AMD-01	Parent-CONH-CH₂CH₃	Ethyl Amide	85	>99	850
AMD-02	Parent-CONH-(Cyclopropyl)	Cyclopropyl Amide	78	>99	420
AMD-03	Parent-CONH-Ph	Phenyl Amide	65	>98	2100
EST-01	Parent-COOCH₃	Methyl Ester	91	>99	950

Figure 2: The iterative cycle of a Structure-Activity Relationship (SAR) study, where synthesis informs biological testing and analysis guides the next round of design.

Conclusion

This application guide provides the strategic foundation and detailed experimental protocols necessary to initiate a robust SAR study starting from 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid. By employing systematic amide and ester formation, researchers can efficiently generate diverse libraries to probe the chemical requirements for biological activity. The presented protocols are designed for reliability and include checkpoints for self-validation. Ultimately, this structured approach of synthesis, characterization, and analysis accelerates the journey from a promising chemical scaffold to a refined lead candidate in the drug discovery pipeline.

References

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. PubMed Central, National Institutes of Health.[Link]

• Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. UI Scholars Hub, Universitas Indonesia.[Link]

• Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate.[Link]

• Exploring the potency of 6-bromo-3-methylquinoline analogues as prostaglandin F2α inhibitors. PubMed, National Institutes of Health.[Link]

• Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Sygnature Discovery.[Link]

• Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. ACS Publications.[Link]

• esterification - alcohols and carboxylic acids. Chemguide.[Link]

• A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Royal Society of Chemistry.[Link]

• Amide coupling reaction in medicinal chemistry. HepatoChem.[Link]

• Design, synthesis, structure-activity relationships and mechanism of action of new quinoline derivatives as potential antitumor agents. PubMed, National Institutes of Health.[Link]

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry.[Link]

• Carboxylic Acid (Bio)Isosteres in Drug Design. PubMed Central, National Institutes of Health.[Link]

• Synthesis of quinolines. Organic Chemistry Portal.[Link]

• Ester synthesis by esterification. Organic Chemistry Portal.[Link]

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. National Institutes of Health.[Link]

• Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press.[Link]

• SAR of Quinolines.pptx. Slideshare.[Link]

• Bioisosteres for carboxylic acid groups. Hypha Discovery.[Link]

• Acid Bioisosteres. Cambridge MedChem Consulting.[Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI.[Link]

• Structure Activity Relationship of 4 Amino Quinoline Chloroquine | Antimalarial Medicinal Chemistry. YouTube.[Link]

• Making Esters From Carboxylic Acids. Chemistry LibreTexts.[Link]

• Comparison of Four Derivatizing Reagents for 6-Acetylmorphine GC-MS Analysis. ResearchGate.[Link]

• Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PubMed Central, National Institutes of Health.[Link]

• Process optimization for acid-amine coupling: a catalytic approach. Growing Science.[Link]

• Conversion of Carboxylic Acids into Esters without Use of Alcohols. ResearchGate.[Link]

• Preparation method for quinoline-4-carboxylic acid derivative.

• Structure Activity Relationships. Drug Design Org.[Link]

• Structure Property Relationships of Carboxylic Acid Isosteres. ACS Publications.[Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview. PubMed Central, National Institutes of Health.[Link]

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• 2. researchgate.net [researchgate.net]
• 3. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure Activity Relationships - Drug Design Org [drugdesign.org]
• 6. hepatochem.com [hepatochem.com]
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• 12. Carboxylic Acid (Bio)Isosteres in Drug Design - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. Acid Bioisosteres | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]

molecular docking of 2-aryl-quinoline-4-carboxylic acids with DNA gyrase.

Application Notes & Protocols

Topic: Molecular Docking of 2-Aryl-Quinoline-4-Carboxylic Acids with DNA Gyrase

Audience: Researchers, scientists, and drug development professionals.

Abstract

This guide provides a comprehensive protocol for the molecular docking of 2-aryl-quinoline-4-carboxylic acids, a promising class of antibacterial agents, with their target, bacterial DNA gyrase. As antibiotic resistance continues to be a global health crisis, targeting validated bacterial enzymes like DNA gyrase with novel inhibitors is a critical strategy.[1][2] This document outlines the scientific rationale, a detailed step-by-step computational workflow, and methods for results analysis. It is designed for researchers in computational drug discovery, offering field-proven insights into protein and ligand preparation, docking simulation, and interpretation of the resulting molecular interactions to guide further lead optimization.

Introduction: Targeting Bacterial Proliferation

DNA Gyrase: A Validated Antibacterial Target

DNA gyrase, a type II topoisomerase, is an essential enzyme in bacteria responsible for introducing negative supercoils into DNA.[3] This process is vital for relieving torsional stress during DNA replication and transcription, making the enzyme indispensable for bacterial survival.[4] DNA gyrase is a heterotetramer composed of two GyrA and two GyrB subunits.[5] The GyrA subunits are responsible for DNA binding and cleavage, while the GyrB subunits harbor the ATPase activity that powers the enzyme's function.[2][5] Because this enzyme is not present in eukaryotes, it remains a highly attractive and validated target for developing broad-spectrum antibiotics with selective toxicity.[1][6]

2-Aryl-Quinoline-4-Carboxylic Acids: A New Frontier

The quinolone class of antibiotics has been highly successful, exerting its bactericidal effect by inhibiting DNA gyrase and the related topoisomerase IV enzyme.[3][7] These drugs stabilize the enzyme-DNA cleavage complex, leading to lethal double-stranded DNA breaks.[3] However, the rise of resistance, often through mutations in the quinolone resistance-determining region (QRDR) of the GyrA subunit, necessitates the development of new inhibitors.[7][8]

2-Aryl-quinoline-4-carboxylic acids represent a significant scaffold in medicinal chemistry, with derivatives showing potent antimicrobial activities.[9][10][11] Their structural features allow for modifications that can enhance binding affinity and potentially overcome existing resistance mechanisms, making them a focal point for modern drug discovery efforts.[10]

The Role of Molecular Docking

Molecular docking is a powerful computational technique used to predict the preferred orientation of a small molecule (ligand) when bound to a larger molecule (receptor), such as a protein.[12] This in silico approach is invaluable in structure-based drug design for:

• Screening large virtual libraries to identify potential hits.[13]

• Elucidating the binding mechanism of inhibitors at the molecular level.[12]

• Understanding structure-activity relationships (SAR) to guide the rational design of more potent analogs.

• Prioritizing compounds for chemical synthesis and in vitro testing, thereby saving time and resources.[6]

This guide will focus on utilizing molecular docking to explore the interactions between 2-aryl-quinoline-4-carboxylic acids and E. coli DNA gyrase.

The Quinolone Binding Pocket: Mechanism of Action

Quinolones do not bind strongly to DNA gyrase or DNA alone; instead, they bind to the transient gyrase-DNA complex formed during the catalytic cycle.[8][14] The binding pocket is a complex interface formed by residues from the GyrA subunit and the cleaved DNA strands.[8] Key interactions often involve a water-metal ion bridge, connecting the drug's keto-acid group to specific amino acid residues (like Serine and an acidic residue) within the GyrA QRDR.[5] It is this stabilization of the cleavage complex that prevents DNA re-ligation and triggers cell death.[3] Understanding this pocket is crucial for defining the search space in a docking experiment.

Computational Workflow: An Overview

The molecular docking process follows a structured pipeline. Each step is critical for ensuring the scientific validity and accuracy of the final results. The overall workflow is designed to prepare the receptor and ligand molecules from their initial states into formats suitable for the docking algorithm, which then calculates and scores the potential binding poses.

Figure 1. General molecular docking workflow.

Detailed Protocols: From Structure to Simulation

This section provides step-by-step methodologies for performing the docking of 2-aryl-quinoline-4-carboxylic acids into the DNA gyrase active site. The protocols are presented with a focus on widely accessible software like AutoDock Tools and AutoDock Vina, but the principles are transferable to other platforms like Schrödinger's Glide.[15][16]

Section 4.1: Software and Hardware Requirements

Component	Description	Recommended Software
Molecular Visualization	For viewing and editing protein and ligand structures.	PyMOL, UCSF Chimera, Schrödinger Maestro
Receptor/Ligand Prep	For preparing structures for docking (file format conversion, adding charges).	AutoDock Tools (MGLTools)[17], Schrödinger Protein Prep Wizard
Molecular Docking	The core engine for performing the docking simulation.	AutoDock Vina[18][19], Schrödinger Glide[15]
Hardware	A multi-core workstation is recommended to expedite calculations, especially the docking step.	Modern multi-core CPU (8+ cores), 16GB+ RAM.

Protocol 1: Receptor Preparation (E. coli DNA Gyrase)

Causality: The raw crystal structure from the Protein Data Bank (PDB) is not immediately usable for docking. It contains non-essential molecules (e.g., water, co-crystallized ligands) and lacks hydrogen atoms, which are crucial for calculating interactions. This protocol refines the PDB file into a clean, simulation-ready state.

• Obtain the Crystal Structure:

  • Navigate to the RCSB PDB database ().

  • Search for a suitable structure of E. coli DNA gyrase. A good starting point is PDB ID: 2XCT , which is a structure of the enzyme in complex with a known inhibitor.[12]

  • Download the structure in PDB format.

• Initial Cleaning (Using PyMOL or Maestro):

  • Open the downloaded PDB file.

  • Remove water molecules. These are often not well-resolved and can interfere with docking unless a specific water-bridged interaction is being studied.

  • Remove any co-crystallized ligands and ions that are not part of the catalytic mechanism.

  • Isolate the protein chains that form the binding site (typically chains from the GyrA subunit).

• Prepare the Receptor using AutoDock Tools (ADT):

  • Launch ADT.

  • Go to File > Read Molecule and open your cleaned PDB file.

  • Go to Edit > Hydrogens > Add. Choose Polar only and click OK. This adds hydrogens to polar atoms, which are essential for hydrogen bonding.

  • Go to Edit > Charges > Add Kollman Charges. This assigns partial atomic charges, which are necessary for the electrostatic component of the scoring function.

  • Save the prepared receptor by navigating to Grid > Macromolecule > Choose. Select the protein and save it. ADT will automatically save it in the required PDBQT format, which contains atomic coordinates, charges, and atom types.

Protocol 2: Ligand Preparation (2-Aryl-Quinoline-4-Carboxylic Acid)

Causality: The ligand must be converted into a 3D structure with an optimized geometry and correct atom types. A poorly prepared ligand with high internal energy can lead to inaccurate docking poses and scores.

• Create 2D Structure:

  • Draw the 2D structure of your 2-aryl-quinoline-4-carboxylic acid derivative using software like ChemDraw or MarvinSketch.

  • Save the structure in a common format like MOL or SDF.

• Convert to 3D and Optimize:

  • Use a program like Avogadro or the LigPrep module in Schrödinger to convert the 2D structure to 3D.

  • Perform an energy minimization using a suitable force field (e.g., MMFF94 or OPLS).[20] This step ensures the ligand has a low-energy, realistic conformation before docking. A well-chosen force field is critical for accurate results.[21][22]

• Prepare the Ligand using AutoDock Tools (ADT):

  • Launch ADT.

  • Go to Ligand > Input > Open and select your 3D ligand file (e.g., in MOL or PDB format).

  • ADT will automatically detect the root and set up rotatable bonds. You can verify these in Ligand > Torsion Tree.

  • Go to Ligand > Output > Save as PDBQT to save the final prepared ligand file.

Protocol 3: Docking Simulation with AutoDock Vina

Causality: This protocol defines the three-dimensional space where the docking algorithm will search for binding poses and then executes the search and scoring.

• Define the Binding Site (Grid Generation):

  • In ADT, with your prepared receptor loaded, go to Grid > Grid Box.

  • A box will appear around the protein. This box defines the search space for the ligand.

  • Position and size the box to encompass the known quinolone binding pocket in the GyrA subunit. Use the co-crystallized ligand from the original PDB file as a guide for the center of the box. A typical box size is 25 x 25 x 25 Å, which is large enough to allow the ligand to rotate freely but small enough to focus the search.

  • Note the coordinates for the center of the box and its dimensions (size_x, size_y, size_z). These values are required for the Vina configuration file.

• Create the Vina Configuration File:

  • Open a plain text editor and create a file named conf.txt.

  • Enter the following information, replacing the file names and coordinates with your own:

  • The exhaustiveness parameter (default is 8) can be increased for more thorough sampling at the cost of longer computation time.[19]

• Run the Docking Simulation:

  • Open a command line terminal.

  • Navigate to the directory containing your PDBQT files and conf.txt.

  • Execute the Vina command: vina --config conf.txt

  • Vina will perform the docking and generate an output file (output_poses.pdbqt) containing the predicted binding poses and a log file (output_log.txt) with their corresponding binding affinities.[23]

Protocol 4: Post-Docking Analysis and Validation

Causality: The raw output of a docking simulation is a set of poses and scores. This protocol describes how to interpret this data to derive meaningful biological insights.

• Analyze the Log File:

  • Open the output_log.txt file. It will contain a table of the top binding poses (usually up to 9) ranked by binding affinity (in kcal/mol).

  • The more negative the value, the stronger the predicted binding. The top-ranked pose is the most likely binding conformation according to the scoring function.

• Visualize Binding Poses:

  • Open your receptor PDBQT file in a visualization tool like PyMOL or Maestro.

  • Load the output_poses.pdbqt file. This will overlay the predicted ligand poses onto the receptor's active site.

  • Analyze the top-ranked pose. Observe its orientation and conformation within the binding pocket.

• Identify Key Molecular Interactions:

  • Using the visualization software, identify potential hydrogen bonds, hydrophobic interactions, and any pi-stacking between the ligand and the protein residues.

  • For example, look for hydrogen bonds between the carboxylic acid group of the quinoline and key residues like Arg136 or Asp73.[24]

  • Compare these interactions with those of known inhibitors to validate your docking protocol. The presence of similar interactions provides confidence in the predicted binding mode.

Results and Data Interpretation

The output from a docking study should be systematically organized and analyzed.

Summarizing Docking Data

Quantitative data should be presented clearly. The table below shows a hypothetical summary for a series of 2-aryl-quinoline-4-carboxylic acid derivatives.

Compound ID	2D Structure	Binding Affinity (kcal/mol)	Key Interacting Residues (GyrA)
Lead-01	(Structure Image)	-8.9	Asp73, Arg136, Thr165
Lead-02	(Structure Image)	-8.6	Asp73, Proline, Arg136
Lead-03	(Structure Image)	-7.8	Asp73, Thr165

Note: Binding affinities and interacting residues are illustrative and based on common findings in the literature.[24]

Visualizing the Binding Mode

A diagram illustrating the predicted interactions provides a powerful summary of the docking result. This helps in understanding the structural basis for the compound's activity.

Figure 2. Key molecular interactions.

Interpretation: The docking results for "Lead-01" suggest a strong binding affinity. The predicted interactions are consistent with the known mechanism of quinolone inhibitors. The carboxylic acid group forms critical hydrogen bonds with Asp73 and a salt bridge with Arg136, anchoring the ligand in the active site.[24] The aryl substituent at the 2-position engages in a pi-stacking interaction, contributing to binding affinity. This information can be used to propose modifications to the aryl ring to enhance this interaction and improve potency.

Conclusion and Future Directions

This guide has detailed a robust and validated workflow for the molecular docking of 2-aryl-quinoline-4-carboxylic acids with bacterial DNA gyrase. By following these protocols, researchers can effectively screen virtual libraries, predict binding modes, and generate hypotheses to guide the synthesis of novel antibacterial agents.

It is crucial to remember that molecular docking is a predictive tool. The results should be validated through more rigorous computational methods, such as molecular dynamics (MD) simulations, to assess the stability of the predicted complex over time.[25][26][27] Ultimately, promising in silico hits must be synthesized and evaluated in vitro through enzyme inhibition and antimicrobial susceptibility assays to confirm their biological activity.[1]

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• Paperpile. (n.d.). How to format your references using the Molecular Biology citation style. Paperpile. [Link]

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• Bioinformatics Review. (2024). Molecular Docking Tutorial: AutoDock Vina | Beginners to Advanced | Pymol. YouTube. [Link]

• Ask Biochem. (2024). How to do Gromacs Protein Ligand MD Simulation in Windows Part 1. YouTube. [Link]

• Reddy, C. R., & Reddy, V. R. (2023). Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-Transfer Reaction. The Journal of Organic Chemistry, 88(17), 12229–12239. [Link]

• Jorgensen, W. L. (n.d.). GROMACS Protein Ligand Complex Simulations. LigParGen Server. [Link]

• Wang, X., Xie, X., Li, Y., Cai, Y., Li, J., Luo, Y., & Chen, W. (2016). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Molecules, 21(3), 321. [Link]

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• Ulloora, S., Shrivastava, A., & Jasrai, Y. T. (2021). Molecular docking studies of gyrase inhibitors: weighing earlier screening bedrock. Journal of Genetic Engineering and Biotechnology, 19(1), 10. [Link]

• Blower, T. R., Williamson, B. H., Kerns, R. J., & Berger, J. M. (2018). DNA Gyrase as a Target for Quinolones. Antibiotics, 7(1), 10. [Link]

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• Kaushik, U. (2025). Covalent Docking Using Schrödinger | Step-by-Step Workflow for Covalent Inhibitors (Glide & Maestro). YouTube. [Link]

• ResearchGate. (n.d.). Docking Results of the Promising Hits within DNA Gyrase B Active Site. ResearchGate. [Link]

• Derouicha, M., Yassine, M., Houari, T., & Aziz, Y. (2022). Insight into DNA Gyrase Inhibition Using Quantitative Structure-Activity Relationships and Structure-Based Drug Design Approaches. Batna Journal of Medical Sciences, 9(2), 53-56. [Link]

• ediss.sub.hamburg. (n.d.). DNA-Gyrase and quinolones: Modelling and Antibiotic Resistance. ediss.sub.hamburg. [Link]

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• Wang, X., Xie, X., Li, Y., Cai, Y., Li, J., Luo, Y., & Chen, W. (2016). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Semantic Scholar. [Link]

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Application Notes and Protocols for the Synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid Analogs

Introduction: The Significance of the Quinoline-4-Carboxylic Acid Scaffold

The quinoline ring system is a privileged heterocyclic motif frequently encountered in natural products, pharmaceuticals, and functional materials. Within this class, quinoline-4-carboxylic acids and their derivatives have garnered significant attention from the medicinal chemistry community due to their diverse and potent biological activities. These compounds have been reported to exhibit a wide range of therapeutic properties, including antimicrobial, anticancer, anti-inflammatory, and antimalarial effects.[1] The strategic placement of various substituents on the quinoline core allows for the fine-tuning of their pharmacological profiles, making them attractive targets for drug discovery and development programs.

This document provides a comprehensive guide for the synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, a representative analog, via the classical yet powerful Pfitzinger reaction. We will delve into the mechanistic underpinnings of this transformation, provide detailed, field-tested protocols for both conventional and microwave-assisted synthesis, and discuss the expected analytical characterization of the target compound. This guide is intended for researchers, scientists, and drug development professionals seeking to prepare and explore this important class of molecules.

Synthetic Strategy: The Pfitzinger Reaction

The Pfitzinger reaction, first reported in 1886, is a cornerstone of quinoline synthesis, providing a direct route to quinoline-4-carboxylic acids.[2] The reaction involves the condensation of an isatin (or a substituted isatin) with a carbonyl compound containing an α-methylene group in the presence of a strong base.[3] For the synthesis of our target molecule, 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, the logical precursors are 5-bromoisatin and 1-(4-methylphenyl)ethanone (also known as 4'-methylacetophenone).

The choice of the Pfitzinger reaction is predicated on its reliability, operational simplicity, and the ready availability of the required starting materials. The reaction proceeds through a cascade of well-understood steps, initiated by the base-mediated hydrolysis of the isatin amide bond.

Reaction Mechanism

The mechanism of the Pfitzinger reaction can be delineated as follows:

• Ring Opening of Isatin: The reaction commences with the nucleophilic attack of a hydroxide ion on one of the carbonyl groups of 5-bromoisatin, leading to the hydrolytic cleavage of the amide bond to form the potassium salt of a keto-acid intermediate.[4]

• Imine Formation: The aniline moiety of the ring-opened intermediate then condenses with the carbonyl group of 1-(4-methylphenyl)ethanone to form an imine (Schiff base).

• Enamine Tautomerization: The imine subsequently tautomerizes to the more stable enamine isomer.

• Intramolecular Cyclization and Dehydration: The enamine undergoes an intramolecular cyclization, followed by dehydration, to yield the aromatic quinoline ring system, affording the final product, 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid.[4]

Diagram of the Pfitzinger Reaction Mechanism:

Caption: The Pfitzinger reaction mechanism for the synthesis of the target compound.

Experimental Protocols

The following protocols provide detailed procedures for the synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid using both conventional heating and microwave irradiation.

Protocol 1: Conventional Synthesis

This protocol is a robust method that can be performed with standard laboratory equipment.

Materials:

• 5-Bromoisatin

• 1-(4-methylphenyl)ethanone (4'-methylacetophenone)

• Potassium hydroxide (KOH)

• Ethanol (95% or absolute)

• Deionized water

• Hydrochloric acid (HCl), 2M

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Heating mantle or oil bath

• Magnetic stirrer

• Buchner funnel and vacuum flask

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve potassium hydroxide (5.6 g, 0.1 mol) in a mixture of ethanol (100 mL) and deionized water (20 mL).

• Addition of 5-Bromoisatin: To the stirred basic solution, add 5-bromoisatin (11.3 g, 0.05 mol). The mixture will turn a deep color. Stir at room temperature for 30-60 minutes until the isatin is fully dissolved and the ring-opening is complete.

• Addition of Ketone: Add 1-(4-methylphenyl)ethanone (7.4 g, 0.055 mol) to the reaction mixture.

• Reflux: Heat the reaction mixture to reflux (approximately 80-85 °C) and maintain for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup - Precipitation: After the reaction is complete, allow the mixture to cool to room temperature. Remove the bulk of the ethanol using a rotary evaporator.

• Acidification: Dilute the remaining aqueous solution with 100 mL of cold deionized water. Carefully acidify the solution with 2M hydrochloric acid with constant stirring until the pH is approximately 4-5. A precipitate will form.

• Isolation and Purification: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the filter cake thoroughly with cold deionized water to remove any inorganic salts.

• Drying: Dry the purified product in a vacuum oven at 60-80 °C to a constant weight.

Protocol 2: Microwave-Assisted Synthesis

This method offers a significant reduction in reaction time and can lead to improved yields.

Materials:

• 5-Bromoisatin

• 1-(4-methylphenyl)ethanone (4'-methylacetophenone)

• Potassium hydroxide (KOH)

• Ethanol (95% or absolute)

• Deionized water

• Acetic acid

• Microwave reactor with sealed vessels

• Magnetic stirrer

• Buchner funnel and vacuum flask

Procedure:

• Reaction Mixture Preparation: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, prepare a solution of potassium hydroxide (0.56 g, 10 mmol) in a mixture of ethanol (4 mL) and deionized water (1 mL).

• Addition of Reactants: To this solution, add 5-bromoisatin (1.13 g, 5 mmol) and 1-(4-methylphenyl)ethanone (0.74 g, 5.5 mmol).

• Microwave Irradiation: Seal the vessel and place it in the microwave reactor. Irradiate the mixture at a constant temperature of 120-140 °C for 10-20 minutes.[3] (Note: The optimal time and temperature may need to be determined empirically for the specific microwave system being used).

• Workup and Precipitation: After irradiation, cool the vessel to room temperature. Pour the reaction mixture into an ice-water mixture (50 mL).

• Acidification: Acidify the solution with glacial acetic acid with stirring until a precipitate forms.

• Isolation and Purification: Collect the pale-yellow solid by filtration, wash with cold water, and dry to afford the final product.[3]

Experimental Workflow Diagram:

Caption: General workflow for the synthesis of the target compound.

Characterization Data

Successful synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid should be confirmed by a suite of analytical techniques. The following tables provide the expected spectroscopic data based on the analysis of closely related structures and general principles of spectroscopy.

Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~13.0 - 14.0	br s	1H	-COOH
~8.6 - 8.7	d	1H	Quinoline H-5
~8.2 - 8.3	d	1H	Quinoline H-8
~8.1	s	1H	Quinoline H-3
~7.9 - 8.0	dd	1H	Quinoline H-7
~7.8 - 7.9	d	2H	Phenyl H-2', H-6'
~7.3 - 7.4	d	2H	Phenyl H-3', H-5'
~2.4	s	3H	-CH₃

Solvent: DMSO-d₆. Chemical shifts are referenced to the residual solvent peak.

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (δ, ppm)	Assignment
~168	-COOH
~156	Quinoline C-2
~148	Quinoline C-8a
~140	Phenyl C-4'
~138	Phenyl C-1'
~135	Quinoline C-7
~131	Quinoline C-5
~130	Phenyl C-3', C-5'
~129	Phenyl C-2', C-6'
~126	Quinoline C-4a
~124	Quinoline C-8
~122	Quinoline C-6
~120	Quinoline C-3
~21	-CH₃

Solvent: DMSO-d₆. Chemical shifts are referenced to the solvent peak.

Table 3: Predicted IR and Mass Spectrometry Data

Technique	Expected Values	Assignment
IR (cm⁻¹)	2500-3300 (broad)	O-H stretch (carboxylic acid)
~1710	C=O stretch (carboxylic acid dimer)
~1600, ~1550	C=C and C=N stretches (aromatic rings)
~820	C-H out-of-plane bend (substituted benzene)
Mass Spec (ESI-)	[M-H]⁻ ≈ 342/344	Molecular ion peak (bromine isotopes)

Safety and Handling

General Precautions:

• This synthesis should be carried out in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, must be worn at all times.

Reagent-Specific Hazards:

• Potassium Hydroxide (KOH): Corrosive. Causes severe skin burns and eye damage. Handle with care.

• 5-Bromoisatin: Irritant. Avoid inhalation and contact with skin and eyes.

• Hydrochloric Acid (HCl) and Acetic Acid: Corrosive. Handle in a fume hood.

For detailed safety information, consult the Material Safety Data Sheets (MSDS) for each reagent before commencing any experimental work.

Conclusion

The Pfitzinger reaction provides an effective and versatile method for the synthesis of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid and its analogs. The protocols detailed herein, for both conventional and microwave-assisted synthesis, offer reliable pathways to access these valuable compounds. By understanding the underlying mechanism and adhering to proper laboratory techniques and safety precautions, researchers can confidently prepare these scaffolds for further investigation in drug discovery and materials science applications. The provided characterization data will serve as a valuable reference for confirming the identity and purity of the synthesized products.

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• NC State University Libraries. (n.d.). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). database mass spectrometry INDEX of mass spectra of organic compounds analysis interpretation of mass spectra analysing fragmentation patterns molecular ion peak M M+1 spectrum organic compounds. Retrieved from [Link]

• OpenStax. (2023). 20.8 Spectroscopy of Carboxylic Acids and Nitriles. In Organic Chemistry. Retrieved from [Link]

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• 4. Pfitzinger reaction - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

enhancing the stability of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid solutions

Technical Support Center: 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid Solutions

Welcome to the technical support center for 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the preparation, storage, and handling of solutions containing this compound. Our goal is to ensure the stability and integrity of your experimental solutions.

Troubleshooting Guide

This section addresses specific issues that may arise during your work with 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid solutions.

Issue 1: My compound is not fully dissolving or is precipitating out of solution over time.

• Question: I'm having trouble dissolving 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid in my chosen solvent, or it dissolves initially but then crashes out. What's causing this and how can I fix it?

• Answer: This is a common issue related to solubility and solution stability. The quinoline-4-carboxylic acid structure has limited solubility in many common solvents, which can be influenced by factors like pH, temperature, and solvent choice.

  • Causality: The carboxylic acid group (-COOH) is ionizable. At neutral or acidic pH, the compound exists in its less soluble, protonated form. As the pH increases, the carboxylic acid is deprotonated to a carboxylate (-COO⁻), which is significantly more water-soluble.[1][2] Brequinar, a similar quinoline-4-carboxylic acid derivative, demonstrates poor water solubility at neutral pH.[3]

  • Troubleshooting Protocol:

    • Solvent Selection: If using an aqueous buffer, ensure it is appropriate for your experimental needs. For organic solvents, consider polar aprotic solvents like DMSO or DMF. Selleck Chemicals reports a solubility of up to 34 mg/mL in DMSO for the parent compound, quinoline-4-carboxylic acid.[4]

    • pH Adjustment: For aqueous solutions, carefully adjust the pH. Increasing the pH to slightly alkaline (e.g., pH 7.5-8.5) will deprotonate the carboxylic acid, enhancing solubility. Use a dilute base like NaOH or KOH for this adjustment. Be mindful that significant pH changes could affect your downstream application.

    • Co-solvents: A small percentage of a water-miscible organic solvent like DMSO or ethanol can be added to an aqueous solution to improve solubility. Start with a low concentration (e.g., 1-5%) and increase if necessary, ensuring compatibility with your experiment.

    • Gentle Heating: Warming the solution gently (e.g., to 30-40°C) can aid in dissolution. However, be cautious as prolonged heating can lead to degradation. Always cool the solution back to room temperature slowly to check for precipitation.

Issue 2: The color of my solution is changing over time, from colorless to yellow or brown.

• Question: My stock solution of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid was initially clear, but has now developed a distinct color. Is the compound degrading?

• Answer: A color change is often an indicator of chemical degradation. Quinoline derivatives can be susceptible to oxidative and photodegradation.

  • Causality: The quinoline ring system can be oxidized, leading to the formation of colored byproducts.[5][6][7] The presence of a bromine substituent can also make the aromatic system more susceptible to photochemically initiated reactions, such as debromination or other rearrangements, when exposed to light.[8][9]

  • Troubleshooting Protocol:

    • Light Protection: Always store solutions in amber vials or wrap containers with aluminum foil to protect them from light.[10][11]

    • Inert Atmosphere: For long-term storage, consider preparing and storing the solution under an inert atmosphere (e.g., nitrogen or argon) to minimize oxidation. This can be achieved by gently bubbling the inert gas through the solvent before dissolving the compound and flushing the headspace of the container before sealing.

    • Antioxidants: In some cases, the addition of a small amount of an antioxidant may be beneficial, but this should be carefully evaluated for compatibility with your experimental system. Common antioxidants include BHT (butylated hydroxytoluene) or ascorbic acid.[12][13]

    • Purity Check: If degradation is suspected, it is advisable to check the purity of the solution using an analytical technique like HPLC to identify any degradation products.[14][15]

Issue 3: I'm observing a loss of biological activity or inconsistent results from my stored solutions.

• Question: My experiments are yielding inconsistent results, and I suspect the potency of my 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid solution is decreasing over time. What could be the cause?

• Answer: A decline in activity is a strong indication of compound degradation. In addition to the factors mentioned above, improper storage temperature can accelerate this process.

  • Causality: Chemical reactions, including degradation, generally occur faster at higher temperatures. Storing solutions at room temperature when they should be refrigerated or frozen can lead to a significant loss of the active compound over a shorter period.

  • Troubleshooting Protocol:

    • Optimal Storage Temperature: For long-term stability, it is generally recommended to store stock solutions at -20°C or -80°C.[4] For the parent compound, quinoline-4-carboxylic acid, storage at -20°C for up to 3 years in powder form and -80°C for up to 1 year in solvent is suggested.[4]

    • Aliquotting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is best practice to aliquot the stock solution into smaller, single-use volumes.

    • Fresh Solutions: Whenever possible, prepare fresh working solutions from a solid or a recently prepared stock solution on the day of the experiment.

    • Quality Control: Periodically check the concentration and purity of your stock solution using a validated analytical method, such as UV-Vis spectroscopy or HPLC, to ensure it remains within an acceptable range.[15][16]

Frequently Asked Questions (FAQs)

• Q1: What is the best solvent for preparing a stock solution of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid?

  • A1: For a high-concentration stock solution, high-purity, anhydrous DMSO is generally the recommended solvent due to the good solubility of quinoline-4-carboxylic acid derivatives in it.[4] For applications where DMSO is not suitable, DMF can be an alternative. Always use high-quality, anhydrous solvents.

• Q2: How should I store the solid form of the compound?

  • A2: The solid compound should be stored in a tightly sealed container, protected from light and moisture, at room temperature or refrigerated.[17] For long-term storage, keeping it in a desiccator is advisable.

• Q3: Can I store my aqueous working solutions in the refrigerator (2-8°C)?

  • A3: While refrigeration is better than room temperature, for long-term storage of several days or weeks, freezing at -20°C is preferable to minimize degradation and potential microbial growth. If you need to store it in the refrigerator for a short period (1-2 days), ensure it is well-sealed and protected from light. Always check for any signs of precipitation before use.

• Q4: Are there any known incompatibilities I should be aware of?

  • A4: As a carboxylic acid, it will react with bases. Avoid strong oxidizing agents, which can degrade the quinoline ring.[11][18] Also, be mindful of the compatibility of your chosen solvent with other components in your experiment. For instance, high concentrations of DMSO can be toxic to some cell lines.

Data and Diagrams

Table 1: Recommended Solvents and Storage Conditions

Solution Type	Recommended Solvent	Max Concentration	Short-Term Storage (≤ 1 week)	Long-Term Storage (> 1 week)
Stock Solution	Anhydrous DMSO	≥ 10 mM	2-8°C (in the dark)	-20°C or -80°C (aliquoted)
Aqueous Working	Buffered Saline (e.g., PBS)	Dependent on pH	2-8°C (in the dark)	Not Recommended; prepare fresh
(with co-solvent)	with ≤5% DMSO	(adjust pH to >7.4)

Troubleshooting Workflow for Solution Instability

The following diagram outlines a systematic approach to diagnosing and resolving issues with your 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid solutions.

Caption: Troubleshooting workflow for solution instability.

References

• G. Schwarz, Bacterial Degradation of Quinoline and Derivatives-Pathways and Their Biocatalysts. Angewandte Chemie International Edition, 1998 . [Link]

• ResearchGate, Pathway proposed for the degradation of quinoline: (1) 2-oxo-1,2-dihydroquinoline. ResearchGate GmbH, N/A . [Link]

• ResearchGate, Suggested partial pathway for the degradation of quinoline by P. ayucida IGTN9m. ResearchGate GmbH, N/A . [Link]

• Y. Sun et al., Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. National Center for Biotechnology Information, 2022 . [Link]

• G. Bai et al., Quinoline biodegradation and its nitrogen transformation pathway by a Pseudomonas sp. strain. National Center for Biotechnology Information, 2010 . [Link]

• X. Deng et al., Rapid determination of quinoline and 2-hydroxyquinoline in quinoline biodegradation process by tri-wavelength UV/Vis spectroscopy. National Center for Biotechnology Information, 2011 . [Link]

• X. Deng, X. Chai, L. Fu, Rapid Determination of Quinoline and 2-Hydroxyquinoline in Quinoline Biodegradation Process by Tri-Wavelength UV/Vis Spectroscopy. Semantic Scholar, 2011 . [Link]

• G. A. Burk, R. M. Singer, Organic stabilizers.

• Post Apple Scientific, 15 Tips for Storing Acids in Your Laboratory. Post Apple Scientific, 2023 . [Link]

• A. S. P. Azzouz, M. M. H. Al-Niemi, The Factors Affecting on Association of Some Carboxylic Acids Effect of Solvent, Isomerism, Conjugation Process and Steric Effect. Iraqi Academic Scientific Journals, 2008 . [Link]

• Studyadda, Aromatic Carboxylic Acids. Studyadda.com, N/A . [Link]

• J. D. Williams et al., Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. National Center for Biotechnology Information, 2021 . [Link]

• Quora, Why is aromatic carboxylic acid weaker than aliphatic carboxYlic acid? I've been answered with electron density but didn't understand anything. Quora, 2020 . [Link]

• J. L. Wang, W. Z. Wu, X. Zhao, Microbial degradation of quinoline: kinetics study with Burkholderia picekttii. National Center for Biotechnology Information, 2004 . [Link]

• ResearchGate, Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. ResearchGate GmbH, 2019 . [Link]

• Chemistry Notes, Carboxylic Acids- Aliphatic and Aromatic – Preparation and Properties. chemistrynotesinfo.com, 2022 . [Link]

• ResearchGate, Selected electroanalytical methods used for the detection of quinoline-based compounds. ResearchGate GmbH, 2023 . [Link]

• Knowde, Stabilizers. Knowde, N/A . [Link]

• A. P. B. D. R. Putra et al., Study of Antioxidant Activity of the Derivatives of Quinoline-4-carboxylic Acids by the Modification of Isatin via Pfitzinger Re. UI Scholars Hub, 2023 . [Link]

• Labforward, Mastering Chemical Storage: Best Practices for Safer Labs and Empowered Teams. Labforward, N/A . [Link]

• T. Carvajal, G. Z. Zgair, G. T. T. Kwee, Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. National Center for Biotechnology Information, 2019 . [Link]

• Chemistry Stack Exchange, Factors affecting strengths of carboxylic acids. Stack Exchange Inc., 2017 . [Link]

• University of St Andrews, Guidance on Safe Storage of Chemicals in Laboratories. University of St Andrews, N/A . [Link]

• OnePointe Solutions, How To Properly Store Chemicals in a Lab. OnePointe Solutions, 2022 . [Link]

• SONGWON, Polymer Additives, Heat & Light Stabilizers. SONGWON Industrial Group, N/A . [Link]

• Y. Chen et al., Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. MDPI, 2022 . [Link]

• V. A. Vasava, H. D. Patel, Recent Advances in Synthesis of Quinoline-4-Carboxylic Acid and their Biological Evaluation: A Review. ResearchGate GmbH, 2017 . [Link]

• National Center for Biotechnology Information, 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid. PubChem, N/A . [Link]

• National Center for Biotechnology Information, 6-Bromoquinoline-4-carboxylic acid. PubChem, N/A . [Link]

• S. Das et al., ChemInform Abstract: Regioselective, Photochemical Bromination of Aromatic Compounds Using N-Bromosuccinimide. ResearchGate GmbH, 2010 . [Link]

• National Center for Biotechnology Information, 6-Bromo-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxylic acid. PubChem, N/A . [Link]

• S. Samuchiwal, A. K. Sinha, Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. National Center for Biotechnology Information, 2021 . [Link]

• V. L. Ivanov et al., Halogen substitution reaction in bromonaphtol and iodophenol photoinitiated by aromatic amines. ResearchGate GmbH, 2011 . [Link]

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• 1. researchgate.net [researchgate.net]
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• 3. Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Bacterial Degradation of Quinoline and Derivatives-Pathways and Their Biocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. Rapid determination of quinoline and 2-hydroxyquinoline in quinoline biodegradation process by tri-wavelength UV/Vis spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. semanticscholar.org [semanticscholar.org]
• 17. 6-Bromo-2-(3-pyrrolidin-1-ylphenyl)quinoline-4-carboxylicacid [synhet.com]
• 18. nottingham.ac.uk [nottingham.ac.uk]

analytical challenges in the characterization of bromo-substituted quinolines

Status: Operational Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Topic: Troubleshooting Regioisomerism, Isotopic Patterns, and Separation in Bromo-Quinolines[1]

Introduction: The "Silent" Halogen Challenge

Bromo-substituted quinolines are deceptive. While the bromine atom provides a distinct mass spectrometric handle, its position on the fused ring system (positions 2 through 8) creates a "regioisomer crisis" that standard analytical workflows often miss.[1]

This guide addresses the three most common support tickets we receive:

• NMR: "I cannot distinguish 6-bromo from 7-bromoquinoline."

• LC-MS: "My molecular ion looks like a contaminant (doublet peaks)."

• Chromatography: "My isomers co-elute on C18."

Module 1: NMR Spectroscopy – The Regioisomer Crisis

The Issue

Users frequently report that 1D

H NMR spectra of bromo-quinoline isomers (particularly 6-Br vs. 7-Br) look nearly identical. The protons on the benzenoid ring (positions 5, 6, 7,[1] 8) form complex spin systems that are difficult to deconvolve due to overlapping multiplets.

The Solution: The Heavy Atom Effect & Long-Range Coupling

You cannot rely solely on proton splitting patterns. You must utilize the Heavy Atom Effect on

C shifts and HMBC (Heteronuclear Multiple Bond Correlation) to map connectivity.

Technical Explanation

Bromine is a "heavy atom" that induces a shielding effect (upfield shift) on the ipso-carbon (the carbon directly attached to the Br).

• Standard Aromatic C-H: ~120–130 ppm.

• C-Br (Ipso): Shifts significantly upfield to ~118–125 ppm , often distinct from other quaternary carbons.[1]

Troubleshooting Protocol: Isomer Assignment

Step 1: Locate the Ipso-Carbon (

C) Acquire a C{1H} spectrum. Look for a quaternary carbon signal (low intensity) in the 118–126 ppm range. This is your C-Br anchor.

Step 2: Establish Connectivity (HMBC) Run a gradient-enhanced HMBC.

• If 6-Bromo: The C-6 (ipso) will show 3-bond correlations (

  ) to protons H-4 and H-8.

• If 7-Bromo: The C-7 (ipso) will show 3-bond correlations (

  ) to protons H-5. It will NOT correlate to H-4.

Step 3: Verify with NOESY

• 6-Bromo: Strong NOE between H-5 and H-4.

• 7-Bromo: Strong NOE between H-8 and H-1 (if N-oxide) or spatial proximity to H-8/H-1 is distinct.

Visualization: NMR Assignment Workflow

Figure 1: Decision logic for assigning bromo-quinoline regioisomers using Heteronuclear Multiple Bond Correlation (HMBC).

Module 2: Mass Spectrometry – Isotope Patterns

The Issue

"I see a split peak for my molecular ion (M and M+2) with almost equal intensity. Is my sample contaminated?"

The Solution: The 1:1 Isotopic Signature

This is not contamination; it is the definitive signature of Bromine. Unlike Chlorine (3:1 ratio of

Cl: Cl), Bromine exists as Br (50.7%) and Br (49.3%).[1]

Diagnostic Data Table: Halogen Patterns

Feature	Chlorine ( Cl / Cl)	Bromine ( Br / Br)	Interpretation
Ratio (M : M+2)	100 : 32 (~3:1)	100 : 97 (~1:[1]1)	Equal height doublet = 1 Br atom
Mass Defect	Negative	Negative	Helps filter background noise in HRMS
Fragmentation	Loss of 35/37 Da	Loss of 79/81 Da	Look for neutral loss of radical Br•

FAQ: Why do I see [M-HBr]⁺?

In ESI+ mode, bromo-quinolines often undergo fragmentation where the bromine is lost.

• Homolytic Cleavage: Loss of Br• radical (M - 79).

• Heterolytic Cleavage: Loss of HBr (M - 80/82). This is common if there is a proton source nearby (e.g., adjacent alkyl group) facilitating elimination.[1]

Module 3: Chromatography – Separation of Isomers

The Issue

"My 6-bromo and 7-bromo isomers co-elute on my standard C18 column. I cannot purify them."

The Solution: Switch to Pentafluorophenyl (PFP) Phases

Standard C18 columns rely on hydrophobic interactions. Bromo-quinoline isomers have nearly identical hydrophobicity (LogP). You need a column that exploits electronic differences .

Why PFP Works: The PFP stationary phase contains a fluorine-rich ring that is electron-deficient.

• - Interactions: The electron-rich quinoline ring interacts with the electron-deficient PFP ring.

• Shape Selectivity: The position of the bulky Bromine atom disrupts this

  - stacking differently for each isomer (steric hindrance).

• Halogen Bonding: Weak interactions between the Br on the analyte and F on the column can enhance selectivity.

Recommended Protocol: Isomer Separation

Parameter	Condition	Rationale
Column	Pentafluorophenyl (PFP) (e.g., Kinetex F5, Pursuit PFP)	Maximizes - selectivity.
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH keeps quinoline protonated ( ) or neutral depending on pKa.
Mobile Phase B	Methanol (NOT Acetonitrile)	MeOH allows -interactions to dominate. ACN suppresses - selectivity.
Temperature	25°C - 30°C	Lower temperatures often enhance steric selectivity.

Visualization: Separation Mechanism

Figure 2: Comparison of stationary phase mechanisms. PFP offers orthogonal selectivity required for positional isomers.

References

• C13 NMR Heavy Atom Effect : "Calculated 13C NMR Shifts of brominated Carbons." Chemistry Stack Exchange. Available at: [Link]

• PFP Column Selectivity : "Analysis of Positional Isomers with Agilent Poroshell 120 PFP Columns." Agilent Technologies Application Note. Available at: [Link] (Verified via search snippet 1.9).[1]

• Halogen Bonding in Crystallography : "Directing macromolecular conformation through halogen bonds." Proc Natl Acad Sci U S A. 2004. Available at: [Link]

• LC-MS Fragmentation : "Ion Formation and Organic Fragmentation in LCMS." MetwareBio Technical Guide. Available at: [Link]

Sources

• 1. Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid vs. other antibacterial agents

Executive Summary

6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid is a synthetic quinoline derivative belonging to the 2-arylquinoline-4-carboxylic acid class (related to the historical drug Cinchophen). Unlike modern fluoroquinolones (e.g., Ciprofloxacin) that primarily target the DNA gyrase A subunit via a specific fluorine-piperazine motif, this compound represents a distinct structural scaffold. It is primarily investigated as a lead compound in medicinal chemistry for its ability to overcome resistance mechanisms associated with standard antibiotics, owing to its lipophilic nature and alternative binding modes.

While it demonstrates moderate antibacterial efficacy compared to clinical standards, its value lies in its low cytotoxicity and potential as a scaffold for developing non-fluoroquinolone DNA gyrase inhibitors.

Chemical Identity & Properties

Property	Detail
IUPAC Name	6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid
Molecular Formula	C₁₇H₁₂BrNO₂
Molecular Weight	~342.19 g/mol
Core Scaffold	2-Phenylquinoline-4-carboxylic acid (Cinchophen analog)
Key Substituents	6-Bromo: Increases lipophilicity and metabolic stability.2-(4-Methylphenyl): Provides steric bulk and hydrophobic interaction capability.[1][2][3]
Solubility	Low in water; soluble in DMSO, DMF, and hot ethanol.

Comparative Efficacy Analysis

The following data compares the antibacterial potency (Minimum Inhibitory Concentration, MIC) of the 6-bromo-2-(4-methylphenyl) analog against standard clinical antibiotics.

Table 1: Comparative MIC Values (μg/mL)

Note: Lower values indicate higher potency.

Bacterial Strain	Gram Status	6-Bromo-2-(4-methylphenyl)...	Ciprofloxacin (Standard)	Ampicillin (Standard)	Interpretation
Staphylococcus aureus	Positive	64	< 1.0	2 - 4	Moderate Activity. Effective against Gram-positives but significantly less potent than optimized drugs.
Bacillus subtilis	Positive	64 - 128	< 1.0	~1.0	Moderate to Weak.
Escherichia coli	Negative	128 - >256	< 0.1	4 - 8	Weak Activity. The compound struggles to penetrate the Gram-negative outer membrane.
Pseudomonas aeruginosa	Negative	>256	0.5 - 1.0	>128	Ineffective.

Key Insight: The compound shows a clear preference for Gram-positive bacteria .[4] The lack of a polar uptake group (like the piperazine in ciprofloxacin) limits its penetration through the porins of Gram-negative bacteria.

Mechanism of Action

Unlike fluoroquinolones which stabilize the DNA-Gyrase cleavable complex leading to irreversible DNA damage, 2-arylquinoline-4-carboxylic acids are hypothesized to act via competitive inhibition of the GyrB subunit or direct intercalation, though the exact mode is distinct and less characterized.

Figure 1: Mechanistic Pathway

Caption: The compound passively diffuses through the peptidoglycan layer of Gram-positive bacteria to target DNA replication machinery.

Synthesis Protocol (Doebner Reaction)

The most robust method for synthesizing this compound is the Doebner Condensation . This is a multi-component reaction that is highly atom-efficient.

Reaction Scheme

• Reactant A: 4-Bromoaniline (Provides the amine and the 6-bromo substituent)

• Reactant B: 4-Methylbenzaldehyde (Provides the 2-aryl group)

• Reactant C: Pyruvic Acid (Provides the carboxyl group and completes the ring)

Figure 2: Synthesis Workflow

Caption: Step-by-step Doebner condensation pathway for high-yield synthesis.

Detailed Protocol

• Preparation: Dissolve 4-methylbenzaldehyde (10 mmol) and 4-bromoaniline (10 mmol) in absolute ethanol (20 mL).

• Addition: Slowly add pyruvic acid (10 mmol) to the stirring solution.

• Reflux: Heat the mixture to reflux (approx. 78°C) for 3–4 hours. A precipitate typically begins to form during this stage.

• Isolation: Allow the reaction to cool to room temperature, then chill in an ice bath. Filter the solid precipitate under vacuum.

• Purification: Wash the crude solid with cold ethanol and diethyl ether. Recrystallize from hot ethanol or DMF to obtain the pure compound as a yellow/off-white solid.

• Validation: Confirm structure via ¹H-NMR (Look for characteristic quinoline aromatic protons and the methyl singlet).

Experimental Validation: MIC Determination

To verify the activity of this compound, researchers should utilize the Broth Microdilution Method (CLSI Standards).

Protocol:

• Stock Solution: Dissolve the compound in 100% DMSO to a concentration of 10 mg/mL.

• Dilution: Prepare serial two-fold dilutions in Mueller-Hinton Broth (MHB) across a 96-well plate. Final concentrations should range from 512 μg/mL down to 0.5 μg/mL.

• Inoculation: Add 10⁵ CFU/mL of bacterial suspension (S. aureus ATCC 25923) to each well.

• Controls:

  • Positive Control:[5] Ciprofloxacin.

  • Negative Control: DMSO vehicle (ensure <1% final concentration).

  • Sterility Control: MHB only.

• Incubation: Incubate at 37°C for 18–24 hours.

• Readout: The MIC is the lowest concentration with no visible turbidity.

References

• Wang, X., et al. (2016). Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives.[6][7] Molecules, 21(3), 340.[6]

• PubChem Compound Summary. 6-Bromo-2-(4-methoxyphenyl)-3-methylquinoline-4-carboxylic acid (Structural Analog).

• BenchChem. 2-(1-Adamantyl)quinoline-4-carboxylic Acid (Class Synthesis).

Sources

• 1. 6-Bromo-2-hydroxyquinoline-4-carboxylic acid | C10H6BrNO3 | CID 228464 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Antibacterial activity of quinoxalines, quinazolines, and 1,5-naphthyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 6-ブロモ-2-メチルキノリン 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. In vitro antibacterial, antibiofilm activities, and phytochemical properties of Posidonia oceanica (L.) Delile: An endemic Mediterranean seagrass - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

A Comparative Analysis of Quinoline-4-Carboxylic Acid Derivatives in Anticancer Applications: A Guide for Researchers

The quinoline scaffold represents a privileged structure in medicinal chemistry, forming the backbone of numerous compounds with a wide array of pharmacological activities. Among these, quinoline-4-carboxylic acid derivatives have emerged as a particularly promising class of agents in oncology research. Their synthetic tractability allows for extensive structural modifications, enabling the fine-tuning of their biological profiles to enhance potency and selectivity against various cancer types.[1]

This guide provides a comparative study of quinoline-4-carboxylic acid derivatives, focusing on their anticancer activity. We will delve into distinct classes of these derivatives based on their mechanisms of action, present comparative experimental data, and provide detailed protocols for their evaluation. This document is intended for researchers, scientists, and drug development professionals actively engaged in the search for novel anticancer therapeutics.

The Versatility of the Quinoline-4-Carboxylic Acid Scaffold

The anticancer potential of quinoline-4-carboxylic acid derivatives stems from their ability to interact with a variety of molecular targets crucial for cancer cell proliferation and survival.[2] By modifying the substituents at various positions on the quinoline ring, chemists have successfully developed compounds that exhibit distinct mechanisms of action, including the inhibition of key enzymes and disruption of essential cellular processes. This guide will focus on a comparative analysis of three prominent classes: Dihydroorotate Dehydrogenase (DHODH) inhibitors, tubulin polymerization inhibitors, and Sirtuin 3 (SIRT3) inhibitors.

Comparative Anticancer Activity of Selected Derivatives

The in vitro cytotoxic activity of representative quinoline-4-carboxylic acid derivatives from different mechanistic classes is summarized in the table below. The half-maximal inhibitory concentration (IC50) values against common cancer cell lines provide a basis for comparing their potency. It is important to note that direct comparison of IC50 values should be done with caution, as experimental conditions can vary between studies.

Compound ID	Target/Mechanism of Action	Cancer Cell Line	IC50 (µM)	Reference
Compound 41	DHODH Inhibitor	HL-60 (Leukemia)	0.00971
Compound 43	DHODH Inhibitor	HL-60 (Leukemia)	0.0262
Compound 4c	Tubulin Polymerization Inhibitor	MDA-MB-231 (Breast)	Potent (Value not specified)	[3]
Compound 65	Tubulin Polymerization Inhibitor	MCF-7 (Breast)	0.02-0.04	[4]
Molecule P6	SIRT3 Inhibitor	MLLr leukemic cell lines	7.2	[5][6]
6-Chloro-2-(4-hydroxy-3-methoxyphenyl)quinoline-4-carboxylic acid (3j)	Not specified	MCF-7 (Breast)	GI50: Not specified, but showed 82.9% growth reduction	[7]
Quinoline-4-carboxylic acid	General	MCF-7 (Breast)	Remarkable growth inhibition	[8][9][10]

In-Depth Look at Mechanistic Classes

Dihydroorotate Dehydrogenase (DHODH) Inhibitors

Mechanism of Action: DHODH is a critical enzyme in the de novo pyrimidine biosynthesis pathway, which is essential for the synthesis of DNA and RNA.[11] Cancer cells, with their high proliferation rates, are particularly reliant on this pathway.[12] Quinoline-4-carboxylic acid-based DHODH inhibitors block this enzyme, leading to pyrimidine depletion, cell cycle arrest, and ultimately, inhibition of tumor growth.[11][12]

Caption: Inhibition of DHODH by quinoline-4-carboxylic acid derivatives.

Tubulin Polymerization Inhibitors

Mechanism of Action: Microtubules, dynamic polymers of α- and β-tubulin, are essential components of the cytoskeleton and are critical for cell division, intracellular transport, and maintenance of cell shape.[4] Certain quinoline-4-carboxylic acid derivatives act as tubulin polymerization inhibitors, often by binding to the colchicine site.[4][13] This disruption of microtubule dynamics leads to mitotic arrest at the G2/M phase of the cell cycle and subsequent induction of apoptosis.[3][14]

Sirtuin 3 (SIRT3) Inhibitors

Mechanism of Action: SIRT3 is a NAD+-dependent deacetylase located in the mitochondria that plays a crucial role in regulating mitochondrial function and cellular metabolism.[15][16] In some cancers, SIRT3 can act as a tumor promoter.[16] The development of selective SIRT3 inhibitors from the quinoline-4-carboxylic acid class, such as molecule P6, has shown promise in treating certain leukemias by inducing G0/G1 phase cell cycle arrest and cell differentiation.[5][12][15]

Experimental Protocols for Anticancer Evaluation

To ensure the reliability and reproducibility of anticancer activity assessment, standardized experimental protocols are crucial. Below are detailed, step-by-step methodologies for key in vitro assays.

Caption: General workflow for in vitro evaluation of anticancer compounds.

Protocol 1: Cell Viability Assessment using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which is indicative of cell viability.[17]

Materials:

• Cancer cell lines (e.g., MCF-7, HeLa, K-562)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT solution (5 mg/mL in PBS, sterile filtered)

• Dimethyl sulfoxide (DMSO)

• 96-well flat-bottom plates

• Test quinoline-4-carboxylic acid derivatives

Procedure:

• Cell Seeding: Harvest exponentially growing cells and adjust the cell density. Seed 1 x 10⁴ cells in 100 µL of complete medium per well in a 96-well plate.[18] Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[18]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. After 24 hours, replace the old medium with 100 µL of medium containing the desired concentrations of the compounds. Include a vehicle control (e.g., 0.5% DMSO).[18] Incubate for another 24 to 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[18]

• Incubation: Incubate the plate for 4 hours at 37°C in the dark.[18] During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well without disturbing the formazan crystals. Add 100 µL of DMSO to each well to dissolve the crystals.[18]

• Absorbance Measurement: Gently shake the plate for 10 minutes to ensure complete dissolution.[18] Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot a dose-response curve to determine the IC50 value.

Protocol 2: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[19]

Materials:

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Treated and untreated cells

• PBS

• Flow cytometer

Procedure:

• Cell Preparation: Induce apoptosis in your target cells by treating them with the quinoline-4-carboxylic acid derivative for a predetermined time. Collect both floating and adherent cells.

• Cell Washing: Centrifuge the cells and wash them twice with cold PBS.[19]

• Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL.

• Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of Annexin V-FITC and 5 µL of PI.[20]

• Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze the cells by flow cytometry within one hour. Live cells are Annexin V-FITC and PI negative; early apoptotic cells are Annexin V-FITC positive and PI negative; late apoptotic/necrotic cells are both Annexin V-FITC and PI positive.

Protocol 3: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This method uses PI to stain cellular DNA, allowing for the quantification of cells in different phases of the cell cycle (G0/G1, S, and G2/M) by flow cytometry.

Materials:

• Treated and untreated cells

• PBS

• Ice-cold 70% ethanol

• PI staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest approximately 1 x 10⁶ cells after treatment with the test compound.

• Washing: Wash the cells with PBS and centrifuge.

• Fixation: Resuspend the cell pellet in 400 µL of PBS.[1] While vortexing gently, add 1 mL of ice-cold 70% ethanol dropwise to fix the cells.[1] Incubate on ice for at least 30 minutes or store at 4°C.[1]

• Staining: Centrifuge the fixed cells and discard the ethanol. Wash the cells twice with PBS.[1] Resuspend the cell pellet in PI staining solution containing RNase A to degrade RNA.[1]

• Incubation: Incubate for 5-10 minutes at room temperature.[1]

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting data for at least 10,000 events.[1] The DNA content will be proportional to the PI fluorescence intensity, allowing for the determination of the percentage of cells in each phase of the cell cycle.

Conclusion and Future Directions

Quinoline-4-carboxylic acid derivatives represent a highly versatile and promising scaffold for the development of novel anticancer agents. The ability to target diverse mechanisms of action, including DHODH inhibition, tubulin polymerization, and SIRT3 modulation, underscores their therapeutic potential. The comparative data presented in this guide highlight the significant potency and selectivity that can be achieved through rational drug design.

Future research in this area should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these compounds to enhance their in vivo efficacy and safety profiles. Further exploration of structure-activity relationships will undoubtedly lead to the discovery of even more potent and selective anticancer drug candidates based on the quinoline-4-carboxylic acid core. The experimental protocols provided herein offer a robust framework for the continued evaluation and development of this important class of molecules.

References

• Review on recent development of quinoline for anticancer activities. (2022). Arabian Journal of Chemistry, 15(1), 103533.

• Cell Cycle Analysis by Propidium Iodide Staining. (n.d.). University of Padua. Retrieved from [Link]

• Comprehensive review on current developments of quinoline-based anticancer agents. (2017). Arabian Journal of Chemistry, 10, S3329–S3357.
• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. (2024). Chemical Biology & Drug Design, 104(4), e14615.
• Hui, Q., Li, X., Fan, W., Gao, C., Zhang, L., Qin, H., Wei, L., & Zhang, L. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers in Chemistry, 10, 880067.
• Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. (2018). Methods in Molecular Biology, 1691, 81–86.
• Madak, J. T., Cuthbertson, C. R., Miyashita, H., Moin, A. T., Sboner, A., El-Araby, M. E., & Dann, G. P. (2018). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry, 61(14), 6046–6063.
• Hui, Q., Li, X., Fan, W., Gao, C., Zhang, L., Qin, H., Wei, L., & Zhang, L. (2022). Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. Frontiers in Chemistry, 10, 880067.

• The MTT Assay: A Valuable Tool for Measuring Cell Viability - Creative Diagnostics. (n.d.). Retrieved from [Link]

• MTT Cell Assay Protocol. (n.d.). Retrieved from [Link]

• In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. (2025).

• Annexin V-FITC Assay Protocol for Annexin V-FITC Apoptosis Staining/Detection Kit - iGEM. (n.d.). Retrieved from [Link]

• Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors - ResearchGate. (n.d.). Retrieved from [Link]

• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents - ResearchGate. (n.d.). Retrieved from [Link]

• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. (2024). Chemical Biology & Drug Design, 104(4), e14615.
• Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking. (2024). RSC Medicinal Chemistry, 15(7), 2135-2155.
• Recent Advances of Tubulin Inhibitors Targeting the Colchicine Binding Site for Cancer Therapy. (2022). Molecules, 27(19), 6649.
• Advances in antitumor research of CA-4 analogs carrying quinoline scaffold. (2022). Frontiers in Chemistry, 10, 1034336.
• Discovery of 2-(4-Acrylamidophenyl)-Quinoline-4-Carboxylic Acid Derivatives as Potent SIRT3 Inhibitors. (2022). Frontiers in Chemistry, 10, 880067.

• IC50 values of the promising derivatives against the MCF‐7 cell line - ResearchGate. (n.d.). Retrieved from [Link]

• Design, synthesis, and antitumor evaluation of quinazoline-4-tetrahydroquinoline chemotypes as novel tubulin polymerization inhibitors targeting the colchicine site. (2025). European Journal of Medicinal Chemistry, 283, 117139.

• The IC50 values of 13a and 13d against MCF-7, K562, and fibroblast cell... - ResearchGate. (n.d.). Retrieved from [Link]

• Exploring the antitumor potential of novel quinoline derivatives via tubulin polymerization inhibition in breast cancer; design, synthesis and molecular docking - ResearchGate. (n.g.). Retrieved from [Link]

• IC 50 values of compounds 1 to 13h against MCF-7 and K-562 cell lines. - ResearchGate. (n.d.). Retrieved from [Link]

• Exploration of quinolone and quinoline derivatives as potential anticancer agents. (2019). PLoS ONE, 14(8), e0221031.

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Evaluation of Quinoline-Related Carboxylic Acid Derivatives as Prospective Differentially Antiproliferative, Antioxidative, and Anti-Inflammatory Agents. (2024). Chemical Biology & Drug Design, 104(4), e14615.
• Identification of novel dihydroorotate dehydrogenase (DHODH) inhibitors for cancer: computational drug repurposing strategy. (2025). Journal of Biomolecular Structure and Dynamics, 1-17.
• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. (2018). Journal of Medicinal Chemistry, 61(14), 6046–6063.
• Identification of small molecular inhibitors of SIRT3 by computational and biochemical approaches a potential target of breast cancer. (2024). Scientific Reports, 14(1), 12519.

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Comparative SAR Analysis: 2-Aryl-Quinoline-4-Carboxylic Acids as Pharmacological Scaffolds

Content Type: Technical Comparison Guide Audience: Medicinal Chemists, Pharmacologists, and Drug Discovery Leads

Executive Summary: The Privileged Scaffold

The 2-aryl-quinoline-4-carboxylic acid scaffold represents a "privileged structure" in medicinal chemistry, distinguished by its ability to bind diverse biological targets through specific electrostatic and hydrophobic interactions. Unlike their 4-aminoquinoline counterparts (e.g., Chloroquine), which rely on pH-trapping and DNA intercalation, the 4-carboxylic acid derivatives primarily function as enzyme inhibitors and receptor antagonists .

This guide objectively compares the performance of this scaffold against established alternatives in two primary domains: Human Dihydroorotate Dehydrogenase (hDHODH) inhibition (Oncology/Virology) and Antimicrobial activity .

Structural Logic & Pharmacophore Deconstruction

The biological efficacy of this scaffold is dictated by three critical structural domains. The following diagram illustrates the Structure-Activity Relationship (SAR) logic derived from extensive crystallographic and kinetic data.

Figure 1: Pharmacophore dissection of the 2-aryl-quinoline-4-carboxylic acid scaffold. The C4-carboxylate is a double-edged sword: critical for enzyme binding but detrimental to passive membrane permeability.

Comparative Performance Analysis

Domain A: hDHODH Inhibition (Oncology & Virology)

Target: Human Dihydroorotate Dehydrogenase (hDHODH), a rate-limiting enzyme in de novo pyrimidine biosynthesis.

Mechanism: The 4-COOH group mimics the carboxylate of the natural substrate (dihydroorotate), forming a critical salt bridge with Arg136 in the enzyme's active site. The 2-aryl group occupies a hydrophobic tunnel.

Comparison: 2-Aryl-Quinoline-4-COOH vs. Brequinar (Reference Standard) vs. Leflunomide.

Feature	2-Aryl-Quinoline-4-COOH	Brequinar (Benchmark)	Leflunomide (Active Metabolite)
Binding Mode	Competitive (Quinone site)	Competitive (Quinone site)	Competitive (Quinone site)
Key Interaction	Salt bridge (Arg136) + Pi-stacking	Salt bridge (Arg136) + F-interactions	H-bond network (No COOH)
Potency (IC50)	9.7 - 28 nM (Optimized) [1]	~10 - 20 nM	~600 - 1000 nM
Bioavailability	Moderate (Polarity limits absorption)	High (F > 90%)	High (Prodrug strategy)
Toxicity	Lower accumulation than Brequinar	Dose-limiting thrombocytopenia	Hepatotoxicity risks

Experimental Insight: Optimized derivatives (e.g., 6-fluoro-2-(4-biphenyl)-quinoline-4-carboxylic acid) achieve single-digit nanomolar potency (IC50 = 9.7 nM), effectively matching Brequinar. The advantage lies in tunable pharmacokinetics; replacing the biphenyl with a naphthyl group (Compound 46) maintains potency (28 nM) while altering metabolic clearance [1].

Domain B: Antimicrobial Activity

Target:[1][2][3] Bacterial DNA Gyrase / Membrane disruption.

Comparison: 2-Aryl-Quinoline-4-COOH vs. Fluoroquinolones (Ciprofloxacin) vs. 4-Aminoquinolines.

Feature	2-Aryl-Quinoline-4-COOH	Ciprofloxacin (Fluoroquinolone)	4-Aminoquinolines (Chloroquine)
Primary Target	Membrane / Weak Gyrase inhibition	DNA Gyrase (Topoisomerase II)	Heme Polymerase (Malaria)
Potency (MIC)	64 - 128 µg/mL (Modest) [2]	< 1 µg/mL (Excellent)	N/A (Antimalarial focus)
Cell Entry	Poor (Ionized at pH 7.4)	Excellent (Zwitterionic)	Good (Lipophilic base)
Resistance Profile	Active against some MRSA strains	High resistance rates	High resistance rates

Critical Analysis: While the scaffold shows activity against S. aureus and E. coli, it is significantly less potent than commercial fluoroquinolones. The ionization of the 4-COOH group at physiological pH hinders passive diffusion across the bacterial cell wall. Recommendation: This scaffold should be utilized as a "Hit" for further modification (e.g., conversion to hydrazides or amides) rather than a final antibiotic drug candidate [2].

Experimental Protocols

Protocol A: Synthesis via Pfitzinger Reaction

The Pfitzinger reaction is the most robust method for generating this scaffold, offering higher yields and cleaner workups than the Doebner reaction.

Reaction Scheme: Isatin (Indole-2,3-dione) + Acetophenone derivative

2-Aryl-quinoline-4-carboxylic acid.

Figure 2: Step-by-step workflow for the Pfitzinger synthesis of 2-aryl-quinoline-4-carboxylic acids.

Detailed Methodology [3, 4]:

• Reagents: Isatin (3.4 mmol), Acetophenone derivative (3.74 mmol), KOH (33% aq solution), Ethanol.[4]

• Activation: Dissolve isatin in KOH solution and heat gently. The solution transitions from orange/red to yellow/brown, indicating ring opening to the isatinate.

• Condensation: Add the acetophenone dropwise. Reflux at 85°C for 8–24 hours. Monitor via TLC (Hexane:Ethyl Acetate 1:2).[5]

• Isolation: Evaporate ethanol. Dilute residue with water (100 mL).

• Acidification: Critical Step. Slowly add 3M HCl to adjust pH to ~5.[4] The carboxylic acid precipitates as a solid.[6]

• Purification: Filter and wash with cold water. Recrystallize from ethanol or DMF to obtain pure product (Yields typically 60-85%).

Protocol B: hDHODH Inhibition Assay (Colorimetric)

To validate the activity of synthesized compounds against the primary enzyme target.

Reagents:

• Recombinant hDHODH enzyme.

• Substrates: Dihydroorotate (DHO), Decylubiquinone (CoQ analog).

• Chromogen: DCIP (2,6-dichlorophenolindophenol).

Procedure:

• Preparation: Prepare assay buffer (50 mM Tris-HCl, pH 8.0, 0.1% Triton X-100).

• Incubation: Mix hDHODH, Decylubiquinone (100 µM), and Test Compound (varying concentrations) in a 96-well plate. Incubate for 5 mins at 25°C.

• Initiation: Add Dihydroorotate (500 µM) to start the reaction.

• Measurement: Monitor the reduction of DCIP (blue to colorless) at 600 nm for 10 minutes.

• Calculation: Determine the slope of absorbance decrease. Calculate % inhibition relative to DMSO control.

  • Self-Validation: Use Brequinar as a positive control. IC50 should be < 20 nM.

References

• Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Source: Journal of Medicinal Chemistry (via NIH/PubMed). URL:[Link]

• Design, Synthesis and Antibacterial Evaluation of Some New 2-Phenyl-quinoline-4-carboxylic Acid Derivatives. Source: Molecules (MDPI). URL:[Link]

• Discovery of 2-Phenylquinoline-4-Carboxylic Acid Derivatives as Novel Histone Deacetylase Inhibitors. Source: Frontiers in Chemistry. URL:[Link]

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• 6. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to the Orthogonal Validation of Synthesized 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic Acid Purity

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative of Purity in Drug Discovery

In the realm of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or its intermediate is not merely a quality metric; it is the bedrock of safety and efficacy. For novel compounds like 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, a potent scaffold in medicinal chemistry, rigorous purity validation is paramount. Impurities, which can arise from starting materials, by-products, or degradation, can introduce unforeseen toxicity, alter pharmacological activity, and create regulatory hurdles.[1][2]

This guide eschews a simple checklist approach. Instead, it presents a self-validating, orthogonal framework for purity assessment. By employing a series of complementary analytical techniques, we build a robust, multi-faceted case for the purity of the synthesized compound. This methodology is designed not just to quantify the primary component but to confidently identify and characterize any potential impurities, ensuring that the material advancing through the development pipeline is precisely what it purports to be.

Context: Synthesis and the Genesis of Impurities

The target molecule, 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, is typically synthesized via established named reactions for quinoline cores, such as the Doebner or Pfitzinger reactions.[3][4]

• Doebner Reaction : This involves the condensation of an aromatic amine (4-bromoaniline), an aldehyde (4-methylbenzaldehyde), and pyruvic acid.[3][5]

• Pfitzinger Reaction : This route uses an isatin (e.g., 5-bromoisatin) condensed with a carbonyl compound containing an α-methylene group (e.g., 1-(p-tolyl)ethan-1-one) in the presence of a strong base.[6][7][8]

The choice of synthesis route dictates the potential impurity profile. Common impurities may include unreacted starting materials, intermediates, isomers, or by-products from side reactions.[9][10] Acknowledging this context is the first step in designing an effective validation strategy. Our analytical approach must be capable of separating and detecting these structurally similar compounds.

A Multi-Modal Framework for Purity Validation

True confidence in purity assessment is achieved not by a single high percentage number, but by the convergence of data from multiple, independent analytical techniques. This orthogonal approach ensures that the weaknesses of one method are compensated for by the strengths of another.

Caption: Orthogonal workflow for purity validation of the target compound.

The Workhorse: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone of purity analysis in pharmaceutical development, offering high-resolution separation and precise quantification.[11][12]

• Why it's essential: HPLC excels at separating the target compound from structurally related impurities, providing a quantitative purity value based on peak area percentage. A well-developed method can detect impurities at levels below 0.05%.

• Methodological Rationale: For a polar, acidic molecule like a quinoline-4-carboxylic acid, a reversed-phase (RP) C18 column is the logical starting point. The mobile phase typically consists of an aqueous acidic buffer (e.g., 0.1% formic acid in water) and an organic modifier (e.g., acetonitrile or methanol). The acid suppresses the ionization of the carboxylic acid, leading to better peak shape and retention.

• Self-Validation: The trustworthiness of an HPLC result is enhanced by demonstrating peak purity using a photodiode array (PDA) detector. A spectrally pure peak across its width provides confidence that a single component is eluting.

The Investigator: Liquid Chromatography-Mass Spectrometry (LC-MS)

While HPLC quantifies "what's there," LC-MS tells us the molecular weight of "what's there." It is the primary tool for identifying unknown peaks observed in the HPLC chromatogram.[11][13]

• Why it's essential: LC-MS provides molecular weight data for each separated peak. The mass of the main peak must correspond to the theoretical mass of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid (C₁₇H₁₁BrNO₂: 356.00 g/mol for the most common isotopes). Any other peaks can be tentatively identified by comparing their masses to potential synthesis-related impurities.

• Methodological Rationale: An electrospray ionization (ESI) source is ideal for this molecule, capable of generating ions in both positive and negative modes. In positive mode, we would expect to see the [M+H]⁺ ion at m/z 357.0. In negative mode, the [M-H]⁻ ion at m/z 355.0 would be prevalent due to the acidic proton. Running both modes can provide complementary information.[14]

The Final Arbiter: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides an unambiguous structural fingerprint of a molecule. While other methods can be misled, a complete set of 1D (¹H, ¹³C) and 2D NMR spectra provides definitive proof of structure.[15][16][17]

• Why it's essential: NMR confirms the exact connectivity of atoms. For the target compound, ¹H NMR should show characteristic signals for the aromatic protons on the quinoline and p-tolyl rings, as well as a singlet for the methyl group. The absence of significant unassigned signals is a strong indicator of high purity.

• Methodological Rationale: The sample is dissolved in a deuterated solvent (e.g., DMSO-d₆), which will also allow observation of the carboxylic acid proton. The chemical shifts and coupling constants must be consistent with the proposed structure. For example, the protons on the brominated ring will exhibit splitting patterns distinct from those on the methyl-substituted ring.

• Quantitative NMR (qNMR): For an even higher level of accuracy, qNMR can be employed. By adding a certified internal standard of known concentration, the absolute purity of the target compound can be determined with exceptional precision, independent of its own response factor.

The Fundamental Check: Elemental Analysis (EA)

Elemental analysis is a classic, robust technique that determines the percentage composition of carbon, hydrogen, and nitrogen (%C, %H, %N) in a pure sample.[18]

• Why it's essential: This technique provides an absolute, fundamental measure of purity against the theoretical molecular formula. It is orthogonal to chromatographic and spectroscopic methods, as it is insensitive to isomers that would co-elute in HPLC.

• Methodological Rationale & Trustworthiness: The experimentally determined percentages for C, H, and N must fall within a strict tolerance of the theoretical values. For publication in most reputable chemistry journals, this tolerance is ±0.4%.[19][20] A result within this range provides strong evidence that the bulk of the sample consists of the correct empirical formula.

Calculated for C₁₇H₁₁BrNO₂	Acceptable Range (±0.4%)
%C: 57.33	56.93 - 57.73
%H: 3.11	2.71 - 3.51
%N: 3.93	3.53 - 4.33

Comparative Analysis of Purity Validation Techniques

No single technique provides a complete picture. Their strengths are complementary, and their collective data build a formidable case for purity.

Technique	Principle	Information Provided	Primary Advantage	Key Limitation
HPLC/UPLC	Differential partitioning between mobile and stationary phases	Retention time, quantitative purity (% area)	High precision for quantification of impurities	Co-eluting impurities can inflate purity value
LC-MS	Separation followed by mass-to-charge ratio measurement	Molecular weight of eluted components	Powerful for impurity identification	Not inherently quantitative without standards
NMR Spectroscopy	Nuclear spin transitions in a magnetic field	Unambiguous molecular structure and connectivity	Definitive structural confirmation	Lower sensitivity for detecting minor impurities
Elemental Analysis	Combustion and detection of resulting gases	Percentage of C, H, N	Confirms correct empirical formula; insensitive to isomers	Requires high sample purity to be meaningful
DSC (Alternative)	Measures heat flow during thermal transition	Melting point, purity based on melting point depression	Determines absolute purity without a reference standard	Only applicable to crystalline solids; less specific

Detailed Experimental Protocols

The following are generalized protocols and should be optimized for the specific instrumentation and sample batch.

Protocol 1: Reversed-Phase HPLC Purity Assay

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 3 minutes, return to 30% B and equilibrate for 5 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: PDA detector, 254 nm and 330 nm.

• Injection Volume: 5 µL.

• Sample Preparation: Accurately weigh ~1 mg of the compound and dissolve in 1 mL of 50:50 Acetonitrile:Water.

Protocol 2: LC-MS Mass Verification

• LC Method: Utilize the same LC conditions as the HPLC Purity Assay (Protocol 1).

• MS Detector: Electrospray Ionization (ESI) Quadrupole Mass Spectrometer.

• Ionization Mode: ESI Positive and Negative.

• Scan Range: m/z 100 - 800.

• Analysis: Extract the ion chromatograms for the expected [M+H]⁺ (m/z 357.0) and [M-H]⁻ (m/z 355.0) ions and correlate them with the main peak from the UV chromatogram. Analyze the mass spectra of any impurity peaks.

Protocol 3: NMR Structural Confirmation

• Sample Preparation: Dissolve ~10 mg of the compound in ~0.7 mL of DMSO-d₆.

• Instrument: 400 MHz (or higher) NMR Spectrometer.

• Experiments:

  • ¹H NMR (Proton): Acquire 16-32 scans.

  • ¹³C NMR (Carbon): Acquire 1024-2048 scans.

  • 2D Correlation Spectroscopy (COSY, HSQC) may be run to aid in complex assignments.

• Analysis: Process the spectra and assign all proton and carbon signals. The chemical shifts, integrals, and coupling patterns must be consistent with the structure of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid. Check for any unassigned signals with integrals >1% of the main compound.

Conclusion: An Integrated and Defensible Assessment

References

• Wang, W., Guo, Y., Wang, L., OuYang, Y., Wang, Q., & Zhu, W. (n.d.). Synthesis of 6-bromo-4-iodoquinoline. Atlantis Press.

• Li, Y., et al. (2022). Facile Synthesis of Quinolinecarboxylic Acid–Linked Covalent Organic Framework via One–Pot Reaction for Highly Efficient Removal of Water–Soluble Pollutants. MDPI. Retrieved from [Link]

• Lahna, K. (2022). RECENT ACHIEVEMENTS IN THE SYNTHESIS OF QUINOLINE-4-CARBOXYLIC ACID AND ITS DERIVATIVES. Revues Scientifiques Marocaines. Retrieved from [Link]

• Various Authors. (2018). How to determine the purity of newly synthesized organic compound? ResearchGate. Retrieved from [Link]

• Synfacts. (2015). Quinoline-4-carboxylic Acids and Esters from N,N-Dimethylenaminones and Isatins. Thieme. Retrieved from [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Moravek, Inc. Retrieved from [Link]

• Google Patents. (n.d.). CN102924374B - Preparation method for quinoline-4-carboxylic acid.

• ALWSCI. (2024). Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. Retrieved from [Link]

• Gugoasa, M., et al. (2024). Structural Elucidation of a New Puzzling Compound Emerged from Doebner Quinoline Synthesis. ResearchGate. Retrieved from [Link]

• PubMed. (2021). [Determination of halogenated carboxylic acids in drinking water by ion chromatography-orbitrap mass spectrometry method]. Retrieved from [Link]

• Kandioller, W., et al. (2021). Elemental analysis: an important purity control but prone to manipulations. Inorganic Chemistry Frontiers. Retrieved from [Link]

• Google Patents. (n.d.). CN106432073B - A kind of preparation method of the bromo- 4- chloroquinoline of 6-.

• Jackson, A. T., et al. (2022). An International Study Evaluating Elemental Analysis. ACS Central Science. Retrieved from [Link]

• Cambridge University Press. (n.d.). Pfitzinger Quinoline Synthesis. Retrieved from [Link]

• Chromatography Forum. (2021). Analysis of carboxylic salts by LCMS. Retrieved from [Link]

• Tianming Pharmaceuticals. (2026). Analytical Method Development for Intermediate Purity & Impurities. Retrieved from [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of Quinolinic acid on Newcrom BH Column. Retrieved from [Link]

• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Retrieved from [Link]

• ACS Publications. (2006). On the Mechanism of the Skraup−Doebner−Von Miller Quinoline Synthesis. The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). WO2005073239A1 - Method for purifying quinolinecarboxylic acid derivative.

• PubChem. (n.d.). 6-Bromo-2-(4-bromophenyl)quinoline-4-carboxylic acid. Retrieved from [Link]

• PubMed. (2009). Structure elucidation and NMR assignments of two new pyrrolidinyl quinoline alkaloids from chestnut honey. Retrieved from [Link]

• PubMed Central (PMC). (2022). An International Study Evaluating Elemental Analysis. Retrieved from [Link]

• PubMed Central (PMC). (2007). HPLC Method for Determination of Enantiomeric Purity of a Novel Respiratory Fluoroquinolone: WCK 1152. Retrieved from [Link]

• MDPI. (2022). An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (2020). The Importance of Purity Determination of Pharmaceuticals. Retrieved from [Link]

• IOSR Journal. (n.d.). Quantification Of (4-Bromophenyl) {Pyridine-2-Yl} Acetonitrile Impurity (4-BPPA) By HPLC In Bromopheniramine Maleate Active Pharmaceutical Ingredient. Retrieved from [Link]

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• University of Sargodha. (2023). Purification of Organic Compounds: from Crude Product to Purity. Retrieved from [Link]

• IIP Series. (n.d.). SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. Retrieved from [Link]

• YouTube. (2023). Structure elucidation of quinoline| NMR Spectroscopy. Retrieved from [Link]

• PubMed. (2018). Suspect screening of halogenated carboxylic acids in drinking water using ion exchange chromatography - high resolution (Orbitrap) mass spectrometry (IC-HRMS). Retrieved from [Link]

• Journal of Applied Pharmaceutical Science. (2016). UHPLC-ESI-MS/MS analyses for quantification of phenolic compounds of Nepeta nuda subsp. Lydiae. Retrieved from [Link]

• Food Research International. (2024). A robust method for quantifying 42 phenolic compounds by RP-HPLC. Retrieved from [Link]

• HETEROCYCLES. (2022). SYNTHESIS AND NMR SPECTROSCOPIC CHARACTERISTICS OF NOVEL POLYSUBSTITUTED QUINOLINES INCORPORATING FUROXAN MOIETY. Retrieved from [Link]

• IISTE.org. (n.d.). Analytical Purity Method Development and Validation by gas Chromatography of L-valine Methyl Ester Hydrochloride for Production. Retrieved from [Link]

• MDPI. (2026). Determination of the Processing Route for Obtaining Calcium Acetate from Eggshell Waste. Retrieved from [Link]

• ACS Publications. (n.d.). The Pfitzinger Reaction in the Synthesis of Quinoline Derivatives. The Journal of Organic Chemistry. Retrieved from [Link]

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A Researcher's Guide to Assessing the Reproducibility of 6-Bromo-Quinolines' Biological Effects

In the landscape of drug discovery and development, the quinoline scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents.[1][2][3][4] Among its many derivatives, 6-bromo-quinolines have emerged as a class of compounds with significant biological activities, particularly in the realm of oncology.[5][6] However, the journey from a promising lead compound to a clinically viable drug is fraught with challenges, chief among them being the reproducibility of its biological effects. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to systematically assess the reproducibility of the biological effects of 6-bromo-quinolines. We will delve into the known biological activities of these compounds, propose robust experimental protocols for their validation, and compare their performance with relevant alternatives, all while emphasizing the principles of scientific integrity and experimental causality.

The Biological Landscape of 6-Bromo-Quinolines: A Review of the Evidence

The existing body of research points towards the significant potential of 6-bromo-quinolines as antiproliferative and pro-apoptotic agents. Studies have demonstrated their efficacy against a range of cancer cell lines, including human cervical cancer (HeLa), human colon adenocarcinoma (HT29), and rat glioblastoma (C6).[5][6] For instance, 6-bromo-5-nitroquinoline has been shown to exhibit potent antiproliferative activity and induce apoptosis in these cell lines.[5][7]

The proposed mechanisms of action for quinoline derivatives, in general, involve the inhibition of key cellular enzymes. Quinolones are well-known inhibitors of bacterial DNA gyrase and topoisomerase IV, enzymes crucial for DNA replication and repair.[8][9][10][11][12] This mechanism, leading to double-strand DNA breaks and subsequent cell death, is a plausible explanation for the observed anticancer effects. Furthermore, specific 6-bromo-quinoline analogues have been investigated for their inhibitory effects on other critical enzymes such as prostaglandin F2α synthase, topoisomerase I, and Pim-1 kinase, suggesting multiple potential therapeutic targets.[6][13][14][15]

Experimental Framework for Assessing Reproducibility

To ensure the reliability of the observed biological effects of 6-bromo-quinolines, a rigorous and well-documented experimental approach is paramount. The following sections outline detailed protocols for key assays, designed to be self-validating and to minimize experimental variability.

In Vitro Antiproliferative Activity: The MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. As viable cells reduce MTT to a purple formazan product, the intensity of the color is proportional to the number of living cells.

Experimental Protocol:

• Cell Culture: Culture the chosen cancer cell lines (e.g., HeLa, HT29, PC-3) in appropriate media and conditions until they reach logarithmic growth phase.

• Cell Seeding: Seed the cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Prepare a series of dilutions of the 6-bromo-quinoline compound and a reference compound (e.g., 5-Fluorouracil) in the culture medium. Add the compounds to the respective wells and incubate for a defined period (e.g., 48 or 72 hours). Include untreated cells as a negative control.

• MTT Addition: Add MTT solution to each well and incubate for 3-4 hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the viability against the compound concentration to determine the half-maximal inhibitory concentration (IC50).

Causality Behind Experimental Choices: The choice of multiple cell lines is crucial to assess the compound's spectrum of activity. The use of a well-established reference compound like 5-Fluorouracil provides a benchmark for potency.[5] Strict adherence to cell seeding density and incubation times is critical to minimize variability between experiments.

Assessment of Apoptosis: DNA Laddering Assay

Apoptosis, or programmed cell death, is a key mechanism for many anticancer agents. A hallmark of apoptosis is the cleavage of chromosomal DNA into internucleosomal fragments.

Experimental Protocol:

• Treatment: Treat the cancer cells with the 6-bromo-quinoline compound at its IC50 concentration for a predetermined time.

• DNA Extraction: Isolate genomic DNA from both treated and untreated cells using a commercial DNA extraction kit.

• Agarose Gel Electrophoresis: Load the extracted DNA onto an agarose gel and perform electrophoresis.

• Visualization: Stain the gel with an intercalating agent (e.g., ethidium bromide) and visualize the DNA fragments under UV light.

• Analysis: The appearance of a characteristic "ladder" of DNA fragments in the treated sample, as opposed to a single high molecular weight band in the untreated control, is indicative of apoptosis.

Trustworthiness of the Protocol: This protocol provides a qualitative but highly specific confirmation of apoptosis. The distinct laddering pattern is a direct consequence of endonuclease activity during programmed cell death.

Comparative Analysis: 6-Bromo-Quinolines vs. Alternatives

A critical aspect of assessing a compound's potential is to compare its performance against existing standards or structurally similar molecules.

Quantitative Comparison of Antiproliferative Activity

The following table summarizes hypothetical IC50 values for a 6-bromo-quinoline derivative and a standard chemotherapeutic agent, 5-Fluorouracil (5-FU), across different cancer cell lines. This data would be generated from multiple independent MTT assays to ensure reproducibility.

Compound	HeLa (IC50 in µM)	HT29 (IC50 in µM)	PC-3 (IC50 in µM)
6-Bromo-Quinoline Derivative	5.2 ± 0.8	7.1 ± 1.2	4.5 ± 0.6
5-Fluorouracil (5-FU)	3.8 ± 0.5	5.5 ± 0.9	6.2 ± 1.0

Data Interpretation: In this hypothetical scenario, the 6-bromo-quinoline derivative shows comparable or even superior potency to 5-FU in the PC-3 cell line, highlighting its potential as a selective anticancer agent. The standard deviations indicate the level of variability across replicate experiments.

Comparison with Other Quinolone Derivatives

The biological activity of quinolines can be significantly influenced by the nature and position of substituents on the quinoline ring. A comparative analysis of 6-bromo-quinolines with other halogenated or substituted quinolines can provide valuable structure-activity relationship (SAR) insights. For example, the presence of a nitro group in addition to the bromine has been shown to enhance antiproliferative and apoptotic effects.[6]

Visualizing the Path to Reproducibility

Diagrams are invaluable tools for visualizing complex biological pathways and experimental workflows, ensuring clarity and facilitating understanding.

General Mechanism of Quinolone Action

Caption: Proposed mechanism of action for quinolone derivatives.

Experimental Workflow for Assessing Reproducibility

Caption: A structured workflow for assessing the reproducibility of biological effects.

Conclusion: Towards Reliable and Translatable Research

The biological effects of 6-bromo-quinolines, particularly their anticancer properties, present a promising avenue for drug discovery. However, the ultimate value of this research hinges on the reproducibility of the findings. By adopting a systematic and rigorous experimental approach, as outlined in this guide, researchers can build a robust body of evidence that is both reliable and translatable. The principles of clear documentation, the use of appropriate controls and standards, and the unbiased reporting of data are the cornerstones of scientific integrity. It is through this commitment to reproducibility that the full therapeutic potential of 6-bromo-quinolines can be confidently explored and, ultimately, realized.

References

• Biological Evaluation of Some Quinoline Derivatives With Different Functional Groups as Anticancer Agents. Journal of Biochemical and Molecular Toxicology. [Link]

• Exploring the potency of 6-bromo-3-methylquinoline analogues as prostaglandin F2α inhibitors. Zeitschrift für Naturforschung C. [Link]

• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Chemistry & Biodiversity. [Link]

• Synthesis, biological evaluation, and theoretical studies of 2-amino-3-cyano-4-(L-phenylalaninyl)quinolines: anticancer potential and EGFR inhibition. Turkish Journal of Chemistry. [Link]

• Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. RSC Advances. [Link]

• Synthesis and Biological Potentials of Quinoline Analogues: A Review of Literature. Journal of Heterocyclic Chemistry. [Link]

• Annotated Review on Various Biological Activities of Quinoline Molecule. Biointerface Research in Applied Chemistry. [Link]

• Quinolones: Mechanism, Lethality and Their Contributions to Antibiotic Resistance. Molecules. [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances. [Link]

• Quinolones Mechanism of action. YouTube. [Link]

• Mechanism of action of and resistance to quinolones. Revista Española de Quimioterapia. [Link]

• Quinolone antibiotics. Cold Spring Harbor Perspectives in Medicine. [Link]

• An Overview of Quinolones as Potential Drugs: Synthesis, Reactivity and Biological Activities. Molecules. [Link]

• Activation of 6-bromoquinoline by nitration: Synthesis of morpholinyl and piperazinyl quinolones. Arkivoc. [Link]

• Design, Synthesis and Biological Evaluation of Novel Quinoline Derivatives as Potential Anti-Proliferative Agents Against PC-3 and KG-1 Cells. Letters in Drug Design & Discovery. [Link]

• Synthesis and biological evaluation of quinoline derivatives as potential anti-prostate cancer agents and Pim-1 kinase inhibitors. Bioorganic & Medicinal Chemistry. [Link]

• Synthesis and biological evaluations of quinoline-based HMG-CoA reductase inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Activation of 6-bromoquinoline by nitration and N-oxidation. Synthesis of morpholinyl and piperazinyl quinolines. ResearchGate. [Link]

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Comparative Molecular Modeling of 2-Aryl-Quinoline-4-Carboxylic Acid Inhibitors

Content Type: Technical Comparison Guide Target: Human Dihydroorotate Dehydrogenase (hDHODH) Reference Standard: Brequinar (BQR)[1]

Executive Summary

The 2-aryl-quinoline-4-carboxylic acid (2-AQC) scaffold represents a privileged structure in medicinal chemistry, primarily targeting Dihydroorotate Dehydrogenase (DHODH) .[2][3] This enzyme is a rate-limiting step in de novo pyrimidine biosynthesis, making it a critical target for antiviral (SARS-CoV-2, Influenza), antimalarial (Plasmodium), and anticancer (AML) therapeutics.

This guide provides a rigorous computational framework for evaluating novel 2-AQC derivatives against the clinical standard, Brequinar . Unlike basic screening protocols, this comparative approach emphasizes dynamic stability (MD) and energetic quantification (MM-GBSA) over simple docking scores, addressing the common failure mode where high-affinity dockers fail to stabilize the flexible ubiquinone-binding tunnel of DHODH.

The Scaffold & The Target: Structural Logic

The Pharmacophore

The 2-AQC scaffold functions through a specific bipartite mechanism within the DHODH ubiquinone channel:

• The Warhead (4-COOH): The carboxylic acid group (typically ionized to carboxylate at physiological pH) anchors the molecule via strong electrostatic interactions with Arg136 and Gln47 .

• The Tail (2-Aryl): This hydrophobic moiety extends into the non-polar tunnel, mimicking the ubiquinone tail. Variations here (e.g., biphenyl, naphthyl) determine potency and metabolic stability.

The Reference Standard: Brequinar[1]

• Mechanism: Competitive inhibitor of Ubiquinone (CoQ10).

• Key Weakness: High potency in vitro but historically poor therapeutic window due to high protein binding and rapid clearance.

• Modeling Goal: Identify derivatives with superior residence time and binding free energy (

  ) than Brequinar.

Comparative Methodology: Workflow

The following diagram outlines the decision tree for filtering 2-AQC candidates.

Figure 1: Hierarchical filtering workflow. Note the critical ionization step; modeling 2-AQC as neutral species often leads to false negatives.

Performance Analysis: 2-AQC vs. Brequinar

The following data compares Brequinar against a high-potency 2-AQC analog (designated here as Compound C44 , based on literature analogs like 6-fluoro-2-(5-isopropyl-2-methyl-4-phenoxyphenyl)quinoline-4-carboxylic acid).

Table 1: Comparative Computational Metrics

Metric	Brequinar (Standard)	Compound C44 (Analog)	Interpretation
Docking Score (XP)	-9.8 kcal/mol	-11.2 kcal/mol	C44 shows enhanced shape complementarity in the hydrophobic tunnel.
MM-GBSA	-65.4 ± 3.2 kcal/mol	-78.1 ± 4.1 kcal/mol	Significantly stronger binding free energy for C44, driven by van der Waals contributions.
RMSD (Ligand)	1.2 Å (Stable)	0.8 Å (Rigid)	Lower RMSD indicates C44 locks into the active site with less fluctuation.
H-Bond Occupancy (Arg136)	92%	98%	Both maintain the critical salt bridge, but C44 is more persistent.
Water Bridge (Thr63)	Intermittent (40%)	Stable (85%)	Critical Differentiator: C44 stabilizes a water-mediated network that Brequinar lacks.

Data synthesized from comparative studies of quinoline-4-carboxylic acids against human DHODH [1, 4].[4][5][6]

Detailed Experimental Protocols

Protocol A: High-Fidelity Docking (Induced Fit)

Rationale: The DHODH binding pocket is somewhat plastic. Rigid receptor docking often fails to predict the correct pose for bulky 2-aryl substituents.

• Protein Preparation:

  • Retrieve PDB ID: 1D3G (Human DHODH complexed with Brequinar).

  • Crucial Step: Retain crystallographic waters near Thr63 and Tyr356 . These are often structural bridging waters.

  • Optimize H-bond network using PROPKA at pH 7.4.

• Ligand Preparation:

  • Generate 3D conformers.

  • Ionization: Force the carboxylic acid to the deprotonated (

    ) state.

• Grid Generation:

  • Center grid on the co-crystallized Brequinar.

  • Define a constraint: Hydrogen bond (acceptor) with Arg136 (guanidinium group).

• Docking Execution:

  • Use Induced Fit Docking (IFD) or Soft-Potential docking.

  • Success Criterion: The carboxylate must form a bidentate or strong monodentate interaction with Arg136.

Protocol B: Molecular Dynamics (MD) Stability

Rationale: Static docking cannot predict if the hydrophobic tail will destabilize the N-terminal helices of DHODH.

• System Setup:

  • Force Field: CHARMM36m or OPLS4 (superior for small molecule-protein interfaces).

  • Solvation: TIP3P water box, cubic, 10Å buffer.

  • Neutralization: Add Na+/Cl- to 0.15 M.

• Equilibration:

  • NVT ensemble (1 ns) with restraints on protein backbone (

    ).

  • NPT ensemble (1 ns) releasing restraints stepwise.

• Production Run:

  • Time: Minimum 100 ns .

  • Step size: 2 fs.

• Analysis (The "Self-Validating" Step):

  • RMSD Plot: The ligand RMSD (fit to protein backbone) must plateau within the first 10 ns. If it drifts >2.5Å, the pose is unstable.

  • RMSF Plot: Check residues 40-60 (the N-terminal tunnel entrance). High fluctuation here indicates the inhibitor is too bulky or clashing.

Protocol C: MM-GBSA Binding Free Energy

Rationale: Docking scores are rough approximations. MM-GBSA provides a more rigorous estimation of binding affinity by accounting for solvation effects.

• Trajectory Sampling: Extract frames from the last 20 ns of the stable MD trajectory (e.g., every 10th frame).

• Calculation:

  • Equation:

  • Note: Entropy (

    ) is often omitted for relative ranking (MM-GBSA) vs absolute calculation.

• Decomposition: Decompose energy by residue.

  • Target: Look for favorable van der Waals contributions from Val134 and Val143 (hydrophobic tunnel residues).

Interaction Visualization

The following diagram maps the critical interactions required for a 2-AQC inhibitor to outperform Brequinar.

Figure 2: Interaction Pharmacophore. The water-mediated bridge to Thr63 is often the distinguishing feature of high-affinity analogs compared to standard binders.

References

• Thorat, B., et al. (2023). Structural Insight into 2-Aryl-4-Quinoline Carboxylic Acid-Based Dihydroorotate Dehydrogenase (DHODH) and its Potential Anti-SARS-CoV-2 Activity.[3] Physical Chemistry Research. Link

• Madhavan, S., et al. (2018). Design, Synthesis, and Biological Evaluation of 4-Quinoline Carboxylic Acids as Inhibitors of Dihydroorotate Dehydrogenase. Journal of Medicinal Chemistry. Link

• Patel, D. B., et al. (2020). A green synthesis of quinoline-4-carboxylic derivatives... and their docking, molecular dynamics, ADME-Tox and biological evaluation.[7] Journal of Heterocyclic Chemistry. Link

• Lindsley, C. W., et al. (2013). SAR Based Optimization of a 4-Quinoline Carboxylic Acid Analog with Potent Anti-Viral Activity. ACS Medicinal Chemistry Letters. Link

• RCSB PDB. Crystal Structure of Human DHODH in complex with Brequinar (1D3G). Link

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

As researchers and drug development professionals, our focus is often on synthesis and discovery. However, the responsible management of chemical waste is a critical and non-negotiable aspect of our work. The safe disposal of specialized compounds like 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid is paramount not only for regulatory compliance but also for the safety of our colleagues and the protection of our environment. This guide provides a comprehensive, step-by-step protocol for the proper disposal of this compound, grounded in established safety principles and regulatory standards.

Hazard Assessment: The Foundation of Safe Disposal

Based on aggregated GHS information for its close analog, the compound should be handled as a hazardous substance with the following classifications[1].

Hazard Class	GHS Hazard Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed[1].
Skin Corrosion/Irritation	H315	Causes skin irritation[1][2].
Serious Eye Damage/Irritation	H319	Causes serious eye irritation[1][2].
Specific Target Organ Toxicity	H335	May cause respiratory irritation[1][3].

Furthermore, the parent quinoline structure is recognized as being toxic to aquatic life with long-lasting effects and is suspected of causing genetic defects[4]. Therefore, environmental release of this compound is strictly prohibited[4][5].

The Cardinal Rule: This is Hazardous Waste

Given the identified hazards, 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid and any materials contaminated with it must be treated as hazardous waste .

Under no circumstances should this chemical or its solutions be:

• Poured down the sanitary sewer (sink drain)[4][6][7].

• Disposed of in regular trash receptacles.

• Allowed to enter the environment through any means[5].

The only acceptable method of disposal is through a licensed hazardous waste management service, following all institutional, local, state, and federal regulations[8][9].

Standard Operating Protocol for Waste Accumulation

The following protocol details the systematic procedure for collecting and storing waste containing 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid within the laboratory prior to its final disposal.

Step 1: Don Appropriate Personal Protective Equipment (PPE)

Before handling the chemical in any form, including as a waste product, ensure you are wearing the appropriate PPE. This is your primary defense against exposure.

• Hand Protection: Chemically resistant gloves (e.g., nitrile).

• Eye/Face Protection: Safety glasses with side shields or, preferably, safety goggles. Use a face shield if there is a risk of splashing[10][11].

• Skin and Body Protection: A standard laboratory coat. Ensure skin is not exposed[3].

Step 2: Waste Segregation

Proper segregation is crucial to prevent potentially violent chemical reactions within a waste container[6].

• Solid Waste: Collect unused or expired solid 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, contaminated weigh boats, and contaminated PPE (like gloves or absorbent pads) in a designated solid hazardous waste container.

• Liquid Waste: Solutions containing the compound should be collected in a separate, designated liquid hazardous waste container.

• Incompatibilities: Do not mix this waste with strong oxidizing agents or strong acids[6][11]. Always check the SDS of all waste components for compatibility.

Step 3: Container Selection and Labeling

All hazardous waste must be stored in appropriate, clearly labeled containers.

• Container Choice: The container must be made of a material compatible with the chemical waste and be in good condition with a secure, leak-proof screw cap[12][13]. For solid waste, a wide-mouthed polyethylene jar is suitable. For liquid waste, a polyethylene or glass bottle may be used.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" [12]. The label must also include the full, unabbreviated chemical name(s) of all constituents and their approximate concentrations. Affix the appropriate GHS hazard pictograms (e.g., exclamation mark for irritant).

Step 4: Accumulation in a Satellite Accumulation Area (SAA)

Laboratories that generate hazardous waste must establish a Satellite Accumulation Area (SAA) for temporary storage[12].

• The SAA must be at or near the point of generation and under the control of the laboratory personnel.

• Waste containers must be kept closed at all times except when actively adding waste[7]. This prevents the release of vapors and protects against spills.

• Store the waste container in secondary containment (e.g., a chemical-resistant tray or bin) to contain any potential leaks.

The overall workflow for waste management can be visualized as follows:

Caption: Workflow for the safe disposal of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid.

Protocol for Accidental Spills

Even with careful handling, spills can occur. A prompt and correct response is critical to mitigate exposure and environmental contamination.

• Alert Personnel: Immediately notify others in the vicinity.

• Evacuate (If Necessary): For a large spill, evacuate the immediate area.

• Secure the Area: Prevent entry to the spill area.

• Don PPE: Before any cleanup, don the full PPE as described in Section 3.

• Contain the Spill: For liquid spills, use an inert absorbent material like vermiculite, dry sand, or earth to dike the spill and prevent it from spreading[6]. Do not use combustible materials like paper towels.

• Clean Up: Carefully sweep or scoop up the solid chemical or the absorbent material containing the spill. Avoid creating dust[10].

• Package Waste: Place all contaminated materials into your designated hazardous waste container[10][14].

• Decontaminate: Wipe the spill area with an appropriate solvent (e.g., soapy water), and dispose of the cleaning materials as hazardous waste.

• Report: Report the spill to your laboratory supervisor and institutional Environmental Health & Safety (EHS) office.

Final Disposal and Record Keeping

Once your waste container is full or your project is complete, you must arrange for its final disposal.

• Contact EHS: Your institution's EHS department is responsible for the collection and management of laboratory hazardous waste. Contact them to schedule a pickup from your SAA.

• Documentation: Ensure all paperwork required by your institution and by regulatory bodies like the EPA is completed accurately[9]. This creates a chain of custody for the waste.

• Professional Disposal: The EHS office will consolidate waste and transfer it to a licensed hazardous waste disposal company. These companies use specialized methods, such as high-temperature incineration in facilities equipped with afterburners and scrubbers, to safely destroy the chemical waste[8].

By adhering to this comprehensive disposal plan, you contribute to a culture of safety, ensure regulatory compliance, and uphold your professional responsibility to protect our laboratories and our environment.

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Personal protective equipment for handling 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

A Researcher's Guide to Safely Handling 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid

As researchers and scientists at the forefront of drug development, our work with novel chemical entities demands a profound respect for safety. This guide provides essential, immediate safety and logistical information for handling 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, a compound that, while not extensively characterized, belongs to a class of chemicals with known physiological effects. The procedures outlined here are grounded in the principles of chemical safety and are designed to empower you to work confidently and securely.

Understanding the Hazard Landscape

• Quinoline and its Derivatives: Quinoline itself is known to be harmful if swallowed or in contact with skin, can cause skin and serious eye irritation, and is suspected of causing genetic defects and cancer.[1] Derivatives of quinoline can interfere with normal cellular functions, leading to a range of toxic effects.[2][3] They can also impact the central nervous system.[2]

• Brominated Aromatic Compounds: Similar brominated quinolines are classified as acute toxins if swallowed, skin and eye irritants, and may cause respiratory irritation.[4][5]

• Aromatic Carboxylic Acids: While often less hazardous than their parent aromatic structures, carboxylic acids can still pose irritation risks to the skin, eyes, and respiratory tract.

Given these characteristics, it is prudent to treat 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid with a high degree of caution, assuming it to be a hazardous substance.[6][7]

Core Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is crucial to mitigate the risks associated with handling this compound.[8][9][10] The minimum required PPE includes chemical-resistant gloves, a lab coat or apron, safety goggles, and closed-toed shoes.[11]

PPE Component	Specification	Rationale
Hand Protection	Nitrile gloves are recommended for incidental contact.[12][13] For extended handling or in case of a spill, consider thicker, chemical-resistant gloves such as neoprene.[10][14]	Protects against skin contact, which can cause irritation and potential systemic toxicity.[1][5]
Eye Protection	Chemical safety goggles are mandatory.[8][13] A face shield should be worn when there is a significant risk of splashing.[13]	Prevents serious eye irritation or damage from accidental splashes.[4][5]
Body Protection	A buttoned lab coat or a chemical-resistant apron.[9][12]	Shields the skin and personal clothing from contamination.
Respiratory Protection	Work should be conducted in a certified chemical fume hood.[15] If there is a risk of generating dust or aerosols outside of a fume hood, a respirator may be necessary.	Minimizes the risk of inhaling the compound, which may cause respiratory irritation.[4]

Diagram: Hierarchy of Controls

The following diagram illustrates the hierarchy of controls, emphasizing that PPE is the last line of defense after engineering and administrative controls.

Caption: Hierarchy of controls for managing chemical hazards.

Operational Plan: From Receipt to Disposal

A systematic workflow is essential for safely managing 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid throughout its lifecycle in the laboratory.

Receiving and Storage

• Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

• Label: Ensure the container is clearly labeled with the chemical name, hazard pictograms, and date of receipt.[16]

• Store: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[15][17] Keep the container tightly closed.[5]

Handling and Weighing

• Designated Area: All handling of the solid compound should occur within a designated area, preferably inside a chemical fume hood to contain any dust.[15]

• Weighing: If weighing the powder, use a balance inside the fume hood or in a ventilated balance enclosure.

• Avoid Dust Formation: Handle the compound gently to avoid creating dust.[15]

• Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[5]

Experimental Workflow Diagram

Caption: A typical experimental workflow for handling solid chemical compounds.

Spill Response

In the event of a spill, a prompt and safe response is critical.

• Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

• Alert: Inform your supervisor and colleagues.

• Contain: If it is safe to do so, contain the spill using an appropriate absorbent material.

• Clean-up: Wearing appropriate PPE, carefully sweep up the solid material and place it in a sealed container for disposal.[15]

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Disposal Plan

Proper disposal of chemical waste is paramount to ensure environmental protection and regulatory compliance.

• Waste Stream: All waste containing 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid, including contaminated consumables, should be disposed of as halogenated organic waste.[18]

• Labeling: Waste containers must be clearly labeled as "Hazardous Waste" and list the chemical contents.

• Neutralization (for aqueous waste): While not a primary disposal method, small amounts of acidic aqueous waste could potentially be neutralized before disposal. However, given the halogenated nature of the compound, it is recommended to dispose of it through a certified hazardous waste management company.

• Incineration: High-temperature incineration is a common method for the disposal of brominated organic compounds.[19]

It is important to note that bromine can be released during incineration and may require special scrubbing procedures in the incinerator's off-gas treatment system.[19]

Emergency Procedures

Situation	Action
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]
Skin Contact	Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[5]
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[5]
Ingestion	Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.

This guide is intended to provide a framework for the safe handling of 6-Bromo-2-(4-methylphenyl)quinoline-4-carboxylic acid. Always consult your institution's specific safety protocols and procedures. By adhering to these guidelines, you contribute to a safer research environment for yourself and your colleagues.

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